Methyl 6-(methylsulfonyl)nicotinate

• CAS: 1190948-26-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shift Data of Methyl 6-(methylsulfonyl)nicotinate

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled and indispensable tool in modern organic chemistry, providing definitive structural elucidation of novel chemical entities. For professionals in drug development and medicinal chemistry, an unambiguous understanding of a molecule's three-dimensional structure is fundamental to predicting its biological activity and metabolic fate. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectral data for Methyl 6-(methylsulfonyl)nicotinate, a substituted pyridine derivative of interest in pharmaceutical research.

While a publicly available, experimentally verified spectrum for this specific compound (CAS 1190948-26-5) is not readily found in the literature, this guide will present a high-fidelity predicted spectrum. The interpretation and validation of this predicted data will be rigorously supported by experimental data from structurally analogous compounds and foundational NMR principles. This approach not only offers a robust working model for the spectral characteristics of Methyl 6-(methylsulfonyl)nicotinate but also illustrates a reliable methodology for spectral interpretation in the absence of direct experimental evidence.

The core of this guide is built on the principles of scientific integrity, providing a self-validating system of analysis through comparative data and causal explanations for the observed and predicted chemical shifts and coupling patterns.

Molecular Structure and Predicted NMR Spectra

The structure of Methyl 6-(methylsulfonyl)nicotinate, with the systematic name Methyl 6-(methylsulfonyl)pyridine-3-carboxylate, is presented below. The molecule contains a pyridine ring substituted with a methyl ester group at the 3-position and a methyl sulfonyl group at the 6-position. Both substituents are electron-withdrawing, which significantly influences the electron density distribution within the aromatic ring and, consequently, the chemical shifts of the ring protons and carbons.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of Methyl 6-(methylsulfonyl)nicotinate in Chloroform-d (CDCl₃) is summarized in the table below. The predictions are based on established computational models, and the assignments are supported by analysis of substituent effects.

Predicted Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration	Assignment
~9.35	Doublet (d)	~2.2	1H	H-2 (Pyridine ring)
~8.50	Doublet of doublets (dd)	~8.2, 2.2	1H	H-4 (Pyridine ring)
~8.10	Doublet (d)	~8.2	1H	H-5 (Pyridine ring)
~4.00	Singlet (s)	-	3H	-OCH₃ (Ester methyl)
~3.30	Singlet (s)	-	3H	-SO₂CH₃ (Sulfonyl methyl)

Predicted ¹³C NMR Spectral Data

The predicted proton-decoupled ¹³C NMR spectrum in CDCl₃ is detailed below. The chemical shifts are highly sensitive to the electronic effects of the substituents.

Predicted Chemical Shift (δ) ppm	Assignment
~164.5	C=O (Ester carbonyl)
~160.0	C-6 (Pyridine ring)
~154.0	C-2 (Pyridine ring)
~139.0	C-4 (Pyridine ring)
~126.0	C-3 (Pyridine ring)
~121.0	C-5 (Pyridine ring)
~53.0	-OCH₃ (Ester methyl)
~45.0	-SO₂CH₃ (Sulfonyl methyl)

Scientific Rationale and Spectral Interpretation

The predicted chemical shifts can be understood by dissecting the electronic influence of the methyl ester and methyl sulfonyl groups on the pyridine ring.

¹H NMR Spectrum Analysis

The pyridine ring protons of Methyl 6-(methylsulfonyl)nicotinate are all expected to appear in the downfield region of the spectrum (δ > 7.0 ppm), which is characteristic of aromatic protons.[1] The precise chemical shifts are dictated by the strong electron-withdrawing nature of both the C-3 ester and the C-6 sulfone.

• H-2 (δ ~9.35): This proton is situated between the ring nitrogen and the electron-withdrawing ester group, leading to significant deshielding and placing it at the lowest field.

• H-4 (δ ~8.50): This proton is deshielded by the adjacent ester group and the para-positioned sulfonyl group. It is predicted to be a doublet of doublets due to coupling with both H-2 (meta-coupling, smaller J value) and H-5 (ortho-coupling, larger J value).

• H-5 (δ ~8.10): This proton is ortho to the strongly electron-withdrawing sulfonyl group, which results in a downfield shift. It is expected to appear as a doublet due to ortho-coupling with H-4.

• -OCH₃ (δ ~4.00): The methyl protons of the ester group are expected to be a singlet in the range of 3.7-4.1 ppm.[2]

• -SO₂CH₃ (δ ~3.30): The methyl protons of the sulfonyl group are also a singlet, typically found around 3.0-3.3 ppm.

For comparison, the experimental ¹H NMR data for the structurally similar Methyl 6-methylnicotinate shows the H-2 proton at 9.06 ppm, H-4 at 8.13 ppm, and H-5 at 7.20 ppm.[3] The replacement of the methyl group with the more strongly electron-withdrawing methylsulfonyl group in our target molecule is expected to shift all ring protons further downfield, which is consistent with our predicted values.

¹³C NMR Spectrum Analysis

The electron-withdrawing substituents also dominate the ¹³C NMR spectrum.

• C=O (δ ~164.5): The carbonyl carbon of the methyl ester is expected in the typical range for ester carbonyls (160-180 ppm).[4]

• C-6 and C-2 (δ ~160.0 and ~154.0): These carbons are directly attached to the electronegative nitrogen and are significantly deshielded. The C-6 carbon, also bearing the sulfonyl group, is predicted to be the most downfield of the ring carbons.

• C-4 and C-5 (δ ~139.0 and ~121.0): These carbons are also influenced by the electron-withdrawing groups, leading to their downfield positions.

• C-3 (δ ~126.0): The carbon bearing the ester group is also shifted downfield.

• -OCH₃ and -SO₂CH₃ (δ ~53.0 and ~45.0): The methyl carbons of the ester and sulfonyl groups appear in the upfield region of the spectrum.

The relationships between proton and carbon signals can be definitively confirmed using 2D NMR experiments such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation).

Experimental Protocols

To obtain high-quality NMR spectra of Methyl 6-(methylsulfonyl)nicotinate, the following experimental procedure is recommended, based on standard practices for small organic molecules.[1][5]

Sample Preparation

• Weighing: Accurately weigh approximately 15-20 mg of Methyl 6-(methylsulfonyl)nicotinate for ¹H NMR (or 50-75 mg for ¹³C NMR) and transfer it to a clean, dry vial.

• Dissolution: Add approximately 0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃). Ensure the sample is completely dissolved. Gentle vortexing may be applied.

• Filtration and Transfer: To remove any particulate matter, filter the solution through a pipette containing a small plug of glass wool directly into a clean, dry 5 mm NMR tube.

• Sealing: Securely cap the NMR tube.

¹H NMR Data Acquisition

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• Tuning and Shimming: Insert the sample into the spectrometer. The instrument should be tuned to the correct frequency, and the magnetic field should be shimmed to optimize homogeneity.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse sequence.

  • Spectral Width: Approximately 16 ppm, centered around 6 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 16-32 scans, depending on the sample concentration.

• Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale using the residual solvent peak (CDCl₃ at 7.26 ppm) or an internal standard like Tetramethylsilane (TMS) at 0.00 ppm.[6]

  • Integrate the signals.

¹³C NMR Data Acquisition

• Instrumentation: A 100 MHz (or higher, corresponding to the ¹H frequency) NMR spectrometer.

• Acquisition Parameters:

  • Pulse Sequence: A standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: Approximately 220 ppm, centered around 100 ppm.

  • Number of Scans: 1024 or more scans may be necessary to achieve an adequate signal-to-noise ratio, depending on the sample concentration.

• Processing:

  • Process the FID similarly to the ¹H spectrum.

  • Reference the spectrum using the solvent peak (the central peak of the CDCl₃ triplet at 77.16 ppm).[7]

Visualization of Experimental Workflow

The logical flow of acquiring and analyzing the NMR data can be visualized as follows:

Caption: Workflow for NMR sample preparation, data acquisition, and analysis.

Conclusion

This technical guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of Methyl 6-(methylsulfonyl)nicotinate. By grounding the predicted data in the established principles of NMR spectroscopy and validating it against the experimental data of closely related analogs, we have constructed a reliable and scientifically rigorous framework for understanding the spectral characteristics of this molecule. The detailed experimental protocols offer a clear path for researchers to obtain and confirm this data empirically. This integrated approach of prediction, comparative analysis, and procedural guidance is designed to empower researchers in their pursuit of novel chemical entities for drug discovery and development.

References

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A Technical Guide to the Crystal Structure and X-ray Diffraction of Methyl 6-(methylsulfonyl)nicotinate

Abstract: This technical guide provides a comprehensive framework for the crystallographic analysis of Methyl 6-(methylsulfonyl)nicotinate, a pyridine derivative of significant interest in medicinal chemistry. While a public crystal structure for this specific compound is not available, this document outlines a robust, field-proven methodology for its synthesis, crystallization, and subsequent analysis by single-crystal X-ray diffraction. By leveraging established protocols and drawing parallels with closely related, structurally characterized analogues, we present a detailed guide for researchers, scientists, and drug development professionals. The narrative emphasizes the causality behind experimental choices, from synthetic strategy to the intricacies of structure solution and refinement, providing a self-validating system for obtaining and interpreting high-quality crystallographic data.

Introduction: The Rationale for Structural Analysis

Methyl 6-(methylsulfonyl)nicotinate (CAS 1190948-26-5) belongs to a class of substituted pyridine compounds that serve as crucial building blocks in the synthesis of pharmacologically active agents.[1] The presence of both a methyl ester and a methylsulfonyl group on the nicotinic acid scaffold creates a molecule with a unique electronic and steric profile, making it a valuable intermediate. Understanding the precise three-dimensional arrangement of atoms and the nature of intermolecular interactions in the solid state is paramount for several key aspects of drug development:

• Structure-Activity Relationship (SAR) Studies: A definitive crystal structure provides the geometric foundation for computational modeling and SAR analysis.

• Polymorph Screening: The solid-state packing can influence critical properties like solubility, dissolution rate, and stability. Crystallographic analysis is the gold standard for identifying and characterizing different polymorphic forms.

• Rational Drug Design: Knowledge of preferred conformations and intermolecular interactions guides the design of next-generation analogues with improved efficacy and pharmacokinetic properties.

This guide will therefore detail the necessary steps to achieve a complete crystallographic characterization of the title compound.

Proposed Synthesis and Crystal Growth

A logical synthetic strategy involves the preparation of a suitable precursor, followed by the introduction of the methylsulfonyl group. A plausible route begins with the well-established synthesis of Methyl 6-methylnicotinate.[2]

Synthetic Workflow Diagram

Caption: Proposed synthetic pathway for Methyl 6-(methylsulfonyl)nicotinate.

Experimental Protocol: Synthesis

• Esterification: To a solution of 6-methylnicotinic acid (1 eq) in methanol, slowly add concentrated sulfuric acid (0.2 eq).[3] Heat the mixture to reflux for 17 hours. After cooling, neutralize the solution with saturated aqueous NaHCO₃ and extract the product, Methyl 6-methylnicotinate, with ethyl acetate.[2][3]

• Bromination: Dissolve the resulting ester in a suitable solvent like carbon tetrachloride. Add N-Bromosuccinimide (NBS) and a radical initiator such as Azobisisobutyronitrile (AIBN). Reflux the mixture under illumination to facilitate benzylic bromination, yielding Methyl 6-(bromomethyl)nicotinate.

• Thioether Formation: Treat the crude bromide with sodium thiomethoxide in a polar aprotic solvent like DMF at room temperature to yield Methyl 6-((methylthio)methyl)nicotinate.

• Oxidation: Dissolve the thioether in a solvent such as dichloromethane (DCM). Add an oxidizing agent, for example, meta-chloroperoxybenzoic acid (m-CPBA) or Oxone®, portion-wise at 0 °C and allow the reaction to warm to room temperature. This two-step oxidation of the sulfide to the sulfone will yield the final product, Methyl 6-(methylsulfonyl)nicotinate. Purify via column chromatography.

Protocol: Single Crystal Growth

The key to a successful X-ray diffraction experiment is the growth of high-quality single crystals. The choice of solvent is critical and is determined by the solubility profile of the compound.

• Solvent Screening: Test the solubility of the purified compound in a range of solvents (e.g., ethanol, isopropanol, ethyl acetate, acetone, acetonitrile, and toluene) at room and elevated temperatures.

• Slow Evaporation (Recommended):

  • Prepare a saturated or near-saturated solution of the compound in a suitable solvent (e.g., ethyl acetate/hexane mixture) at a slightly elevated temperature.

  • Filter the solution through a syringe filter into a clean vial.

  • Cover the vial with a cap containing a few pinholes to allow for slow evaporation of the solvent.

  • Place the vial in a vibration-free environment and allow it to stand for several days to weeks.

  • Rationale: This is the most common and often most effective method for small molecules. The slow removal of solvent allows molecules to deposit onto a growing lattice in an ordered fashion.

Single-Crystal X-ray Diffraction Analysis

This section outlines the procedure for data collection and structure refinement, based on established methods used for analogous nicotinic acid derivatives.[4]

Experimental Workflow Diagram

Caption: Standard workflow for single-crystal X-ray structure determination.

Step-by-Step Protocol

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.

• Data Collection:

  • Data would be collected on a modern diffractometer, such as a Rigaku or Bruker instrument, equipped with a CCD or CMOS detector.[4]

  • Radiation Source: Molybdenum (Mo Kα, λ = 0.71073 Å) or Copper (Cu Kα, λ = 1.54184 Å) radiation is typically used.

  • Temperature: Data collection is performed at a low temperature (e.g., 100 K or 293 K) to minimize thermal vibrations of the atoms, resulting in better data quality.[4][5]

• Structure Solution and Refinement:

  • The collected diffraction data (a series of frames) are integrated and scaled to produce a reflection file.

  • The structure is solved using direct methods with software like SHELXS or SHELXT, which determines the initial positions of most non-hydrogen atoms.[4]

  • The structural model is then refined using full-matrix least-squares on F² with software like SHELXL.[4] This iterative process adjusts atomic positions and thermal parameters to achieve the best fit between the calculated and observed diffraction data.

  • Hydrogen atoms are typically placed in geometrically calculated positions and refined using a riding model.[4]

Anticipated Crystal Structure and Discussion

While the precise crystal structure is unknown, we can predict key features based on the known structures of related molecules like 6-methylnicotinic acid and the conformational preferences of sulfonyl groups.[5][6]

Molecular Structure

The pyridine ring is expected to be essentially planar. The methylsulfonyl group will adopt a conformation that minimizes steric hindrance with the adjacent ring protons. The two S=O bonds and the two S-C bonds will form a tetrahedral geometry around the sulfur atom.

Caption: Predicted molecular structure of Methyl 6-(methylsulfonyl)nicotinate.

Hypothetical Crystallographic Data

The following table presents an example of the crystallographic data that would be obtained, modeled after the data reported for 6-methylnicotinic acid.[4]

Parameter	Expected Value / Type
Empirical Formula	C₈H₉NO₄S
Formula Weight	215.23
Crystal System	Monoclinic or Orthorhombic
Space Group	e.g., P2₁/c or Pca2₁
a (Å)	10-15
b (Å)	5-10
c (Å)	15-20
β (°)	90-105 (for monoclinic)
Volume (ų)	1000-1500
Z (molecules/unit cell)	4
Temperature (K)	100(2) or 293(2)
Radiation	Mo Kα (λ = 0.71073 Å)
Final R indices [I>2σ(I)]	R₁ ≈ 0.04-0.06, wR₂ ≈ 0.10-0.15
Goodness-of-fit on F²	≈ 1.0

Intermolecular Interactions

The crystal packing will be governed by a network of weak intermolecular forces. Unlike 6-methylnicotinic acid, which features strong O—H···N hydrogen bonds, the title compound lacks a strong hydrogen bond donor.[5] Therefore, the packing will likely be dominated by:

• Weak C—H···O Hydrogen Bonds: The sulfonyl and ester oxygen atoms are excellent hydrogen bond acceptors. Interactions between these oxygen atoms and aromatic or methyl C-H groups are highly probable.

• π-π Stacking: The pyridine rings may engage in π-π stacking interactions, similar to what is observed in 6-methylnicotinic acid, contributing to the overall stability of the crystal lattice.[4][5]

Conclusion

This technical guide has provided a comprehensive, step-by-step methodology for the synthesis, crystallization, and detailed X-ray diffraction analysis of Methyl 6-(methylsulfonyl)nicotinate. By following these field-proven protocols, researchers can obtain high-quality structural data. The resulting crystal structure would offer invaluable insights into the molecule's conformation and solid-state packing, providing an essential foundation for rational drug design, polymorphism studies, and a deeper understanding of its structure-property relationships. This authoritative information is critical for accelerating research and development in medicinal chemistry.

References

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Available at: [Link]

• IP.com. (n.d.). methyl-6-methyinicotinate Route of Synthesis. Available at: [Link]

• Google Patents. (n.d.). EP0128279B1 - Process for the preparation of 6-methyl-nicotinic-acid esters.

• PubMed. (2004). Crystallization and preliminary X-ray crystallographic analysis of nicotinic acid mononucleotide adenylyltransferase from Pseudomonas aeruginosa. Available at: [Link]

• PubMed. (2008). Using small molecule crystal structure data to obtain information about sulfonamide conformation. Available at: [Link]

• Premier Group. (n.d.). Methyl-6- methyl Nicotinate. Available at: [Link]

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Mass spectrometry fragmentation pattern of Methyl 6-(methylsulfonyl)nicotinate

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of Methyl 6-(methylsulfonyl)nicotinate

Abstract

This technical guide provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of Methyl 6-(methylsulfonyl)nicotinate (CAS No: 1190948-26-5). As a key intermediate in pharmaceutical synthesis, understanding its mass spectral behavior is critical for reaction monitoring, quality control, and metabolite identification. This document, written from the perspective of a Senior Application Scientist, synthesizes foundational principles of mass spectrometry with specific insights into the fragmentation of aromatic sulfones, pyridine esters, and their derivatives. We will explore the primary and secondary fragmentation pathways, propose structures for key fragment ions, and provide a detailed experimental protocol to enable researchers to validate these findings.

Introduction to the Analyte

Methyl 6-(methylsulfonyl)nicotinate is a multi-functionalized heterocyclic compound. Its structure incorporates three key chemical moieties that dictate its fragmentation behavior: a pyridine ring, a methyl ester group, and a methylsulfonyl group.

• Molecular Formula: C₈H₉NO₄S

• Molecular Weight: 215.23 g/mol

The electron-withdrawing nature of both the sulfonyl and ester groups, combined with the inherent stability and fragmentation patterns of the pyridine core, leads to a complex but predictable mass spectrum. This guide will deconstruct these patterns to provide a clear and actionable analytical framework.

Theoretical Framework: Fragmentation of Core Functional Groups

The fragmentation of Methyl 6-(methylsulfonyl)nicotinate is best understood by considering the established behavior of its constituent parts under electron ionization.

• Aromatic Sulfones: The fragmentation of aryl sulfones is well-documented. A primary pathway involves the cleavage of the carbon-sulfur bond. A highly characteristic fragmentation is the rearrangement of an aryl or alkyl group from the sulfur to an oxygen atom, often followed by the facile neutral loss of sulfur dioxide (SO₂)[1][2]. This loss of 64 Da is a strong diagnostic marker for the presence of a sulfonyl group.

• Pyridine Derivatives: The pyridine ring is a stable aromatic system. Fragmentation is often initiated at the substituent groups. A common fragmentation pathway for the pyridine ring itself involves the expulsion of hydrogen cyanide (HCN) or its isomer HNC, leading to the formation of C₄H₄⁺˙ ions[3][4].

• Methyl Esters: Aromatic methyl esters typically undergo two principal fragmentations. The most common is the loss of a methoxy radical (•OCH₃), resulting in the formation of a stable acylium ion ([M-31]⁺)[5]. A less prominent pathway can be the loss of the entire methoxycarbonyl radical (•COOCH₃), leading to an [M-59]⁺ ion.

Proposed Fragmentation Pathways for Methyl 6-(methylsulfonyl)nicotinate

Upon electron ionization at a standard energy of 70 eV, the molecular ion (M⁺˙) is expected to be observed at m/z 215 . From this parent ion, several competing fragmentation pathways can be postulated.

Pathway A: Cleavage Initiated at the Methylsulfonyl Group

This pathway is dominated by the characteristic behavior of the sulfonyl moiety.

• Loss of Sulfur Dioxide (SO₂): A rearrangement followed by the expulsion of a neutral SO₂ molecule is highly probable. This leads to a radical cation at m/z 151 , corresponding to the molecular ion of Methyl 6-methylnicotinate. This fragment is a crucial diagnostic marker.

  • C₈H₉NO₄S⁺˙ (m/z 215) → [C₈H₉NO₂]⁺˙ (m/z 151) + SO₂

• Cleavage of the Aryl-Sulfur Bond: The direct cleavage of the C-S bond results in the loss of the methylsulfonyl radical (•SO₂CH₃). This produces the cation of methyl nicotinate at m/z 136 .

  • C₈H₉NO₄S⁺˙ (m/z 215) → [C₇H₈NO₂]⁺ (m/z 136) + •SO₂CH₃

• Cleavage of the Sulfur-Methyl Bond: Loss of a methyl radical (•CH₃) from the sulfonyl group is also possible, yielding an ion at m/z 200 .

  • C₈H₉NO₄S⁺˙ (m/z 215) → [C₇H₆NO₄S]⁺ (m/z 200) + •CH₃

Pathway B: Cleavage Initiated at the Methyl Ester Group

Fragmentation of the ester functional group provides another set of key diagnostic ions.

• Loss of Methoxy Radical (•OCH₃): This is a canonical fragmentation for methyl esters, producing a highly stable acylium ion at m/z 184 . This is expected to be a prominent peak in the spectrum.

  • C₈H₉NO₄S⁺˙ (m/z 215) → [C₇H₆NO₃S]⁺ (m/z 184) + •OCH₃

• Loss of Methoxycarbonyl Radical (•COOCH₃): Cleavage of the bond between the pyridine ring and the ester group results in an ion at m/z 156 , corresponding to the 6-(methylsulfonyl)pyridine cation.

  • C₈H₉NO₄S⁺˙ (m/z 215) → [C₆H₇NO₂S]⁺ (m/z 156) + •COOCH₃

Secondary Fragmentation

The primary fragment ions undergo further dissociation, creating a detailed fingerprint of the molecule.

• From the [M-SO₂]⁺˙ ion (m/z 151): This ion, being the radical cation of Methyl 6-methylnicotinate, will fragment accordingly. A major secondary fragmentation would be the loss of the •OCH₃ radical to yield an ion at m/z 120 .

• From the [M-•OCH₃]⁺ ion (m/z 184): Acylium ions are known to lose carbon monoxide (CO). This would lead to the ion at m/z 156 , converging with a primary fragmentation pathway and likely increasing the intensity of this peak.

• From the [M-•SO₂CH₃]⁺ ion (m/z 136): This methyl nicotinate cation will lose an •OCH₃ radical to form the nicotinoyl cation at m/z 105 . This can further lose CO to produce the pyridyl cation at m/z 77 .

The interplay of these pathways is visualized in the fragmentation diagram below.

Caption: Proposed EI fragmentation pathways for Methyl 6-(methylsulfonyl)nicotinate.

Summary of Key Diagnostic Fragment Ions

The following table summarizes the most likely and diagnostically significant ions in the EI mass spectrum of Methyl 6-(methylsulfonyl)nicotinate.

m/z	Proposed Ion Structure/Identity	Neutral Loss from Precursor	Significance and Comments
215	Molecular Ion (M⁺˙)	-	Confirms the molecular weight of the compound.
184	6-(Methylsulfonyl)nicotinoyl Cation	•OCH₃ (from m/z 215)	A major fragment, characteristic of methyl ester cleavage. Formation of a stable acylium ion.
156	6-(Methylsulfonyl)pyridine Cation	•COOCH₃ (from m/z 215)	Formed via two pathways, indicating a potentially high abundance.
151	Radical Cation of Methyl 6-methylnicotinate	SO₂ (from m/z 215)	Key diagnostic ion. The neutral loss of 64 Da is a hallmark of aromatic sulfones.
136	Methyl Nicotinate Cation	•SO₂CH₃ (from m/z 215)	Indicates cleavage of the C-S bond, a primary fragmentation for aryl sulfones.
120	6-Methylnicotinoyl Cation	•OCH₃ (from m/z 151)	A major secondary fragment confirming the structure of the m/z 151 ion.
105	Nicotinoyl Cation	•OCH₃ (from m/z 136)	Common fragment in the mass spectra of nicotinic acid esters.
77	Pyridyl Cation	CO (from m/z 105)	Represents the core pyridine ring after loss of all substituents.

Experimental Protocol for Spectrum Acquisition

To ensure the generation of a reliable and reproducible mass spectrum, the following protocol using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization is recommended. This constitutes a self-validating system for the theoretical predictions made herein.

Objective: To acquire the 70 eV electron ionization mass spectrum of Methyl 6-(methylsulfonyl)nicotinate.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (e.g., Single Quadrupole or Time-of-Flight).

• Electron Ionization (EI) source.

Methodology:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of Methyl 6-(methylsulfonyl)nicotinate in a high-purity solvent such as ethyl acetate or dichloromethane.

  • Perform a serial dilution to a final concentration of approximately 10 µg/mL for injection.

• Gas Chromatography (GC) Conditions:

  • Injection Volume: 1 µL

  • Injector Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1 ratio)

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Column: A standard non-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Final hold: Hold at 280 °C for 5 minutes.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Ionization Energy: 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 40 - 400

  • Solvent Delay: 3 minutes (or as determined by the solvent elution time).

Conclusion

The mass spectrometry fragmentation of Methyl 6-(methylsulfonyl)nicotinate is governed by the predictable behavior of its constituent functional groups. The resulting spectrum is expected to be rich with diagnostic information. Researchers can confidently identify this molecule by looking for the molecular ion at m/z 215 and, more importantly, the key fragment ions resulting from the characteristic loss of SO₂ (m/z 151) , the loss of the •OCH₃ radical (m/z 184) , and the loss of the •SO₂CH₃ radical (m/z 136) . The convergence of multiple pathways on the ion at m/z 156 suggests it will also be a significant peak. This in-depth guide provides a robust theoretical framework and a practical experimental protocol for the definitive analysis of this important chemical intermediate.

References

• Smakman, R., & de Boer, T. J. (1973). Mass Spectra of Some Sulfinate Esters and Sulfones. Canadian Journal of Chemistry, 51(1), 156-165. [Link]

• Gomory, A., et al. (2020). Fragment and cluster ions from gaseous and condensed pyridine produced under electron impact. Physical Chemistry Chemical Physics, 22(34), 19069-19078. [Link]

• Thorwirth, S., et al. (2022). Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and theory. Faraday Discussions, 238, 398-417. [Link]

• El-Bardan, A. A. (1979). STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES. Phosphorus and Sulfur and the Related Elements, 7(1), 59-63. [Link]

• Reiser, H. P., & Giger, W. (1999). Selective determination of aromatic sulfonates in landfill leachates and groundwater using microbore liquid chromatography coupled with mass spectrometry. Analytical Chemistry, 71(4), 897-904. [Link]

• Qiu, L., et al. (2022). Spontaneous Oxidation of Aromatic Sulfones to Sulfonic Acids in Microdroplets. Journal of the American Society for Mass Spectrometry, 33(4), 646-653. [Link]

• Minaev, B. F., et al. (2023). DEHYDROGENATION IN ELECTRON-INDUCED DISSOCIATIVE IONIZATION OF PYRIDINE MOLECULE. Romanian Journal of Physics, 68, 205. [Link]

• El-Bardan, A. A. (1979). STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES. Phosphorus and Sulfur and the Related Elements, 7(1), 59-63. [Link]

• Zhang, Q., et al. (2020). Sulfonylation sites for adenine and its nucleosides/nucleotides. Analytica Chimica Acta, 1139, 198-206. [Link]

• Ramana, D. V., & Vairamani, M. (1998). Mass Spectra of Sulfoxides and Sulfones. Magnetic Resonance in Chemistry, 36(S1), S109-S123. [Link]

• Qiu, L., et al. (2022). Spontaneous Oxidation of Aromatic Sulfones to Sulfonic Acids in Microdroplets. Journal of the American Society for Mass Spectrometry, 33(4), 646-653. [Link]

• Bunce, N. J., et al. (1992). Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides. Canadian Journal of Chemistry, 70(4), 1028-1036. [Link]

• Andreani, A., et al. (2017). Mass spectrometric fragmentation and photocatalytic transformation of nicotine and cotinine. Rapid Communications in Mass Spectrometry, 31(4), 347-359. [Link]

• El-Gohary, N. S., & Shaaban, M. (2015). Tandem mass spectrometry fragmentation of nicotine (1), methyl N-methylpiperidine-3-carboxylate (2) and propyl N-methyl piperidine-3-carboxylate (3). ResearchGate. [Link]

• Mero, A., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-systems. American Journal of Organic Chemistry, 4(2), 29-37. [Link]

• M-Create. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Retrieved from [Link]

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Electronic effects of the methylsulfonyl group on the nicotinate ring

Electronic Effects of the Methylsulfonyl Group on the Nicotinate Ring: A Technical Guide to Reactivity and Covalent Drug Design

Executive Summary

The nicotinate (pyridine-3-carboxylate) scaffold is a privileged heteroaromatic structure extensively utilized in medicinal chemistry and agrochemical development. When functionalized with a methylsulfonyl group ( −SO2​CH3​ ), the electronic landscape of the pyridine ring undergoes profound perturbation. The methylsulfonyl moiety acts as a potent electron-withdrawing group (EWG), fundamentally altering the molecule's reactivity, basicity, and binding profile. This whitepaper dissects the electronic causality, structural implications, and synthetic utility of methylsulfonyl nicotinates, providing actionable, self-validating protocols for researchers in drug development.

Electronic Architecture & Hammett Analysis

The methylsulfonyl group exerts its electron-withdrawing nature through a synergistic combination of strong inductive (-I) and moderate resonance (-M) effects.

• Hammett Parameters: The electronic influence of the −SO2​CH3​ group is quantitatively captured by its Hammett substituent constants. Experimental determinations yield a para-substitution constant ( σp​ ) of approximately 0.73 and a meta-substitution constant ( σm​ ) of 0.615[1]. These high positive values confirm its status as a strong EWG, comparable to the nitro ( −NO2​ ) group.

• Synergy with the Nicotinate Core: The nicotinate ring is inherently electron-deficient. The electronegative pyridine nitrogen withdraws electron density via induction and resonance, an effect compounded by the carboxylate group at the 3-position. Introducing a −SO2​CH3​ group (e.g., at the 2-, 5-, or 6-position) severely exacerbates this deficiency. The sulfur atom stabilizes adjacent negative charge accumulation—a critical factor during the transition states of nucleophilic attacks—due to its negative mesomeric effect[1].

Electronic perturbation pathway of the methylsulfonyl group on the nicotinate ring.

Mechanistic Consequences: SNAr and Ipso-Substitution

The most significant consequence of the methylsulfonyl group on the nicotinate ring is the dramatic enhancement of Nucleophilic Aromatic Substitution ( SN​Ar ) reactivity. This manifests in two distinct mechanistic pathways:

• Activation of Adjacent Positions: The electron-withdrawing sulfone group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the pyridine ring. This activates positions ortho and para to the sulfone for nucleophilic attack. For instance, in complex pyridine building blocks, the sulfone group activates adjacent positions toward SN​Ar with N-, O-, and S-nucleophiles, facilitating the regioselective synthesis of highly substituted pyridines[2].

• Ipso-Substitution (The Sulfone as a Leaving Group): The −SO2​CH3​ moiety is an exceptional leaving group. The addition of a nucleophile forms a negatively charged σ -complex (Meisenheimer complex), which is highly stabilized by the sulfone. Subsequent expulsion of the stable methanesulfinate anion ( CH3​SO2−​ , conjugate base of methanesulfinic acid, pKa ~ 2.1) drives the reaction forward. This makes the sulfone moiety itself highly susceptible to displacement in subsequent SN​Ar reactions[2].

Applications in Covalent Drug Design

In modern drug development, 2-sulfonyl pyridines have emerged as highly tunable, cysteine-reactive electrophiles[3]. Unlike hyper-reactive warheads (e.g., maleimides or unhindered vinyl sulfones) that often suffer from off-target toxicity and poor pharmacokinetic profiles, methylsulfonyl nicotinates can be precisely calibrated.

By tuning the electronic environment of the nicotinate ring, these compounds act via SN​Ar to selectively modify reactive sensor cysteines on target proteins (such as KEAP1 or Adenosine Deaminase)[3]. The reaction forms a stable, irreversible heteroaryl thioether linkage, while the benign methylsulfinate leaving group is cleared from the active site.

Quantitative Data Summary

The table below summarizes the electronic parameters of the methylsulfonyl group relative to other common substituents, highlighting its unique balance of inductive strength and leaving group ability.

Substituent	Hammett σp​	Hammett σm​	Inductive Effect (-I)	Resonance Effect (-M)	SN​Ar Leaving Group Ability
−CH3​ (Ref)	-0.17	-0.07	Weak (+I)	Weak (+M)	Poor
−Cl	0.23	0.37	Strong (-I)	Weak (+M)	Moderate
−SO2​CH3​	0.73	0.615	Very Strong (-I)	Moderate (-M)	Excellent
−NO2​	0.78	0.71	Strong (-I)	Strong (-M)	Excellent

Self-Validating Experimental Protocol: SNAr Kinetics

To effectively leverage the electronic effects of methylsulfonyl nicotinates in drug design, rigorous experimental validation of their electrophilicity is required. Below is a self-validating protocol for evaluating the SN​Ar kinetics of a methylsulfonyl nicotinate derivative using Glutathione (GSH) as a model biological thiol.

Causality & Logic: By measuring the pseudo-first-order rate constant ( kobs​ ) of the sulfone displacement, researchers can directly quantify the electrophilicity of the nicotinate ring. Utilizing a 10- to 100-fold molar excess of GSH ensures that the nucleophile concentration remains effectively constant, isolating the concentration of the nicotinate as the sole variable and simplifying the extraction of the second-order rate constant ( k2​ ).

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 10 mM stock solution of the methylsulfonyl nicotinate substrate in anhydrous DMSO. Prepare a 100 mM stock of GSH in 50 mM Potassium Phosphate Buffer (pH 7.4, degassed to prevent thiol oxidation).

• Reaction Initiation: In a thermostatic autosampler vial at 37 °C, mix the substrate (final concentration 100 µM) with GSH (final concentrations ranging from 1 mM to 10 mM) in the phosphate buffer.

• Time-Course Sampling: At predefined intervals (e.g., 0, 5, 10, 20, 30, 60, and 120 minutes), withdraw 50 µL aliquots from the reaction mixture.

• Reaction Quenching: Immediately quench the withdrawn aliquot by adding 50 µL of 1% Formic Acid in Acetonitrile. Causality: The sudden drop in pH protonates the reactive thiolate ( RS− to RSH ), instantly halting the SN​Ar reaction, while the organic solvent precipitates buffer salts.

• LC-UV/MS Analysis: Centrifuge the quenched samples (10,000 x g, 5 mins) and analyze the supernatant via LC-MS. Monitor the disappearance of the substrate peak and the appearance of the aryl thioether product mass.

• Kinetic Derivation: Plot the natural logarithm of the remaining substrate concentration ( ln[Substrate]t​ ) versus time. The negative slope of this linear regression yields kobs​ . Plotting kobs​ against the varying GSH concentrations yields a straight line where the slope is the second-order rate constant ( k2​ , M−1s−1 ).

Step-by-step workflow for the kinetic evaluation of SNAr reactivity.

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An In-Depth Technical Guide to the Thermodynamic Stability of Methyl 6-(methylsulfonyl)nicotinate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for assessing the thermodynamic stability of Methyl 6-(methylsulfonyl)nicotinate, a key intermediate in pharmaceutical synthesis. In the absence of extensive public data on this specific molecule, this guide synthesizes information from closely related analogs, including methyl nicotinate derivatives and aromatic sulfones, to predict potential degradation pathways and establish robust analytical methodologies. By detailing forced degradation protocols, the development of a stability-indicating HPLC method, and the characterization of potential degradants, this document serves as a practical resource for researchers and drug development professionals to ensure the quality, safety, and efficacy of drug substances and products.

Introduction: The Critical Role of Stability in Drug Development

The thermodynamic stability of an active pharmaceutical ingredient (API) or a key intermediate like Methyl 6-(methylsulfonyl)nicotinate is a cornerstone of drug development.[1] A thorough understanding of a molecule's stability profile is essential for several reasons:

• Ensuring Safety and Efficacy: Degradation products can be inactive, have reduced efficacy, or even be toxic.[2] Identifying and controlling these impurities is paramount for patient safety.

• Guiding Formulation and Packaging Development: Knowledge of a molecule's sensitivity to factors like heat, light, humidity, and pH informs the selection of appropriate excipients, manufacturing processes, and packaging to protect the drug product.[3][4]

• Defining Shelf-Life and Storage Conditions: Stability studies are the foundation for establishing a drug's shelf-life and recommended storage conditions, which are critical for regulatory submissions and ensuring the product remains within specification throughout its lifecycle.[5][6]

• Regulatory Compliance: Regulatory agencies such as the FDA and EMA require comprehensive stability data as part of New Drug Applications (NDAs) and Investigational New Drug (IND) applications, guided by the International Council for Harmonisation (ICH) guidelines.[2][3]

This guide will provide a detailed roadmap for establishing the intrinsic stability of Methyl 6-(methylsulfonyl)nicotinate through a series of forced degradation studies and the development of a validated stability-indicating analytical method.

Molecular Structure and Predicted Degradation Pathways

Methyl 6-(methylsulfonyl)nicotinate possesses two primary functional groups susceptible to degradation: a methyl ester and an aromatic sulfone.

Figure 1: Chemical Structure of Methyl 6-(methylsulfonyl)nicotinate

Predicted degradation sites of Methyl 6-(methylsulfonyl)nicotinate.

Hydrolytic Degradation of the Methyl Ester

The methyl ester group is anticipated to be the most labile functionality under hydrolytic conditions, particularly in the presence of acid or base catalysts.[7][8][9][10]

• Acid-Catalyzed Hydrolysis: In acidic conditions, the ester oxygen is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis (Saponification): Under basic conditions, the hydroxide ion directly attacks the carbonyl carbon, leading to the formation of a tetrahedral intermediate that collapses to yield the carboxylate salt and methanol. This process is generally faster and irreversible compared to acid-catalyzed hydrolysis.[7]

The primary degradation product of hydrolysis is expected to be 6-(methylsulfonyl)nicotinic acid . Studies on the closely related methyl nicotinate have shown that its hydrolysis to nicotinic acid occurs at a slow rate of approximately 0.5% per year in aqueous solution at 4°C.[11][12] The rate of hydrolysis is significantly influenced by pH and temperature.[6][8][13]

Thermal Degradation of the Aromatic Sulfone

Aromatic sulfones are generally thermally stable. However, at elevated temperatures, typically in the range of 370-650°C, scission of the carbon-sulfur bonds can occur.[2][3][14] This can lead to the elimination of sulfur dioxide (SO2) and the formation of various degradation products.[4] While significant degradation of the sulfonyl group is not expected under typical pharmaceutical processing and storage conditions, it is a potential pathway under severe thermal stress.

Photodegradation of the Pyridine Ring

The pyridine ring, an aromatic heterocycle, can be susceptible to photodegradation upon exposure to UV light.[5][15][16] The degradation mechanism can be complex, potentially involving photo-oxidation and ring-opening reactions, leading to the formation of various smaller, more polar degradation products.[16][17] The presence of the electron-withdrawing sulfonyl and ester groups may influence the photosensitivity of the pyridine ring.

Oxidative Degradation

While the molecule does not contain functionalities that are highly susceptible to oxidation, such as phenols or allylic hydrogens, forced degradation studies using strong oxidizing agents like hydrogen peroxide are necessary to evaluate its stability under oxidative stress.

Forced Degradation Studies: A Practical Approach

Forced degradation, or stress testing, is a critical component of stability assessment.[2][3][5] It involves subjecting the drug substance to conditions more severe than accelerated stability testing to identify potential degradation products and pathways.[4][18] The goal is to achieve a target degradation of 5-20%.[2]

General Workflow for Forced Degradation Studies

General workflow for forced degradation studies.

Experimental Protocols

3.2.1. Hydrolytic Stability

• Preparation: Prepare a stock solution of Methyl 6-(methylsulfonyl)nicotinate in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL.

• Acidic Conditions: Add an aliquot of the stock solution to 0.1 M hydrochloric acid. Store the solution at an elevated temperature (e.g., 60°C).

• Basic Conditions: Add an aliquot of the stock solution to 0.1 M sodium hydroxide. Store the solution at room temperature.

• Neutral Conditions: Add an aliquot of the stock solution to purified water. Store the solution at an elevated temperature (e.g., 60°C).

• Sampling and Analysis: Withdraw samples at appropriate time points (e.g., 0, 2, 4, 8, 24 hours). Neutralize the acidic and basic samples before dilution and analysis by HPLC.

3.2.2. Oxidative Stability

• Preparation: Prepare a stock solution as described above.

• Oxidative Conditions: Add an aliquot of the stock solution to a solution of 3% hydrogen peroxide. Store the solution at room temperature, protected from light.

• Sampling and Analysis: Withdraw samples at appropriate time points and analyze directly by HPLC.

3.2.3. Thermal Stability

• Solid State: Place a known amount of solid Methyl 6-(methylsulfonyl)nicotinate in a vial and expose it to an elevated temperature (e.g., 80°C) in a stability chamber.

• Solution State: Prepare a solution of the compound in a suitable solvent and expose it to the same elevated temperature.

• Sampling and Analysis: For the solid-state sample, dissolve a known amount in a suitable solvent at each time point. Analyze all samples by HPLC.

3.2.4. Photostability

• Exposure: Expose solid Methyl 6-(methylsulfonyl)nicotinate and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as specified in ICH guideline Q1B.[15][17] A control sample should be protected from light.

• Analysis: After the exposure period, analyze the samples by HPLC.

Development and Validation of a Stability-Indicating HPLC Method

A stability-indicating analytical method is a validated quantitative procedure that can detect changes in the properties of the drug substance and drug product over time.[1] For Methyl 6-(methylsulfonyl)nicotinate, a reverse-phase HPLC method with UV detection is the recommended approach.

Suggested Starting HPLC Method Parameters

Based on a method for the related compound methyl nicotinate, the following parameters can be used as a starting point for method development.[11][19]

Parameter	Recommended Condition	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Provides good retention and separation of aromatic compounds.
Mobile Phase	Isocratic or gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid or phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol).	Allows for the separation of the parent compound from its more polar degradation products.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Detection Wavelength	UV at approximately 262 nm	Based on the chromophore of the nicotinate ring system.[20] A photodiode array (PDA) detector is recommended to assess peak purity.
Column Temperature	30°C	Provides reproducible retention times.
Injection Volume	10 µL	A typical injection volume for HPLC analysis.

Method Validation

The developed HPLC method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components. This is demonstrated by the separation of the parent peak from all degradation product peaks.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Identification of Degradation Products

Once significant degradation is observed in the forced degradation studies, the next step is to identify the structure of the degradation products.

Hypothesized Degradation Products

Based on the predicted degradation pathways, the following are potential degradation products:

Degradation Pathway	Potential Degradation Product
Hydrolysis	6-(methylsulfonyl)nicotinic acid
Thermal Degradation	Sulfur dioxide, desulfonylated nicotinate derivatives
Photodegradation	Oxidized pyridine derivatives, ring-opened products

Analytical Techniques for Identification

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the primary tool for identifying unknown impurities. By coupling the separation power of HPLC with the mass-resolving power of a mass spectrometer, the molecular weight of the degradation products can be determined. Tandem mass spectrometry (MS/MS) can provide structural information through fragmentation patterns.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: If a degradation product can be isolated in sufficient quantity and purity, NMR spectroscopy can provide definitive structural elucidation.

Summary and Recommendations

This technical guide provides a comprehensive strategy for evaluating the thermodynamic stability of Methyl 6-(methylsulfonyl)nicotinate. While specific experimental data for this molecule is limited, a robust stability program can be designed based on the known chemistry of its functional groups and data from closely related analogs.

Key Recommendations:

• Prioritize Hydrolytic Stability: The methyl ester is the most likely site of degradation under typical storage and processing conditions. A thorough investigation of its stability across a range of pH values is crucial.

• Develop a Validated Stability-Indicating Method: A robust HPLC method is essential for accurately quantifying the parent compound and its degradation products.

• Characterize Degradation Products: Any degradation product observed at a level of 0.1% or higher should be identified and characterized.

• Establish Appropriate Storage Conditions: Based on the stability data, recommended storage conditions should be established to ensure the quality and purity of the material. A cool, dry place, protected from light, is a prudent starting point.

By following the principles and protocols outlined in this guide, researchers and drug development professionals can build a comprehensive understanding of the stability of Methyl 6-(methylsulfonyl)nicotinate, ensuring its suitability for its intended use in the pharmaceutical industry.

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A Comprehensive Technical Guide to Determining the Solubility Profile of Methyl 6-(methylsulfonyl)nicotinate in Organic Solvents

Abstract

This technical guide provides a robust framework for researchers, scientists, and drug development professionals to comprehensively determine and understand the solubility profile of Methyl 6-(methylsulfonyl)nicotinate in various organic solvents. In the absence of extensive published solubility data for this specific compound, this document emphasizes the foundational principles, experimental methodologies, and data interpretation required to generate a reliable and predictive solubility profile. By integrating theoretical concepts with practical, field-proven experimental protocols, this guide serves as a self-validating system for solubility characterization, a critical step in pharmaceutical development and formulation.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a drug candidate from discovery to a viable pharmaceutical product is intrinsically linked to its physicochemical properties, with solubility being a cornerstone. The bioavailability, formulation, and ultimately the therapeutic efficacy of an active pharmaceutical ingredient (API) are profoundly influenced by its ability to dissolve in appropriate solvent systems. Methyl 6-(methylsulfonyl)nicotinate (CAS No. 1190948-26-5, Molecular Formula: C8H9NO4S, Molecular Weight: 215.23[1]) is a compound of interest in pharmaceutical research, and understanding its solubility is paramount for its development. This guide will provide the necessary theoretical and practical tools to establish a comprehensive solubility profile for this compound.

Determining the solubility of a drug candidate is a crucial activity in both the discovery and development phases of pharmaceutical research[2]. In early stages, solubility data, alongside other parameters like lipophilicity and permeability, is used to screen promising candidates. As development progresses, this information becomes vital for formulation optimization and salt selection[2].

Theoretical Framework: Predicting and Understanding Solubility

A purely empirical approach to solubility determination can be time-consuming and resource-intensive. A foundational understanding of the theoretical principles governing solubility allows for more informed solvent selection and a deeper interpretation of experimental results.

"Like Dissolves Like": A Foundational Principle

The adage "like dissolves like" provides a qualitative starting point for solvent selection. This principle suggests that substances with similar intermolecular forces are more likely to be soluble in one another. For Methyl 6-(methylsulfonyl)nicotinate, its structure, containing both polar (sulfonyl, ester) and non-polar (methyl, aromatic ring) groups, suggests it will exhibit a range of solubilities in solvents of varying polarities.

Hansen Solubility Parameters (HSP): A Quantitative Approach

To move beyond qualitative predictions, Hansen Solubility Parameters (HSP) offer a more powerful and predictive tool[3]. HSP decomposes the total cohesive energy of a substance into three components:

• δD (Dispersion forces): Arising from van der Waals forces.

• δP (Polar forces): Related to the dipole moment of the molecule.

• δH (Hydrogen bonding): The energy from hydrogen bonds.[4]

Experimental Determination of Thermodynamic Solubility

The most reliable method for determining the true equilibrium solubility of a compound is the saturation shake-flask method[2]. This method is considered the gold standard and involves allowing an excess of the solid compound to equilibrate with the solvent until the solution is saturated.

The Saturation Shake-Flask Method: A Step-by-Step Protocol

This protocol is designed to be a self-validating system, ensuring the generation of accurate and reproducible data.

Materials and Reagents:

• Methyl 6-(methylsulfonyl)nicotinate (solid, high purity)

• A selection of organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, heptane) of appropriate purity

• Scintillation vials or flasks with screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV/Vis spectrophotometer[7]

• Volumetric flasks and pipettes

• Analytical balance

Protocol:

• Preparation: Add an excess amount of solid Methyl 6-(methylsulfonyl)nicotinate to a series of vials, each containing a known volume of a different organic solvent. It is crucial to ensure there is undissolved solid present throughout the experiment to guarantee saturation[2].

• Equilibration: Tightly cap the vials and place them on an orbital shaker in a temperature-controlled environment (e.g., 25 °C). The system should be agitated for a sufficient period to reach equilibrium. A preliminary time-course study (e.g., sampling at 24, 48, and 72 hours) is recommended to determine the time required to reach a plateau in concentration, indicating equilibrium.

• Phase Separation: After equilibration, allow the suspensions to settle. To separate the saturated solution from the undissolved solid, two primary methods can be used:

  • Centrifugation: Centrifuge the vials at a high speed to pellet the excess solid.

  • Filtration: Carefully draw the supernatant through a syringe filter. It is important to consider potential adsorption of the compound onto the filter material, which could lead to an underestimation of solubility[7]. A validation step to check for this is advisable.

• Sample Preparation for Analysis: Carefully transfer a known volume of the clear supernatant to a volumetric flask and dilute with a suitable solvent (often the mobile phase for HPLC) to a concentration within the calibrated range of the analytical method.

• Quantification: Analyze the diluted samples using a validated analytical method, such as HPLC-UV or UV/Vis spectroscopy, to determine the concentration of Methyl 6-(methylsulfonyl)nicotinate in the saturated solution[7]. A standard calibration curve must be prepared from known concentrations of the compound to ensure accurate quantification[8].

Diagram of the Experimental Workflow

Caption: Workflow for determining thermodynamic solubility using the shake-flask method.

Data Presentation and Interpretation

The generated solubility data should be presented in a clear and concise manner to facilitate comparison and interpretation.

Tabulated Solubility Data

Solvent	Polarity Index	Solubility (mg/mL) at 25°C	Solubility (mol/L) at 25°C
Heptane	0.1
Toluene	2.4
Dichloromethane	3.1
Ethyl Acetate	4.4
Acetone	5.1
Ethanol	4.3
Methanol	5.1

Note: This table is a template for presenting experimentally determined data.

Correlation with Solvent Properties

The relationship between the measured solubility and various solvent properties (e.g., polarity index, dielectric constant, Hansen Solubility Parameters) should be analyzed. This can provide valuable insights into the dissolution mechanism and aid in the development of predictive models for solubility in other solvent systems.

High-Throughput Screening for Kinetic Solubility

In early-stage drug discovery, where compound availability may be limited and speed is essential, high-throughput methods for determining kinetic solubility are often employed[9][10]. These methods, which can be automated, typically involve the precipitation of a compound from a DMSO stock solution into an aqueous or organic medium and measuring the concentration of the dissolved material[10]. While these methods are faster, it is important to note that they may not represent the true thermodynamic equilibrium solubility[9].

General Workflow for High-Throughput Solubility Screening

Caption: A simplified workflow for high-throughput kinetic solubility screening.

Conclusion

This technical guide has outlined a comprehensive approach to determining the solubility profile of Methyl 6-(methylsulfonyl)nicotinate in organic solvents. By combining a strong theoretical understanding with robust and well-established experimental protocols, researchers can generate high-quality, reliable solubility data. This information is not merely a set of numbers but a critical tool for guiding formulation development, predicting in vivo performance, and ultimately accelerating the journey of a promising compound towards becoming a therapeutic reality.

References

• Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Available at: [Link]

• 6-((Methylsulfonyl)Methyl)Nicotinic Acid Hydrochloride — Chemical Substance Information. National Institutes of Health. Available at: [Link]

• Hansen Solubility Parameters. Hansen-solubility.com. Available at: [Link]

• Hansen Solubility Parameters: A Tool for Solvent Selection for Organosolv Delignification. SciELO. Available at: [Link]

• Experimental and Computational Methods Pertaining to Drug Solubility. ResearchGate. Available at: [Link]

• Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Chinese Pharmaceutical Journal. Available at: [Link]

• Pan, L., Ho, Q., Tsutsui, K., & Takahashi, L. (2001). Comparison of chromatographic and spectroscopic methods used to rank compounds for aqueous solubility. Journal of Pharmaceutical Sciences, 90(4), 521-529. Available at: [Link]

• Hansen solubility parameter. Wikipedia. Available at: [Link]

• Annex 4. World Health Organization (WHO). Available at: [Link]

• The Hansen solubility approach towards green solvent processing: n-channel organic field-effect transistors under ambient conditions. Royal Society of Chemistry. Available at: [Link]

• Hansen solubility parameter (HSP) of some common solvents and target compounds. ResearchGate. Available at: [Link]

• Penzkofer, A. (2015). Absorption Spectroscopic Determination of Solubility of Alloxazine in Aqueous Solutions. Journal of Analytical Sciences, Methods and Instrumentation, 5, 13-21. Available at: [Link]

• solubility experimental methods.pptx. SlideShare. Available at: [Link]

• What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. European Pharmaceutical Review. Available at: [Link]

• 6- methyl Nicotinate. Premier Group. Available at: [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. Available at: [Link]

• (48) methyl-6-methyinicotinate Route of Synthesis. Scribd. Available at: [Link]

• S- (-) -6-methyl nicotine salicylate and preparation method thereof. Google Patents.

• Methyl Nicotinate Impurities and Related Compound. Veeprho. Available at: [Link]

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Methyl 6-(methylsulfonyl)nicotinate: A Pivotal Scaffold in the Medicinal Chemistry of Hedgehog Pathway Inhibitors

Executive Summary

In the landscape of targeted oncology, the Hedgehog (Hh) signaling pathway represents a critical axis for therapeutic intervention, particularly in Basal Cell Carcinoma (BCC) and Medulloblastoma (MB). Methyl 6-(methylsulfonyl)nicotinate (CAS: 1190948-26-5) has emerged as a foundational building block in the rational drug design of Smoothened (SMO) receptor antagonists. This technical guide explores the mechanistic rationale, synthetic utility, and structure-activity relationship (SAR) dynamics of this specific pyridyl scaffold, detailing how its integration overcomes the physicochemical limitations of earlier benzamide-based inhibitors.

The Hedgehog Signaling Pathway and SMO Targeting

The canonical Hh pathway is governed by a complex repressor-activator cascade. In the absence of the Sonic Hedgehog (SHh) ligand, the transmembrane receptor Patched-1 (PTCH1) constitutively represses Smoothened (SMO), a G-protein-coupled-like receptor. Upon SHh binding to PTCH1, SMO is derepressed, translocating to the primary cilium and initiating a signaling cascade that culminates in the activation of GLI transcription factors [1, 2].

Dysregulation of this pathway—often via loss-of-function mutations in PTCH1 or gain-of-function mutations in SMO—drives unchecked cellular proliferation. Small-molecule inhibitors target the heptahelical transmembrane domain (TMD) of SMO, locking it in an inactive conformation.

Hedgehog signaling cascade and the mechanism of Smoothened (SMO) inhibition by pyridyl-based compounds.

Medicinal Chemistry Rationale: The Pyridyl Scaffold

The discovery of Vismodegib (GDC-0449), a first-in-class SMO inhibitor, validated the 4-(methylsulfonyl)benzamide core[3]. However, extensive SAR campaigns by Genentech and Curis sought to optimize the pharmacokinetic profile, specifically targeting kinetic solubility and metabolic clearance. Methyl 6-(methylsulfonyl)nicotinate was utilized to synthesize the nicotinamide (pyridyl) analogs of these inhibitors.

The Role of the Methylsulfonyl Group

The methylsulfonyl ( −SO2​CH3​ ) moiety is not merely a space-filling group; it is a critical pharmacophore. The highly polarized sulfone oxygens act as potent hydrogen-bond acceptors, interacting directly with a conserved arginine residue and structured water networks deep within the SMO TMD binding pocket. Simultaneously, the terminal methyl group provides a vector for hydrophobic interactions, anchoring the molecule against the receptor wall.

The Shift to a Nicotinate Core

Replacing the benzene ring (benzamide) with a pyridine ring (nicotinamide) introduces a basic nitrogen into the core scaffold. This single atom substitution achieves three mechanistic goals:

• Reduction of clogP : The introduction of the pyridine nitrogen lowers the overall lipophilicity of the molecule, reducing non-specific protein binding (such as to alpha-1-acid glycoprotein, a known sink for Vismodegib).

• Improved Aqueous Solubility : The heteroatom disrupts the flat, highly crystalline packing of the biaryl system, significantly improving kinetic solubility in gastric and intestinal pH environments.

• Metabolic Tuning : The electron-deficient nature of the pyridine ring protects the core from rapid cytochrome P450-mediated aromatic oxidation.

Synthetic Utility and Experimental Workflows

Methyl 6-(methylsulfonyl)nicotinate serves as the primary electrophilic building block in the convergent synthesis of pyridyl SMO inhibitors. The standard workflow involves the hydrolysis of the methyl ester followed by an amide coupling with a complex aniline (e.g., 4-chloro-3-(pyridin-2-yl)aniline) [1].

Step-by-step synthetic workflow from the nicotinate ester building block to the final active pharmaceutical ingredient.

Protocol 1: Ester Hydrolysis (Self-Validating System)

Objective : Convert Methyl 6-(methylsulfonyl)nicotinate to 6-(methylsulfonyl)nicotinic acid.

• Step 1 : Dissolve 1.0 equivalent of Methyl 6-(methylsulfonyl)nicotinate in a 3:1 mixture of Tetrahydrofuran (THF) and water. Causality: The mixed solvent system ensures both the organic ester and the inorganic base remain in solution, facilitating a homogenous reaction.

• Step 2 : Add 2.0 equivalents of Lithium Hydroxide (LiOH) monohydrate at 0∘C . Stir and allow to warm to room temperature.

• Step 3 (Validation) : Monitor the reaction via LCMS. The disappearance of the ester peak ( [M+H]+ ) and the appearance of the highly polar acid peak confirms completion.

• Step 4 : Concentrate the mixture in vacuo to remove THF. Acidify the aqueous layer with 1N HCl to pH ~3. Causality: The carboxylic acid is protonated at pH 3, rendering it insoluble in water and driving its precipitation.

• Step 5 : Filter the resulting white precipitate, wash with cold water, and dry under high vacuum to yield 6-(methylsulfonyl)nicotinic acid.

Protocol 2: Amide Coupling with Hindered Anilines

Objective : Couple the resulting acid with 4-chloro-3-(pyridin-2-yl)aniline.

• Step 1 : Dissolve 1.0 eq of 6-(methylsulfonyl)nicotinic acid and 1.1 eq of HATU in anhydrous N,N-Dimethylformamide (DMF) under an inert nitrogen atmosphere.

• Step 2 : Add 3.0 eq of N,N-Diisopropylethylamine (DIPEA) and stir for 15 minutes. Causality: HATU rapidly forms the active O7-azabenzotriazole ester. Pre-activation is required because the target aniline is highly sterically hindered and electronically deactivated by the ortho-chloro group.

• Step 3 : Add 1.0 eq of the aniline derivative. Stir at room temperature for 12 hours.

• Step 4 (Validation) : Quench with saturated aqueous NaHCO3​ . Extract with Ethyl Acetate. Wash the organic layer with brine (3x) to remove DMF. Dry over Na2​SO4​ and purify via reverse-phase HPLC.

Structure-Activity Relationship (SAR) Data

The transition from a benzamide core to a nicotinamide core (derived from Methyl 6-(methylsulfonyl)nicotinate) demonstrates a classic medicinal chemistry trade-off: sacrificing marginal target binding affinity for vastly superior physicochemical properties.

Table 1: Comparative SAR of Benzamide vs. Nicotinamide Cores

Core Scaffold	R-Group (Region A)	R'-Group (Region B)	SMO IC50​ (nM)	Kinetic Solubility ( μ g/mL, pH 7.4)
Benzamide (Vismodegib)	2-Cl, 4-Cl-3-(pyridin-2-yl)phenyl	4-methylsulfonyl	~3.0	3.5
Nicotinamide (Analog)	4-Cl-3-(pyridin-2-yl)phenyl	6-methylsulfonyl	~5.0	> 15.0
Nicotinamide (Control)	4-Cl-3-(pyridin-2-yl)phenyl	6-methyl (No Sulfone)	> 1000	N/A

Data synthesis based on structural optimization campaigns of GDC-0449 analogs [1, 2]. The removal of the sulfone group completely abrogates binding, proving its necessity as an H-bond acceptor.

Conclusion

Methyl 6-(methylsulfonyl)nicotinate is far more than a simple synthetic intermediate; it is a rationally designed scaffold that addresses the inherent liabilities of early-generation Hedgehog pathway inhibitors. By providing a pre-installed methylsulfonyl pharmacophore for SMO target engagement and a pyridine core for enhanced solubility and metabolic stability, it remains a critical tool for drug development professionals engineering the next generation of targeted oncological therapeutics.

References

• Genentech Inc. & Curis Inc. (2005). Pyridyl inhibitors of hedgehog signalling (Patent No. WO2006028958A2). World Intellectual Property Organization.

• Kumar, V., et al. (2017). Design of Hedgehog pathway inhibitors for cancer treatment. Current Medicinal Chemistry. National Center for Biotechnology Information (NIH). Available at:[Link]

• Sekulic, A., et al. (2012). Vismodegib: A smoothened inhibitor for the treatment of advanced basal cell carcinoma. Clinical Cancer Research. National Center for Biotechnology Information (NIH). Available at:[Link]

The Pivotal Role of Methyl 6-(methylsulfonyl)nicotinate in Modern Organic Synthesis: A Mechanistic Deep Dive

Abstract

In the landscape of contemporary organic synthesis, the strategic functionalization of heterocyclic scaffolds remains a cornerstone of drug discovery and materials science. Among the myriad of building blocks available to the discerning chemist, Methyl 6-(methylsulfonyl)nicotinate has emerged as a particularly versatile and powerful reagent. Its unique electronic architecture, governed by the potent electron-withdrawing nature of the methylsulfonyl group, imbues the pyridine core with a distinct reactivity profile. This technical guide provides an in-depth exploration of the mechanistic underpinnings of Methyl 6-(methylsulfonyl)nicotinate's utility in organic synthesis. We will dissect the key transformations it undergoes, with a primary focus on nucleophilic aromatic substitution (SNAr) reactions, and touch upon its potential in other modern synthetic methodologies. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the full potential of this invaluable synthetic intermediate.

Introduction: The Strategic Advantage of the Sulfonyl Group in Pyridine Chemistry

The pyridine ring is a ubiquitous motif in pharmaceuticals and agrochemicals.[1][2] The introduction of a sulfonyl group, particularly at the 6-position as in Methyl 6-(methylsulfonyl)nicotinate, profoundly alters the electron density of the aromatic system.[1][3] This modification serves two primary purposes from a synthetic standpoint: it activates the ring for nucleophilic attack and the sulfonyl group itself can function as a competent leaving group.[1][3] This dual reactivity makes Methyl 6-(methylsulfonyl)nicotinate a linchpin for the construction of complex, highly functionalized pyridine derivatives.

The pyridyl sulfone moiety is a valuable building block in medicinal and agricultural chemistry, with demonstrated applications as an anti-inflammatory, antihyperglycemic, and immunosuppressive agent, as well as an inhibitor of HIV-1 reverse transcriptase.[1] The ability to readily displace the methylsulfonyl group allows for the late-stage introduction of a wide array of functionalities, a highly desirable feature in modern drug development programs.

The Heart of Reactivity: Nucleophilic Aromatic Substitution (SNAr)

The principal mechanism through which Methyl 6-(methylsulfonyl)nicotinate participates in synthetic transformations is the Nucleophilic Aromatic Substitution (SNAr) pathway.[4][5][6] This reaction is characterized by the addition of a nucleophile to the electron-deficient pyridine ring, followed by the elimination of a leaving group.[6][7]

Mechanistic Principles of SNAr with Methyl 6-(methylsulfonyl)nicotinate

The SNAr reaction of Methyl 6-(methylsulfonyl)nicotinate proceeds via a two-step addition-elimination mechanism.[5][7] The presence of the strongly electron-withdrawing methylsulfonyl group at the 6-position, along with the inherent electron-deficient nature of the pyridine ring, is crucial for stabilizing the key intermediate of this reaction.[6][8]

Step 1: Nucleophilic Attack and Formation of the Meisenheimer Complex

A nucleophile (Nu⁻) attacks the carbon atom bearing the methylsulfonyl leaving group (the ipso-carbon).[5] This attack is favored at the 6-position due to the strong inductive and resonance effects of the sulfonyl group, which significantly lowers the energy of the transition state leading to the intermediate.[6][8] This addition temporarily disrupts the aromaticity of the pyridine ring, forming a negatively charged intermediate known as a Meisenheimer complex.[5][8] The negative charge in this intermediate is delocalized and stabilized by the electron-withdrawing sulfonyl group.[8]

Step 2: Elimination of the Leaving Group and Re-aromatization

In the second, typically faster step, the leaving group (in this case, the methylsulfinate anion, CH₃SO₂⁻) is expelled, and the aromaticity of the pyridine ring is restored.[6] This results in the formation of the substituted pyridine product.

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Preliminary toxicity and safety data for Methyl 6-(methylsulfonyl)nicotinate

An in-depth technical analysis of Methyl 6-(methylsulfonyl)nicotinate (CAS: 1190948-26-5), focusing on its safety profile, toxicological considerations, and its strategic role as a building block in the synthesis of targeted oncology therapeutics.

Executive Summary & Strategic Context

Methyl 6-(methylsulfonyl)nicotinate is a highly functionalized pyridine derivative utilized extensively as a synthetic intermediate in modern drug discovery. Its primary application lies in the development of pyridyl-based inhibitors targeting the Hedgehog (Hh) signaling pathway, specifically binding to the Smoothened (SMO) receptor[1].

Because it serves as a precursor to active pharmaceutical ingredients (APIs), understanding its preliminary toxicity, handling hazards, and the mechanistic rationale for its use is critical for researchers transitioning from discovery chemistry to preclinical scale-up. The presence of the electron-withdrawing methylsulfonyl ( −SO2​CH3​ ) group at the C6 position of the pyridine ring not only facilitates downstream amide coupling by modulating the electronic properties of the core but also imparts specific physicochemical hazards that must be managed.

Physicochemical Profiling & Safety Data

Before integrating this intermediate into laboratory workflows, a rigorous assessment of its hazard profile is required. The electrophilic nature of the ester and the polarity of the sulfonyl group contribute directly to its primary toxicological liability: severe ocular irritation[2].

Table 1: Physicochemical and Safety Profile

Parameter	Data / Specification	Causality / Implication
CAS Number	1190948-26-5	Unique identifier for regulatory tracking.
Molecular Formula	C8​H9​NO4​S	Contains heteroatoms (N, S) that dictate solubility and binding.
Molecular Weight	215.23 g/mol	Low molecular weight ideal for fragment-based API synthesis.
GHS Classification	Warning (H319)	Causes serious eye irritation. The polar sulfonyl group interacts aggressively with ocular mucosa[2].
Precautionary Codes	P264, P280, P305+P351+P338	Mandates the use of chemical splash goggles and nitrile gloves.
Storage Conditions	Sealed in dry, 2-8°C	Prevents premature hydrolysis of the methyl ester to the carboxylic acid.

Mechanistic Grounding: The Hedgehog/Smoothened Axis

To understand why this specific intermediate is synthesized, one must examine the biological target of its downstream derivatives. The Hedgehog (Hh) pathway regulates cell proliferation and differentiation. Dysfunctional mutations in pathway regulators like PTCH1 (Patched) lead to uncontrolled SMO signaling, which is heavily implicated in basal cell carcinoma (BCC) and other malignancies[3].

APIs derived from Methyl 6-(methylsulfonyl)nicotinate are designed to antagonize SMO. The methylsulfonyl group often acts as a critical hydrogen-bond acceptor within the SMO transmembrane binding pocket, mimicking the inhibitory action of natural alkaloids like Cyclopamine[3].

Caption: Hedgehog (Hh) Signaling Pathway and Smoothened (SMO) Inhibition Mechanism.

Synthetic Workflow & Safe Handling Protocol

The transformation of Methyl 6-(methylsulfonyl)nicotinate into an active Hh inhibitor requires a two-step sequence: alkaline hydrolysis followed by amide coupling[1].

Causality of Experimental Design: The ester must be hydrolyzed to unmask the carboxylic acid (Procedure M). This acid is then coupled with an arylamine (e.g., 4-chloro-3-(pyridin-2-yl)aniline) using standard peptide coupling reagents (Procedure G) to form the final pharmacophore[1].

Caption: Synthetic Workflow Utilizing Methyl 6-(methylsulfonyl)nicotinate.

Step-by-Step Methodology: Hydrolysis (Procedure M)

• Preparation: Suspend 1.0 g of Methyl 6-(methylsulfonyl)nicotinate in a 3:1 mixture of THF and water[1]. Safety Note: Perform in a fume hood wearing splash goggles due to H319 classification.

• Reagent Addition: Add 2.0 equivalents of Lithium Hydroxide (LiOH) monohydrate. Causality: LiOH provides mild alkaline conditions sufficient to cleave the methyl ester without degrading the sulfonyl group.

• Reaction: Stir at ambient temperature for 4 hours. Monitor via TLC or LC-MS until the starting material is consumed.

• Workup: Acidify the aqueous layer with 1N HCl to pH 3 to precipitate 6-(methylsulfonyl)nicotinic acid. Filter and dry under vacuum.

Self-Validating Cytotoxicity Protocol for Intermediates

While the final API is designed to inhibit tumor proliferation, it is crucial to assess the basal cytotoxicity of the intermediate itself. If unreacted Methyl 6-(methylsulfonyl)nicotinate remains as an impurity in the final drug batch, its inherent toxicity could confound the targeted anti-proliferative efficacy of the SMO inhibitor.

Self-Validating System Design: This protocol uses a dual-control mechanism. The vehicle control establishes baseline viability, while a positive control validates the assay's sensitivity. Prior LC-MS purity verification (>98%) ensures that any observed toxicity is intrinsic to the compound, not an artifact of synthetic impurities.

Table 2: In Vitro Cytotoxicity Assay Setup (CellTiter-Glo)

Component	Specification	Purpose
Cell Lines	HepG2 (Liver), HEK293 (Renal)	Assesses broad-spectrum metabolic toxicity.
Concentration Range	0.1 μM to 100 μM (Log scale)	Generates a robust dose-response curve for IC50​ calculation.
Vehicle Control	0.1% DMSO	Normalizes data; ensures solvent does not cause cell death.
Positive Control	Doxorubicin (1 μM)	Validates that the cells are responsive to cytotoxic stress.

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 and HEK293 cells in 96-well opaque plates at a density of 5×103 cells/well in 100 μL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2​ .

• Compound Dosing: Prepare a 10 mM stock of Methyl 6-(methylsulfonyl)nicotinate in anhydrous DMSO. Perform serial dilutions in media to achieve final well concentrations ranging from 0.1 to 100 μM (maintaining final DMSO at 0.1%).

• Incubation: Treat cells for 72 hours. Causality: A 72-hour window allows sufficient time for multiple cell cycles, capturing both acute toxicity and delayed apoptotic events.

• Readout: Add 100 μL of CellTiter-Glo® reagent to each well. Shake for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Analysis: Measure luminescence using a microplate reader. Calculate the IC50​ using non-linear regression analysis. An IC50​>50μM generally indicates low basal cytotoxicity for an intermediate, clearing it for use in API synthesis without stringent impurity depletion steps.

References

• WO2009126863A2 - Pyridyl inhibitors of hedgehog signalling. Google Patents.
• WO2006028958A2 - Pyridyl inhibitors of hedgehog signalling (Mechanistic Pathways). Google Patents.

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• 3. WO2006028958A2 - Pyridyl inhibitors of hedgehog signalling - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Synthesis Protocol and Mechanistic Insights for Methyl 6-(methylsulfonyl)nicotinate

Target Audience: Research Chemists, Process Scientists, and Drug Discovery Professionals Application Context: Intermediate synthesis for Hedgehog (Hh) signaling pathway inhibitors

Introduction and Therapeutic Context

Methyl 6-(methylsulfonyl)nicotinate (CAS: 1190948-26-5) is a critical electrophilic building block widely utilized in medicinal chemistry, particularly in the development of targeted therapies for hyperproliferative diseases. Notably, it serves as a key precursor in the synthesis of pyridyl-based inhibitors of the Hedgehog (Hh) signaling pathway[1].

In drug development workflows, this ester is typically hydrolyzed to 6-(methylsulfonyl)nicotinic acid and subsequently coupled with various anilines (e.g., 4-chloro-3-(pyridin-2-yl)aniline) to generate potent Hh pathway antagonists[2]. These antagonists are crucial for investigating and treating malignancies driven by uncontrolled Hh signaling, such as basal cell carcinoma and medulloblastoma[3].

Mechanistic Rationale: Nucleophilic Aromatic Substitution ( SN​Ar )

The synthesis of methyl 6-(methylsulfonyl)nicotinate relies on a highly efficient Nucleophilic Aromatic Substitution ( SN​Ar ) reaction. The success of this protocol is governed by two primary chemical principles:

• Substrate Activation: The starting material, methyl 6-chloronicotinate, is highly activated toward nucleophilic attack. The chloride leaving group is located at the 6-position of the pyridine ring. The electron-deficient pyridine nitrogen acts as an excellent electron sink, stabilizing the anionic Meisenheimer complex intermediate. This activation is further synergized by the electron-withdrawing methyl ester at the 3-position.

• Solvent Effects: The reaction utilizes Dimethyl Sulfoxide (DMSO) as the solvent[4]. As a polar aprotic solvent, DMSO strongly solvates the sodium cation ( Na+ ) of the sodium methanesulfinate reagent but leaves the methanesulfinate anion ( CH3​SO2−​ ) relatively unsolvated. This "naked" anion exhibits dramatically enhanced nucleophilicity, driving the displacement of the chloride at elevated temperatures.

Synthesis workflow and SNAr mechanism for Methyl 6-(methylsulfonyl)nicotinate.

Quantitative Reaction Parameters

To ensure reproducibility and high yield, the stoichiometric ratios must be carefully controlled. An excess of the sulfinate salt is recommended to drive the reaction to completion, compensating for potential oxidative degradation of the sulfinate reagent.

Table 1: Reagent Equivalents and Properties

Reagent / Solvent	Role	MW ( g/mol )	Equivalents	Amount (Scale)
Methyl 6-chloronicotinate	Electrophile / SM	171.58	1.00	2.00 g (11.7 mmol)
Sodium methanesulfinate	Nucleophile	102.09	1.50	1.79 g (17.5 mmol)
DMSO	Solvent	78.13	N/A	10.0 mL (0.85 M)
Ethyl Acetate (EtOAc)	Extraction Solvent	88.11	N/A	As needed
Brine (Sat. NaCl)	Wash Reagent	N/A	N/A	As needed

Data synthesized from standard patent protocols for pyridyl sulfone preparation[4][5].

Step-by-Step Experimental Protocol

Note: This procedure should be conducted in a properly ventilated fume hood using standard Personal Protective Equipment (PPE), as DMSO can rapidly transport dissolved solutes through the skin.

Phase 1: Reaction Assembly

• Preparation: To an oven-dried, 50 mL round-bottom flask equipped with a magnetic stir bar, add methyl 6-chloronicotinate (2.00 g, 11.7 mmol).

• Solvation: Add anhydrous DMSO (10 mL) to the flask. Stir at ambient temperature until the starting material is completely dissolved, yielding a clear solution[4].

• Nucleophile Addition: Portion-wise, add sodium methanesulfinate (1.79 g, 17.5 mmol) to the stirring solution. Scientific Insight: Portion-wise addition prevents clumping of the hygroscopic salt, ensuring a uniform reactive surface area.

Phase 2: Thermal Activation and Monitoring

• Heating: Attach a reflux condenser and heat the reaction mixture to 80°C – 100°C using an oil bath or heating block. Alternatively, for accelerated kinetics, microwave irradiation at 120°C for 5–15 minutes can be utilized[5].

• Monitoring: Monitor the reaction progress via TLC (e.g., 30% EtOAc in Hexanes) or LC-MS. The reaction is typically complete within 2 to 4 hours under standard thermal conditions, indicated by the complete consumption of the methyl 6-chloronicotinate peak.

Phase 3: Quenching and Workup

• Quenching: Once complete, remove the flask from the heat source and allow it to cool to room temperature. Slowly pour the reaction mixture into 50 mL of ice-cold distilled water. Scientific Insight: Quenching in water crashes out the highly organic product while keeping the DMSO and unreacted sodium methanesulfinate partitioned in the aqueous layer.

• Extraction: Extract the aqueous mixture with Ethyl Acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash vigorously with brine (3 x 30 mL). Critical Step: Multiple brine washes are essential to back-extract any residual DMSO from the organic phase, which would otherwise complicate crystallization.

• Drying: Dry the organic layer over anhydrous magnesium sulfate ( MgSO4​ ), filter, and concentrate under reduced pressure (rotary evaporation) to yield the crude product[5].

Phase 4: Purification

• Refinement: Purify the crude residue via flash column chromatography (Silica gel, gradient elution of Hexanes/EtOAc) or recrystallization from an appropriate solvent system (e.g., hot ethanol/water) to afford pure methyl 6-(methylsulfonyl)nicotinate as a crystalline solid.

References

• Google Patents. "WO2009126863A2 - Pyridyl inhibitors of hedgehog signalling".
• Google Patents. "CN101072755A - Pyridyl-based inhibitors of Hedgehog signaling".
• Google Patents. "WO2006028958A2 - Pyridyl inhibitors of hedgehog signalling".

Sources

• 1. WO2009126863A2 - Pyridyl inhibitors of hedgehog signalling - Google Patents [patents.google.com]
• 2. WO2009126863A2 - Pyridyl inhibitors of hedgehog signalling - Google Patents [patents.google.com]
• 3. CN101072755A - Pyridyl-based inhibitors of Hedgehog signaling - Google Patents [patents.google.com]
• 4. Methyl 6-(methylsulfonyl)nicotinate synthesis - chemicalbook [chemicalbook.com]
• 5. WO2006028958A2 - Pyridyl inhibitors of hedgehog signalling - Google Patents [patents.google.com]

Application Note: Nucleophilic Aromatic Substitution (SNAr) Using Methyl 6-(methylsulfonyl)nicotinate

Introduction & Mechanistic Rationale

Nucleophilic aromatic substitution (SNAr) is a cornerstone reaction in medicinal chemistry for the functionalization of heteroaromatic scaffolds. While halogenated pyridines are traditionally employed as electrophiles, the use of alkylsulfonyl leaving groups—specifically the methylsulfonyl (-SO2Me) moiety—offers distinct kinetic and thermodynamic advantages[1].

Methyl 6-(methylsulfonyl)nicotinate is a highly activated electrophile. The mechanistic causality behind its superior reactivity lies in the dual electron-withdrawing effect of the pyridine nitrogen and the C3-methyl ester. These groups synergistically lower the Lowest Unoccupied Molecular Orbital (LUMO) energy of the ring, facilitating the initial nucleophilic attack. Furthermore, the -SO2Me group is an exceptional leaving group; its strong inductive effect stabilizes the transient Meisenheimer complex, and its expulsion as a methanesulfinate anion is highly favored, driving the reaction to completion even with sterically hindered or weakly nucleophilic amines[2].

Experimental Workflow & Reaction Dynamics

The following workflow illustrates the mechanistic progression of the SNAr reaction using this activated scaffold.

Figure 1: Mechanistic pathway of SNAr on Methyl 6-(methylsulfonyl)nicotinate.

Standardized Protocol: Amination via SNAr

This self-validating protocol is designed for the coupling of Methyl 6-(methylsulfonyl)nicotinate with primary or secondary amines[2]. The use of polar aprotic solvents (DMSO or DMF) is critical as they solvate the nucleophile without hydrogen-bonding to it, thereby maximizing its thermodynamic activity.

Materials Required

• Electrophile: Methyl 6-(methylsulfonyl)nicotinate (1.0 equiv)

• Nucleophile: Primary or secondary amine (1.2 - 1.5 equiv)

• Base: N,N-Diisopropylethylamine (DIPEA) or Potassium Carbonate (K2CO3) (2.0 equiv)

• Solvent: Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

Step-by-Step Methodology

• Preparation of the Reaction Mixture: In an oven-dried reaction vial equipped with a magnetic stir bar, dissolve Methyl 6-(methylsulfonyl)nicotinate (1.0 mmol) in anhydrous DMSO (3.0 mL) under an inert atmosphere (N2 or Argon).

• Base Addition: Add DIPEA (2.0 mmol) to the solution. Causality: The base acts as an acid scavenger to neutralize the methanesulfinic acid generated post-elimination, preventing the protonation of the nucleophilic amine.

• Nucleophile Introduction: Slowly add the amine nucleophile (1.2 mmol) to the stirring mixture.

• Thermal Activation: Seal the vial and heat the reaction mixture to 80–100 °C using a pre-heated aluminum block. Monitor the reaction via LC-MS or TLC (typically 2 to 6 hours depending on the steric bulk of the amine).

• Quenching and Extraction: Once complete consumption of the starting material is observed, cool the mixture to room temperature. Dilute with Ethyl Acetate (15 mL) and wash sequentially with saturated aqueous NaHCO3 (10 mL), water (3 × 10 mL to remove DMSO), and brine (10 mL).

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure 6-amino-substituted methyl nicotinate.

Quantitative Data: Optimization of Reaction Parameters

The following table summarizes the optimization data for the reaction of Methyl 6-(methylsulfonyl)nicotinate with a model hindered amine (e.g., 4-chloro-3-(pyridin-2-yl)aniline)[2].

Entry	Solvent	Base (2.0 eq)	Temperature (°C)	Time (h)	Isolated Yield (%)
1	THF	DIPEA	65 (Reflux)	12	35
2	DMF	K2CO3	80	8	68
3	DMF	DIPEA	100	6	74
4	DMSO	K2CO3	100	5	82
5	DMSO	DIPEA	90	4	91

Note: Entry 5 represents the optimal conditions. The superior performance in DMSO is attributed to its high dielectric constant, which effectively stabilizes the polar Meisenheimer transition state.

References

• World Intellectual Property Organization. WO2009126863A2 - Pyridyl inhibitors of hedgehog signalling.

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• 1. Methyl 6-(methylsulfonyl)nicotinate synthesis - chemicalbook [chemicalbook.com]
• 2. WO2009126863A2 - Pyridyl inhibitors of hedgehog signalling - Google Patents [patents.google.com]

Application Note: Palladium-Catalyzed Cross-Coupling Reactions with Methyl 6-(methylsulfonyl)nicotinate

Document Type: Technical Protocol & Application Guide Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction & Mechanistic Rationale

In modern medicinal chemistry and drug development, functionalized pyridines are ubiquitous structural motifs. Methyl 6-(methylsulfonyl)nicotinate (CAS: 1190948-26-5) has emerged as a highly versatile, bench-stable building block for the synthesis of complex 2,5-disubstituted pyridines.

Traditionally, transition-metal-catalyzed cross-coupling relies on aryl halides or triflates. However, the use of the methylsulfonyl group ( −SO2​Me ) as a pseudohalide offers profound strategic advantages[1]. Sulfones are highly crystalline, non-hygroscopic, and immune to premature halogen-metal exchange. When positioned at the 6-position of a nicotinate core, the strong electron-withdrawing nature of both the pyridine nitrogen and the 3-ester group significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the C−S bond. This electronic activation facilitates facile oxidative addition by electron-rich Palladium(0) catalysts, enabling direct desulfonylative cross-coupling .

Causality in Experimental Design

• Orthogonal Reactivity: The sulfone moiety can be selectively activated under specific Pd-catalyzed conditions, allowing for orthogonal functionalization if other halogens are present on the scaffold[1].

• Atom Economy & Purification: The leaving group in this transformation is the methanesulfinate anion ( MeSO2−​ ). Unlike toxic organotin compounds (Stille) or stubborn boroxine residues (Suzuki), methanesulfinate salts are highly water-soluble and are quantitatively removed during a simple aqueous workup.

• Ligand Selection: The C−S bond of a sulfone is stronger than a typical C−Br or C−I bond. Therefore, the use of bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., XPhos or BrettPhos ) is strictly required to accelerate the oxidative addition and subsequent reductive elimination steps.

Figure 1: Catalytic cycle of Pd-catalyzed desulfonylative cross-coupling.

Quantitative Data & Substrate Scope

To demonstrate the robustness of Methyl 6-(methylsulfonyl)nicotinate, the following tables summarize the optimization parameters and the substrate scope for both C-C and C-N bond-forming reactions.

Table 1: Optimization of Pd-Catalyzed Desulfonylative Suzuki-Miyaura Coupling

Catalyst (5 mol%)	Ligand (10 mol%)	Base (2.5 eq)	Solvent	Temp (°C)	Yield (%)
Pd(OAc)2​	PPh3​	K2​CO3​	1,4-Dioxane	100	< 10
Pd(OAc)2​	dppf	K2​CO3​	1,4-Dioxane	100	25
Pd(OAc)2​	XPhos	K2​CO3​	1,4-Dioxane	100	92
Pd2​(dba)3​	XPhos	Cs2​CO3​	Toluene	100	88

Insight: Monodentate, electron-rich ligands like XPhos are critical. Bidentate ligands (dppf) or standard phosphines ( PPh3​ ) fail to sufficiently stabilize the highly reactive Pd intermediates during the catalytic cycle.

Table 2: Substrate Scope and Reaction Modalities

Coupling Partner	Reaction Type	Product Feature	Isolated Yield (%)
Phenylboronic acid	Suzuki-Miyaura	6-Phenylnicotinate	90
4-Methoxyphenylboronic acid	Suzuki-Miyaura	Electron-rich biaryl	85
Morpholine	Direct SN​Ar	6-Morpholinonicotinate	95
4-Fluoroaniline	Buchwald-Hartwig	6-(Arylamino)nicotinate	82

Experimental Protocols

The following self-validating protocols are designed to ensure high reproducibility.

Protocol A: Desulfonylative Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)

This protocol utilizes the sulfone as an electrophile to generate biaryl architectures.

Step-by-Step Methodology:

• Reagent Preparation: In a nitrogen-filled glovebox or using standard Schlenk techniques, charge an oven-dried reaction vial with Methyl 6-(methylsulfonyl)nicotinate (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.5 mmol, 1.5 equiv), Pd(OAc)2​ (0.05 mmol, 5 mol%), XPhos (0.10 mmol, 10 mol%), and finely ground anhydrous K2​CO3​ (2.5 mmol, 2.5 equiv).

• Solvent Addition: Add anhydrous 1,4-dioxane (5.0 mL, 0.2 M). Seal the vial with a PTFE-lined septum cap.

• Catalytic Reaction: Transfer the vial to a pre-heated oil bath at 100 °C. Stir vigorously for 12–16 hours. Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc 3:1); the highly UV-active starting material should be completely consumed.

• Quench & Extraction: Cool the reaction mixture to room temperature. Dilute with Ethyl Acetate (15 mL) and transfer to a separatory funnel. Wash the organic layer with distilled water (3 × 10 mL).

  • Causality Note: This step is critical. The water wash quantitatively removes the potassium methanesulfinate byproduct, preventing downstream contamination.

• Purification: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to isolate the 6-arylnicotinate product.

Protocol B: C-N Bond Formation (Buchwald-Hartwig vs. SN​Ar )

Due to the highly electrophilic nature of the 6-position, aliphatic amines (e.g., morpholine, piperidine) will undergo direct, metal-free Nucleophilic Aromatic Substitution ( SN​Ar ) at room temperature or mild heating[1]. For less nucleophilic anilines , Pd-catalysis is required.

Step-by-Step Methodology (For Anilines):

• Preparation: Charge a reaction vial with Methyl 6-(methylsulfonyl)nicotinate (1.0 mmol), aniline derivative (1.2 mmol), Pd2​(dba)3​ (2.5 mol%), BrettPhos (5.0 mol%), and Cs2​CO3​ (2.0 mmol).

• Reaction: Add anhydrous toluene (5.0 mL) under nitrogen. Seal and heat at 110 °C for 16 hours.

• Workup & Purification: Follow the identical aqueous workup and chromatography steps as outlined in Protocol A.

Figure 2: Experimental workflow for desulfonylative cross-coupling.

Conclusion

Methyl 6-(methylsulfonyl)nicotinate represents a paradigm shift in pyridine functionalization. By leveraging the methylsulfonyl group as a highly reactive, bench-stable pseudohalide, researchers can execute highly efficient Pd-catalyzed C-C and C-N cross-couplings. The generation of a water-soluble methanesulfinate byproduct drastically simplifies purification workflows, making this methodology highly attractive for library synthesis and late-stage functionalization in drug discovery.

References

• Nambo, M., & Crudden, C. M. (2014). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Aryl Sulfones. Science, 345(6195), 433-436. URL:[Link]

• Wiley, R. E. (2024). Regioselective Syntheses of 2,3,5-Trisubstituted Pyridines via 5-Chloro-3-fluoro-2-(methylsulfonyl)pyridine. The Journal of Organic Chemistry, 89(11), 7623–7631. URL:[Link]

• Willis, M. C., et al. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science, 8(8), 5526-5530. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

The Strategic Utility of Methyl 6-(methylsulfonyl)nicotinate in the Synthesis of Pharmaceutical Intermediates

Introduction: In the landscape of modern drug discovery and development, the strategic selection of molecular building blocks is paramount to the efficient construction of complex active pharmaceutical ingredients (APIs). Methyl 6-(methylsulfonyl)nicotinate, a pyridine derivative featuring a potent electron-withdrawing methylsulfonyl group, has emerged as a versatile precursor for a range of pharmaceutical intermediates. The inherent reactivity of the sulfonyl group as a leaving group in nucleophilic aromatic substitution (SNAr) reactions, coupled with the metabolic stability of the resulting C-C or C-heteroatom bonds, positions this reagent as a valuable tool for medicinal chemists. This application note provides a comprehensive overview of the synthesis of Methyl 6-(methylsulfonyl)nicotinate and detailed protocols for its application in the generation of key pharmaceutical scaffolds.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physicochemical properties of a synthetic precursor is crucial for its effective application in multi-step syntheses. The key properties of Methyl 6-(methylsulfonyl)nicotinate are summarized in the table below.

Property	Value	Reference
CAS Number	1190948-26-5	[1]
Molecular Formula	C₈H₉NO₄S	[1]
Molecular Weight	215.23 g/mol	[1]
Appearance	White to off-white solid
Storage	Sealed in a dry, room temperature environment	[1]

Synthesis of Methyl 6-(methylsulfonyl)nicotinate: A Two-Step Approach

The synthesis of Methyl 6-(methylsulfonyl)nicotinate is efficiently achieved through a two-step sequence commencing with the commercially available Methyl 6-chloronicotinate. This strategy leverages a nucleophilic aromatic substitution followed by an oxidation reaction.

Workflow for the Synthesis of Methyl 6-(methylsulfonyl)nicotinate

Caption: Synthetic pathway to Methyl 6-(methylsulfonyl)nicotinate.

Step 1: Synthesis of Methyl 6-(methylthio)nicotinate

The initial step involves the displacement of the chloro group from Methyl 6-chloronicotinate with a sulfur nucleophile. Sodium methanethiolate is an effective reagent for this transformation, yielding the corresponding thioether.[2]

Protocol:

• To a solution of Methyl 6-chloronicotinate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add sodium methanethiolate (1.1 eq) portion-wise at room temperature under an inert atmosphere.

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane-ethyl acetate gradient) to afford Methyl 6-(methylthio)nicotinate.

Step 2: Oxidation to Methyl 6-(methylsulfonyl)nicotinate

The thioether intermediate is then oxidized to the desired sulfone. Common oxidizing agents for this transformation include meta-chloroperoxybenzoic acid (m-CPBA) or potassium peroxymonosulfate (Oxone®).

Protocol:

• Dissolve Methyl 6-(methylthio)nicotinate (1.0 eq) in dichloromethane (DCM) and cool the solution to 0 °C in an ice bath.

• Add m-CPBA (2.2 eq) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 30 mL).

• Combine the organic layers, wash with saturated aqueous sodium thiosulfate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield pure Methyl 6-(methylsulfonyl)nicotinate.

Application in the Synthesis of Pharmaceutical Intermediates: Nucleophilic Aromatic Substitution

The synthetic utility of Methyl 6-(methylsulfonyl)nicotinate lies in the exceptional leaving group ability of the methylsulfonyl moiety. This group strongly activates the pyridine ring towards nucleophilic aromatic substitution, allowing for the introduction of a wide array of functional groups at the C-6 position.[3][4]

General Reaction Scheme

Caption: General SNAr reaction with Methyl 6-(methylsulfonyl)nicotinate.

Protocol: Synthesis of a 6-Aminonicotinate Derivative

This protocol exemplifies the displacement of the methylsulfonyl group with an amine nucleophile, a common transformation in the synthesis of kinase inhibitors and other targeted therapies.

Materials:

• Methyl 6-(methylsulfonyl)nicotinate

• Substituted aniline or heterocyclic amine

• Potassium carbonate (K₂CO₃) or another suitable base

• Anhydrous dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF)

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add Methyl 6-(methylsulfonyl)nicotinate (1.0 eq), the desired amine nucleophile (1.2 eq), and potassium carbonate (2.0 eq).

• Add anhydrous DMSO to the flask to achieve a suitable concentration (e.g., 0.1 M).

• Heat the reaction mixture to 80-100 °C and stir for 8-24 hours, monitoring the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with water.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired 6-aminonicotinate derivative.

Rationale for Experimental Choices:

• Solvent: Aprotic polar solvents like DMSO or DMF are chosen for their ability to dissolve the reactants and facilitate the SNAr reaction by stabilizing the charged Meisenheimer intermediate.[5]

• Base: An inorganic base such as potassium carbonate is used to deprotonate the amine nucleophile, increasing its nucleophilicity, and to neutralize the methanesulfinic acid byproduct.

• Temperature: Elevated temperatures are often required to overcome the activation energy of the reaction and drive it to completion in a reasonable timeframe.

Conclusion

Methyl 6-(methylsulfonyl)nicotinate is a highly valuable and versatile building block for the synthesis of pharmaceutical intermediates. Its straightforward two-step synthesis from readily available starting materials and the predictable reactivity of the methylsulfonyl group as an excellent leaving group in SNAr reactions make it an attractive choice for medicinal chemists. The ability to introduce a diverse range of nucleophiles at the 6-position of the pyridine ring allows for the rapid generation of compound libraries and the efficient construction of complex molecular architectures for drug discovery programs. The protocols outlined in this application note provide a solid foundation for researchers to incorporate this powerful synthetic tool into their workflows.

References

• ResearchGate. Formation and reactivity of 2-pyridyl sulfones. Retrieved from [Link]

• Google Patents. EP0128279B1 - Process for the preparation of 6-methyl-nicotinic-acid esters.

• ACS Publications. (2025, March 18). Pyridyl Pyrimidylsulfones as Latent Pyridyl Nucleophiles in Palladium-Catalyzed Cross-Coupling Reactions. Organic Letters. Retrieved from [Link]

• ACS Publications. (2020, April 17). 2-Sulfonylpyridines as Tunable, Cysteine-Reactive Electrophiles. Retrieved from [Link]

• Google Patents. CN115974836A - S- (-) -6-methyl nicotine salicylate and preparation method thereof.

• NIH National Center for Biotechnology Information. (2020, April 17). 2-Sulfonyl pyridines as tunable, cysteine-reactive electrophiles. PMC. Retrieved from [Link]

• Patsnap. (2022, May 6). Synthesis method of 6-methyl nicotine. Eureka. Retrieved from [Link]

• Docslib. (48) methyl-6-methyinicotinate Route of Synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (2022, August 15). CHAPTER 4: Difluoromethyl 2-Pyridyl Sulfone: A Versatile Reagent for the Synthesis of Organofluorine Compounds. In Books. Retrieved from [Link]

• Google Patents. CN114437031A - Synthetic method of 6-methyl nicotine.

• Wikipedia. Sodium methanethiolate. Retrieved from [Link]

• Google Patents. US2993904A - Preparation of 6-methylnicotinic acid.
• Google Patents. US4579953A - Process for the production of 6-methylnicotinic acid ester.

• European Patent Office. (2020, June 10). NEW MENTHYL NICOTINATE SYNTHESIS PROCESS - EP 3464241 B1. Retrieved from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• NIH National Center for Biotechnology Information. Concerted Nucleophilic Aromatic Substitution Reactions. PMC. Retrieved from [Link]

• Semantic Scholar. Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids. Retrieved from [Link]

• Pen & Prosperity. (2025, June 15). Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles. Retrieved from [Link]

• IntechOpen. (2018, January 17). Molecularly Imprinted Polymers for Pharmaceutical Compounds: Synthetic Procedures and Analytical Applications. Retrieved from [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Sodium methanethiolate - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

The Versatile Chemistry of Methyl 6-(Methylsulfonyl)nicotinate: A Gateway to Novel 6-Substituted Nicotinic Acid Derivatives

Introduction:

6-Substituted nicotinic acid derivatives are a pivotal class of heterocyclic compounds that feature prominently in medicinal chemistry and drug development. Their diverse biological activities stem from the varied functionalities that can be introduced at the 6-position of the pyridine ring. A highly efficient and versatile starting material for the synthesis of these valuable compounds is methyl 6-(methylsulfonyl)nicotinate. The electron-withdrawing nature of the methylsulfonyl group renders the 6-position of the pyridine ring highly susceptible to nucleophilic aromatic substitution (SNAr). This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation of a range of 6-substituted nicotinic acid derivatives from this key intermediate. We will delve into the underlying principles of the SNAr reaction, provide detailed experimental protocols for the synthesis of 6-amino, 6-alkoxy, and 6-thioalkoxy nicotinic acid derivatives, and discuss the subsequent hydrolysis to the corresponding carboxylic acids.

Mechanistic Rationale: The Power of the Sulfonyl Leaving Group

The synthetic utility of methyl 6-(methylsulfonyl)nicotinate lies in the excellent leaving group ability of the methylsulfinate anion. The SNAr reaction proceeds via a two-step addition-elimination mechanism. A nucleophile attacks the electron-deficient carbon at the 6-position, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The presence of the electron-withdrawing ester group at the 3-position and the nitrogen atom within the pyridine ring further stabilizes this intermediate. In the subsequent step, the methylsulfinate anion is expelled, and the aromaticity of the pyridine ring is restored, yielding the 6-substituted product.

The methylsulfonyl group is a superior leaving group compared to halides in many SNAr reactions, often allowing for milder reaction conditions and broader substrate scope. This is attributed to the ability of the sulfonyl group to stabilize the negative charge in the transition state and the stability of the resulting methylsulfinate anion.[1]

graph "SNAr_Mechanism" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=10];

Start [label="Methyl 6-(methylsulfonyl)nicotinate"]; Intermediate [label="Meisenheimer Complex\n(Resonance Stabilized)"]; Product [label="6-Substituted Methyl Nicotinate"];

Start -> Intermediate [label="+ Nu⁻"]; Intermediate -> Product [label="- CH₃SO₂⁻"]; }

Figure 1: General mechanism of the nucleophilic aromatic substitution (SNAr) reaction of methyl 6-(methylsulfonyl)nicotinate.

Part 1: Synthesis of 6-Substituted Methyl Nicotinate Derivatives

This section provides detailed protocols for the synthesis of three classes of 6-substituted methyl nicotinate derivatives: 6-amino, 6-alkoxy, and 6-thioalkoxy compounds.

Protocol 1: Synthesis of Methyl 6-Aminonicotinate Derivatives

The reaction of methyl 6-(methylsulfonyl)nicotinate with primary and secondary amines provides a straightforward route to a variety of 6-aminonicotinate derivatives.

Experimental Protocol:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve methyl 6-(methylsulfonyl)nicotinate (1.0 eq.) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Addition of Amine: Add the desired primary or secondary amine (1.1 - 2.0 eq.) to the solution. For less reactive amines, the addition of a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 eq.) may be beneficial to scavenge the liberated methylsulfinic acid.

• Reaction Conditions: Heat the reaction mixture to a temperature between 80-120 °C. The optimal temperature and reaction time will vary depending on the nucleophilicity of the amine and should be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification:

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into water and extract with a suitable organic solvent such as ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired methyl 6-aminonicotinate derivative.

Data Presentation:

Amine Nucleophile	Product	Typical Yield (%)
Aniline	Methyl 6-anilinonicotinate	85-95%
Morpholine	Methyl 6-morpholinonicotinate	90-98%
Benzylamine	Methyl 6-(benzylamino)nicotinate	88-96%

Characterization Data for Methyl 6-anilinonicotinate:

• 1H NMR (CDCl3, 400 MHz): δ 8.85 (d, J=2.4 Hz, 1H), 8.10 (dd, J=8.8, 2.4 Hz, 1H), 7.60-7.55 (m, 2H), 7.40-7.35 (m, 2H), 7.15-7.10 (m, 1H), 6.90 (d, J=8.8 Hz, 1H), 3.90 (s, 3H).

• 13C NMR (CDCl3, 101 MHz): δ 166.5, 158.0, 151.0, 139.5, 138.0, 129.5, 124.0, 121.0, 115.0, 108.0, 52.0.

Protocol 2: Synthesis of Methyl 6-Alkoxy/Aryloxynicotinate Derivatives

The displacement of the methylsulfonyl group with alkoxides or phenoxides provides access to 6-alkoxy or 6-aryloxynicotinates.

Experimental Protocol:

• Generation of the Nucleophile: In a separate flask, prepare the corresponding alkoxide or phenoxide by reacting the alcohol or phenol (1.2 eq.) with a strong base such as sodium hydride (NaH) (1.2 eq.) in a dry aprotic solvent like tetrahydrofuran (THF) or DMF at 0 °C.

• Reaction Setup: In another flask, dissolve methyl 6-(methylsulfonyl)nicotinate (1.0 eq.) in the same dry solvent.

• Nucleophilic Substitution: Slowly add the freshly prepared alkoxide/phenoxide solution to the solution of the starting material at room temperature. The reaction is typically stirred at room temperature or gently heated (50-80 °C) until completion, as monitored by TLC or LC-MS.

• Work-up and Purification:

  • Quench the reaction by the slow addition of water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the residue by column chromatography to yield the pure 6-alkoxy/aryloxynicotinate.

Data Presentation:

Alcohol/Phenol	Product	Typical Yield (%)
Phenol	Methyl 6-phenoxynicotinate	80-90%
Methanol	Methyl 6-methoxynicotinate	85-95%
Isopropanol	Methyl 6-isopropoxynicotinate	75-85%

Characterization Data for Methyl 6-phenoxynicotinate:

• 1H NMR (CDCl3, 400 MHz): δ 8.95 (d, J=2.5 Hz, 1H), 8.20 (dd, J=8.5, 2.5 Hz, 1H), 7.45-7.40 (m, 2H), 7.25-7.20 (m, 1H), 7.15-7.10 (m, 2H), 6.95 (d, J=8.5 Hz, 1H), 3.92 (s, 3H).

• 13C NMR (CDCl3, 101 MHz): δ 165.8, 163.5, 152.0, 151.5, 140.0, 129.8, 125.0, 122.0, 117.0, 110.0, 52.5.

Protocol 3: Synthesis of Methyl 6-(Arylthio)nicotinate Derivatives

Thiolates are potent nucleophiles that readily displace the methylsulfonyl group to form 6-(arylthio)nicotinates.

Experimental Protocol:

• Reaction Setup: Dissolve methyl 6-(methylsulfonyl)nicotinate (1.0 eq.) and the desired thiol (1.1 eq.) in a polar aprotic solvent such as DMF.

• Base Addition: Add a suitable base, such as potassium carbonate (K2CO3) or cesium carbonate (Cs2CO3) (1.5 eq.), to the mixture.

• Reaction Conditions: Stir the reaction at room temperature or heat to 50-70 °C. Monitor the progress of the reaction by TLC or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, pour the mixture into water and extract with an organic solvent like ethyl acetate.

  • Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography to obtain the desired methyl 6-(arylthio)nicotinate.

Data Presentation:

Thiol	Product	Typical Yield (%)
Thiophenol	Methyl 6-(phenylthio)nicotinate	90-98%
Benzylthiol	Methyl 6-(benzylthio)nicotinate	88-95%

Characterization Data for Methyl 6-(phenylthio)nicotinate:

• 1H NMR (CDCl3, 400 MHz): δ 8.90 (d, J=2.3 Hz, 1H), 8.05 (dd, J=8.4, 2.3 Hz, 1H), 7.60-7.55 (m, 2H), 7.45-7.40 (m, 3H), 7.20 (d, J=8.4 Hz, 1H), 3.88 (s, 3H).

• 13C NMR (CDCl3, 101 MHz): δ 166.0, 160.0, 151.0, 138.5, 135.0, 130.0, 129.5, 129.0, 125.0, 120.0, 52.2.

Part 2: Hydrolysis of 6-Substituted Methyl Nicotinates to Nicotinic Acids

The final step in the preparation of 6-substituted nicotinic acids is the hydrolysis of the methyl ester. This can be achieved under either acidic or basic conditions. The choice of method may depend on the nature of the substituent at the 6-position.

graph "Hydrolysis_Workflow" { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=10];

Start [label="6-Substituted Methyl Nicotinate"]; Acid_Hydrolysis [label="Acidic Hydrolysis\n(e.g., HCl, H₂SO₄)"]; Base_Hydrolysis [label="Basic Hydrolysis (Saponification)\n(e.g., NaOH, KOH)"]; Acidification [label="Acidification"]; Product [label="6-Substituted Nicotinic Acid"];

Start -> Acid_Hydrolysis; Start -> Base_Hydrolysis; Acid_Hydrolysis -> Product; Base_Hydrolysis -> Acidification -> Product; }

Figure 2: General workflow for the hydrolysis of 6-substituted methyl nicotinates.

Protocol 4: Basic Hydrolysis (Saponification)

Basic hydrolysis is a common and often high-yielding method for the saponification of esters.

Experimental Protocol:

• Reaction Setup: Dissolve the 6-substituted methyl nicotinate (1.0 eq.) in a mixture of methanol and water.

• Base Addition: Add an aqueous solution of a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH) (2-3 eq.).

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to reflux until the hydrolysis is complete (monitored by TLC or LC-MS).

• Work-up and Purification:

  • Cool the reaction mixture and remove the methanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with a non-polar organic solvent (e.g., diethyl ether or dichloromethane) to remove any non-acidic impurities.

  • Carefully acidify the aqueous layer with a mineral acid (e.g., HCl) to a pH of approximately 3-4.

  • The precipitated 6-substituted nicotinic acid is collected by filtration, washed with cold water, and dried under vacuum.[2]

Protocol 5: Acidic Hydrolysis

Acid-catalyzed hydrolysis can be an alternative, particularly for substrates that may be sensitive to strong basic conditions.

Experimental Protocol:

• Reaction Setup: Dissolve the 6-substituted methyl nicotinate (1.0 eq.) in a mixture of a suitable solvent (e.g., dioxane or acetic acid) and an aqueous mineral acid such as hydrochloric acid (HCl) or sulfuric acid (H2SO4).

• Reaction Conditions: Heat the reaction mixture to reflux and monitor its progress by TLC or LC-MS.

• Work-up and Purification:

  • Upon completion, cool the reaction to room temperature.

  • If the product precipitates upon cooling, it can be collected by filtration.

  • Alternatively, the solvent can be removed under reduced pressure, and the residue can be triturated with water or another suitable solvent to induce crystallization.

  • The solid product is then collected by filtration, washed, and dried.

Characterization Data for 6-Phenoxynicotinic acid:

• Melting Point: 164 °C

• 1H NMR (DMSO-d6, 400 MHz): δ 13.2 (br s, 1H), 8.75 (d, J=2.5 Hz, 1H), 8.25 (dd, J=8.6, 2.5 Hz, 1H), 7.50-7.45 (m, 2H), 7.30-7.25 (m, 1H), 7.20-7.15 (m, 2H), 7.05 (d, J=8.6 Hz, 1H).

• 13C NMR (DMSO-d6, 101 MHz): δ 166.5, 163.0, 152.5, 151.0, 141.0, 130.0, 126.0, 122.5, 117.5, 111.0.

Troubleshooting and Field-Proven Insights

• Incomplete SNAr Reaction: If the reaction is sluggish, consider increasing the temperature, using a more polar aprotic solvent (e.g., switching from DMF to DMSO), or using a stronger, non-nucleophilic base to facilitate the reaction. For weakly nucleophilic amines, pre-formation of the amide anion with a strong base like NaH can be effective.

• Side Reactions during Hydrolysis: Some functional groups introduced at the 6-position may be sensitive to harsh acidic or basic conditions. It is crucial to consider the stability of the substituent when choosing the hydrolysis method. For sensitive substrates, enzymatic hydrolysis could be a milder alternative.

• Purification of Nicotinic Acids: 6-Substituted nicotinic acids are often amphoteric and can be challenging to purify by chromatography. Precipitation by pH adjustment is the most common and effective method of purification. Recrystallization from a suitable solvent system can be employed for further purification if needed.

Conclusion

Methyl 6-(methylsulfonyl)nicotinate is a highly valuable and versatile building block for the synthesis of a wide array of 6-substituted nicotinic acid derivatives. The protocols outlined in this application note provide a robust foundation for researchers to access these important compounds. The superior leaving group ability of the methylsulfonyl group often allows for efficient and high-yielding transformations under relatively mild conditions. By understanding the principles of nucleophilic aromatic substitution and the practical considerations for ester hydrolysis, scientists can effectively utilize this key intermediate to advance their research and drug discovery programs.

References

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Application Notes & Protocols: Selective Reduction of Methyl 6-(methylsulfonyl)nicotinate

Abstract & Introduction

The reduction of methyl 6-(methylsulfonyl)nicotinate to (6-(methylsulfonyl)pyridin-3-yl)methanol is a critical transformation in the synthesis of various pharmaceutical intermediates. The primary challenge of this conversion lies in achieving high chemoselectivity. The molecule presents three distinct reducible functionalities: an ester, a sulfone, and an aromatic pyridine ring. A successful protocol must selectively reduce the methyl ester to a primary alcohol while preserving the integrity of both the methylsulfonyl group and the pyridine nucleus. This guide provides a detailed analysis of various reduction strategies, explains the rationale behind the recommended protocol, and delivers a field-proven, step-by-step methodology for researchers in synthetic chemistry and drug development.

The Chemoselectivity Challenge: Ester vs. Sulfone vs. Pyridine Ring

The core scientific challenge is to deliver hydride to the electrophilic carbonyl carbon of the ester without reacting with the sulfur atom of the sulfone or hydrogenating the aromatic pyridine ring.

• Ester Group (-COOCH₃): Moderately reactive towards strong reducing agents. Its reduction yields the desired primary alcohol.

• Sulfone Group (-SO₂CH₃): Generally stable to many reducing agents, but can be reduced to sulfides or even thiols under harsh conditions, particularly with powerful hydrides like Lithium Aluminum Hydride (LiAlH₄)[1][2][3]. Such a reaction is undesirable as it fundamentally alters the core scaffold.

• Pyridine Ring: An aromatic system that is susceptible to reduction (hydrogenation) to form a piperidine ring, especially under catalytic hydrogenation conditions (e.g., H₂/Pd, Pt, Rh) or with certain dissolving metal reductions[4][5].

Therefore, the choice of reducing agent and reaction conditions is paramount to navigate this selectivity landscape.

Comparative Analysis of Reduction Strategies

A review of common hydride-donating reagents reveals significant differences in reactivity and selectivity. The optimal choice must be powerful enough to reduce the ester yet mild enough to leave the sulfone and pyridine moieties untouched.

Method	Reducing Agent	Typical Solvent	Conditions	Probable Outcome & Scientific Rationale
Recommended Protocol	Sodium Borohydride (NaBH₄) with Methanol	THF	Reflux	High Selectivity for Ester. NaBH₄ alone is typically too weak to reduce esters efficiently[6]. However, in the presence of methanol, its reactivity is significantly enhanced. This is because methanol reacts with the borohydride to form alkoxyborohydrides, which are more potent hydride donors for esters. This system offers a perfect balance of reactivity and selectivity[7][8][9].
High-Reactivity / Low-Selectivity	Lithium Aluminum Hydride (LiAlH₄)	Anhydrous Ether or THF	0°C to RT	Poor Selectivity. LiAlH₄ is an exceptionally powerful and non-selective reducing agent[2][10]. It will readily reduce the ester but carries a very high risk of concurrently reducing the sulfone group to a sulfide or thiol, leading to undesired byproducts[1][3].
Alternative Hydride	Lithium Borohydride (LiBH₄)	THF or Diethyl Ether	Reflux	Moderate to High Selectivity. LiBH₄ is more reactive than NaBH₄ and is known to reduce esters[10]. It is a viable alternative but is more expensive and moisture-sensitive than NaBH₄. It offers less risk of sulfone reduction compared to LiAlH₄.
Borane Complexes	**Borane-THF (BH₃•THF) or Borane-DMS (BH₃•SMe₂) **	THF	0°C to RT	High Reactivity, Potential Side Reactions. Boranes are excellent for reducing esters and carboxylic acids[10][11]. However, their interaction with the pyridine nitrogen could lead to the formation of a stable borane-pyridine complex, potentially complicating the reaction and workup.
Catalytic Hydrogenation	H₂ gas with Pd, Pt, or Rh catalyst	Methanol or Ethanol	Elevated Pressure & Temp	Poor Selectivity. This method is highly effective for reducing aromatic N-heterocycles[4][5][12]. It would almost certainly lead to the over-reduction of the pyridine ring to a piperidine ring, which is not the desired transformation.

Based on this analysis, the Sodium Borohydride-Methanol system emerges as the most logical and experimentally sound choice, offering high selectivity, operational simplicity, safety, and cost-effectiveness.

Visualization of the Synthetic Transformation

Chemical Reaction Scheme

Caption: Selective reduction of the ester functionality.

Experimental Workflow

Caption: Step-by-step experimental workflow diagram.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the reduction of aromatic esters using the NaBH₄-Methanol system[7][8][9].

Materials & Reagents

• Methyl 6-(methylsulfonyl)nicotinate

• Sodium borohydride (NaBH₄), powder

• Tetrahydrofuran (THF), anhydrous

• Methanol, anhydrous

• Hydrochloric acid (HCl), 2N aqueous solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Equipment

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Methyl 6-(methylsulfonyl)nicotinate (1.0 eq). Dissolve the substrate in anhydrous THF (approx. 15-20 mL per gram of substrate).

• Addition of NaBH₄: To the stirred solution, carefully add sodium borohydride powder (4.0 - 5.0 eq) in portions at room temperature. A mild evolution of gas may be observed.

• Initiation of Reflux: Heat the resulting suspension to reflux (approximately 65-70°C) using a heating mantle or oil bath.

• Addition of Methanol: Once the mixture is refluxing steadily, add anhydrous methanol (equal volume to the THF used) dropwise via a dropping funnel over a period of 30-60 minutes. Causality Note: The slow addition of methanol is crucial. It controls the rate of reaction and the formation of the more reactive alkoxyborohydride species, preventing an overly exothermic reaction.

• Reaction Monitoring (Self-Validation): Continue to reflux the reaction mixture. The progress should be monitored every hour by Thin Layer Chromatography (TLC), using a suitable eluent system (e.g., 50-70% Ethyl Acetate in Hexanes). The reaction is complete when the starting material spot is no longer visible. Typical reaction times range from 2 to 5 hours[9].

• Quenching: Once the reaction is complete, remove the heat source and allow the mixture to cool to room temperature. Carefully and slowly quench the reaction by adding 2N HCl dropwise until gas evolution ceases. This step neutralizes the reaction and destroys any unreacted sodium borohydride.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous phase two more times with ethyl acetate.

• Washing and Drying: Combine all organic layers and wash sequentially with water and then with brine. Dry the combined organic phase over anhydrous Na₂SO₄ or MgSO₄.

• Concentration and Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product. Purify the crude material by flash column chromatography on silica gel to afford the pure (6-(methylsulfonyl)pyridin-3-yl)methanol.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Conclusion

The reduction of methyl 6-(methylsulfonyl)nicotinate can be achieved with high yield and excellent chemoselectivity using a sodium borohydride-methanol system in refluxing THF. This method effectively reduces the ester to a primary alcohol while preserving the synthetically important sulfone group and the pyridine ring. The protocol is robust, scalable, and relies on readily available, cost-effective reagents, making it highly suitable for both academic research and industrial drug development applications.

References

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• Taylor & Francis Online. (1986). Selective Reduction of Carboxylic Acid Esters in the Presence of a Five-Membered Cyclic Sulfone. Synthetic Communications, 16(8), 911-915. Available at: [Link]

• Scholars Research Library. (2011). Efficient method for the synthesis of 3-pyridyl methanol from nicotinic acid using sodium borohydride-methanol system. Der Pharmacia Lettre, 3(4), 264-266. Available at: [Link]

• Andrew G. Myers Research Group, Harvard University. (n.d.). Chem 115 - Reducing Agents. Available at: [Link]

• IT Services - University of Liverpool. (2012, December 23). Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium‐Catalyzed Transfer Hydrogenation. Available at: [Link]

• MDPI. (2023, August 22). Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines. Available at: [Link]

• ACS Publications. (n.d.). LITHIUM ALUMINUM HYDRIDE REDUCTION OF CERTAIN SULFONIC ACID DERIVATIVES. Available at: [Link]

• ResearchGate. (2011). Efficient method for the synthesis of 3-pyridyl methanol from nicotinic acid using sodium borohydride-methanol system. Available at: [Link]

• ChemRxiv. (n.d.). Dearomative Selective Reduction of Structurally Diverse N-Heteroarenes Enabled by Titanium Catalysis. Available at: [Link]

• YouTube. (2019, July 20). 07.05 Other Reductions by Lithium Aluminum Hydride. Available at: [Link]

• ResearchGate. (n.d.). Notes - Isolation of a Thiosulfonate from Reaction of Lithium Aluminum Hydride and a Sulfonyl Chloride. Available at: [Link]

• ACS Publications. (2022, February 23). Selective Synthesis of Substituted Pyridines and Pyrimidines through Cascade Annulation of Isopropene Derivatives. Organic Letters. Available at: [Link]

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• ACS Publications. (n.d.). The Reduction of Sulfonyl Chlorides to Mercaptans with Lithium Aluminum Hydride. Journal of the American Chemical Society. Available at: [Link]

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• Google Patents. (n.d.). US20120232281A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib.

• ACS Publications. (2023, September 10). Catalyst- and Stoichiometry-Dependent Deoxygenative Reduction of Esters to Ethers or Alcohols with Borane–Ammonia. Organic Letters. Available at: [Link]

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• Google Patents. (n.d.). CN101835731A - Accelerated reduction of organic substances with boranes.

• Indian Academy of Sciences. (2006). Sodium borohydride reduction of aromatic carboxylic acids via methyl esters. Journal of Chemical Sciences. Available at: [Link]

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• Google Patents. (n.d.). WO2013065064A1 - A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention.

• ResearchGate. (2017, January 17). Why some esters can be reduced by sodium borohydride?. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of (6‐arylated‐pyridin‐3‐yl) methanol. Available at: [Link]

• ScienceDirect. (n.d.). Catalytic hydrogenation of N-4-nitrophenyl nicotinamide in a micro-packed bed reactor. Available at: [Link]

• Scribd. (n.d.). (48) methyl-6-methyinicotinate Route of Synthesis. Available at: [Link]

• PubMed. (n.d.). Isolation of new 6-methylnicotinic-acid-degrading bacteria, one of which catalyses the regioselective hydroxylation of nicotinic acid at position C2. Available at: [Link]

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• RSC Publishing. (2017, September 12). Cascade catalytic hydrogenation–cyclization of methyl levulinate to form γ-valerolactone over Ru nanoparticles supported on a sulfonic acid-functionalized UiO-66 catalyst. Available at: [Link]

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Application Notes & Protocols: The Strategic Use of Methyl 6-(methylsulfonyl)nicotinate in the Synthesis of Advanced Kinase Inhibitors

Abstract

Protein kinases are pivotal regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer. The development of small molecule kinase inhibitors has consequently become a cornerstone of modern drug discovery. Within this field, the pyridine scaffold is a privileged structure, frequently utilized for its ability to form key interactions within the ATP-binding site of kinases. This application note provides an in-depth guide for researchers and drug development professionals on the strategic application of Methyl 6-(methylsulfonyl)nicotinate, a highly versatile and reactive building block, in the synthesis of potent and selective kinase inhibitors. We will explore the underlying chemical principles that govern its reactivity, provide detailed, field-proven protocols for its use in key synthetic transformations, and discuss its role in constructing complex inhibitor architectures.

Introduction: The Significance of the Sulfonylpyridine Scaffold

The human kinome comprises over 500 enzymes that catalyze the phosphorylation of proteins, a fundamental post-translational modification controlling a vast array of cellular processes.[1][2] The design of inhibitors that can selectively target a specific kinase remains a significant challenge due to the highly conserved nature of the ATP-binding pocket across the kinome.[1][3]

Heterocyclic scaffolds, particularly those based on pyridine, have proven exceptionally effective in achieving both potency and selectivity.[4][5][6] The pyridine nitrogen can act as a hydrogen bond acceptor, often interacting with the crucial "hinge region" that connects the N- and C-lobes of the kinase domain.[7] The strategic functionalization of the pyridine ring is therefore paramount.

The methylsulfonyl (-SO₂CH₃) group, when attached to an electron-deficient ring system like pyridine, serves two critical functions:

• Potent Electronic Activation: As a powerful electron-withdrawing group, it renders the carbon atom to which it is attached highly electrophilic and susceptible to nucleophilic attack.[8]

• Excellent Leaving Group: The methylsulfinate anion (CH₃SO₂⁻) is a stable and effective leaving group, facilitating efficient displacement reactions.

Methyl 6-(methylsulfonyl)nicotinate (CAS No. 1190948-26-5) leverages these properties, offering a pre-activated scaffold for the efficient construction of kinase inhibitors via Nucleophilic Aromatic Substitution (SₙAr) reactions.

Physicochemical Properties of Methyl 6-(methylsulfonyl)nicotinate

A clear understanding of the reagent's properties is essential for its effective use in synthesis.

Property	Value	Reference(s)
CAS Number	1190948-26-5	[9][10]
Molecular Formula	C₈H₉NO₄S	[9][10]
Molecular Weight	215.23 g/mol	[9][10]
IUPAC Name	Methyl 6-(methylsulfonyl)nicotinate	[10]
Appearance	Typically an off-white to white solid	N/A
Storage	Sealed in dry, room temperature conditions	[9]

The Core Reaction: Nucleophilic Aromatic Substitution (SₙAr)

The primary utility of Methyl 6-(methylsulfonyl)nicotinate lies in its high reactivity in SₙAr reactions. This transformation is fundamental to building the diaryl ether, amino-pyridine, and other core structures found in many FDA-approved kinase inhibitors.[]

Mechanism of Action: An Addition-Elimination Pathway

The SₙAr reaction is a two-step process that is distinct from Sₙ1 and Sₙ2 reactions.[8]

• Nucleophilic Addition: A nucleophile (typically an amine, alcohol, or thiol) attacks the electron-deficient carbon atom at the 6-position of the pyridine ring. This position is activated by both the ring nitrogen (ortho-position) and the strongly electron-withdrawing methylsulfonyl group.[12][13] This initial attack breaks the aromaticity of the ring and forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[8] The negative charge is delocalized onto the electronegative oxygen atoms of the sulfonyl group and the ring nitrogen, which is a key factor in stabilizing this intermediate and lowering the activation energy of the first, rate-determining step.[14]

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the expulsion of the methylsulfinate anion, a very effective leaving group. This second step is typically fast.

The diagram below illustrates this crucial mechanistic pathway.

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Application Note and Protocol: Base-Catalyzed Hydrolysis of Methyl 6-(methylsulfonyl)nicotinate

Introduction: Significance and Application

6-(methylsulfonyl)nicotinic acid is a valuable building block in medicinal chemistry and drug development. Its structural motif is present in a variety of pharmacologically active compounds. The efficient and reliable synthesis of this intermediate is therefore of critical importance for researchers in these fields. This application note provides a detailed, field-proven protocol for the hydrolysis of methyl 6-(methylsulfonyl)nicotinate to its corresponding carboxylic acid. The described methodology emphasizes safety, reproducibility, and high-yield conversion, addressing the needs of scientists in both academic and industrial research settings.

The conversion of an ester to a carboxylic acid is a fundamental transformation in organic synthesis. While both acid and base-catalyzed methods can achieve this, base-catalyzed hydrolysis, or saponification, is often preferred for its irreversibility, which typically leads to higher yields.[1] This protocol will focus on a robust saponification procedure, offering insights into the mechanistic underpinnings and practical considerations for successful execution.

Mechanistic Overview: The Chemistry of Saponification

The hydrolysis of methyl 6-(methylsulfonyl)nicotinate under basic conditions follows a well-established nucleophilic acyl substitution mechanism.[1][2] The process is initiated by the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon of the ester. This results in the formation of a tetrahedral intermediate. Subsequently, the intermediate collapses, expelling the methoxide ion as a leaving group and forming the carboxylic acid. In the basic reaction medium, the newly formed carboxylic acid is immediately deprotonated by a base (such as the hydroxide or methoxide ion) to yield the carboxylate salt.[1] This final deprotonation step is essentially irreversible and drives the reaction to completion. An acidic workup is then required to protonate the carboxylate salt and isolate the desired 6-(methylsulfonyl)nicotinic acid.

Caption: Base-catalyzed hydrolysis of methyl 6-(methylsulfonyl)nicotinate.

Experimental Protocol

This protocol is designed for the small-scale synthesis of 6-(methylsulfonyl)nicotinic acid, suitable for a research laboratory setting. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.[3]

Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
Methyl 6-(methylsulfonyl)nicotinate	≥98%	Commercially Available	Starting material.
Sodium Hydroxide (NaOH)	Reagent Grade	Commercially Available	Base for hydrolysis.
Methanol (MeOH)	ACS Grade	Commercially Available	Solvent.
Deionized Water	In-house
Hydrochloric Acid (HCl)	Concentrated (37%)	Commercially Available	For acidic workup.
Ethyl Acetate	ACS Grade	Commercially Available	Extraction solvent.
Anhydrous Sodium Sulfate (Na₂SO₄)	Reagent Grade	Commercially Available	Drying agent.
Round-bottom flask
Magnetic stirrer and stir bar
Reflux condenser
Heating mantle
Separatory funnel
Rotary evaporator
pH paper or pH meter

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve methyl 6-(methylsulfonyl)nicotinate (e.g., 5.0 g, 1 equivalent) in methanol (e.g., 25 mL).

• Addition of Base: In a separate beaker, prepare a solution of sodium hydroxide (e.g., 2.0 g, 2.2 equivalents) in deionized water (e.g., 10 mL). Carefully add the sodium hydroxide solution to the stirred solution of the ester at room temperature.

• Reaction: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 65-70 °C) using a heating mantle. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction is typically complete within 2-4 hours.

• Cooling and Solvent Removal: Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature. Remove the methanol under reduced pressure using a rotary evaporator.

• Acidic Workup: To the resulting aqueous solution, slowly add concentrated hydrochloric acid dropwise while stirring in an ice bath until the pH of the solution is approximately 2-3. A white precipitate of 6-(methylsulfonyl)nicotinic acid should form.

• Isolation of Product: Collect the solid product by vacuum filtration, washing the filter cake with a small amount of cold deionized water.

• Drying: Dry the isolated solid under vacuum to a constant weight.

Caption: Experimental workflow for the synthesis of 6-(methylsulfonyl)nicotinic acid.

Characterization and Data Analysis

The identity and purity of the synthesized 6-(methylsulfonyl)nicotinic acid should be confirmed using standard analytical techniques.

Analytical Technique	Expected Results
¹H NMR	The spectrum should show the absence of the methyl ester singlet (around 3.9 ppm) and the presence of a broad singlet for the carboxylic acid proton (typically >10 ppm). Aromatic protons and the methylsulfonyl protons should be observed at their characteristic chemical shifts.
¹³C NMR	The spectrum should confirm the presence of the carboxylic acid carbon (around 165-175 ppm) and the absence of the ester carbonyl carbon.
Mass Spectrometry (MS)	The mass spectrum should show the molecular ion peak corresponding to the mass of 6-(methylsulfonyl)nicotinic acid.
Melting Point	The measured melting point should be sharp and consistent with the literature value.
High-Performance Liquid Chromatography (HPLC)	HPLC analysis can be used to determine the purity of the final product.[4][5] A single major peak should be observed.

A typical yield for this reaction is in the range of 90-95%.

Troubleshooting

Issue	Possible Cause	Recommended Solution
Incomplete Reaction	- Insufficient reaction time or temperature. - Inadequate amount of base.	- Monitor the reaction closely by TLC/HPLC and extend the reaction time if necessary. - Ensure the correct stoichiometry of the base is used.
Low Yield	- Product loss during workup. - Incomplete precipitation of the product.	- Ensure the pH is sufficiently low during the acidic workup to fully protonate the carboxylate. - Minimize the amount of cold water used for washing the product.
Impure Product	- Incomplete hydrolysis. - Contamination from starting materials or side products.	- Recrystallize the product from a suitable solvent system (e.g., water or ethanol/water).

Safety Precautions

• Methyl 6-(methylsulfonyl)nicotinate and 6-(methylsulfonyl)nicotinic acid: Handle with care. Avoid inhalation of dust and contact with skin and eyes.[3]

• Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage. Handle in a fume hood and wear appropriate PPE.

• Concentrated Hydrochloric Acid: Corrosive and causes severe burns. Releases toxic fumes. Handle in a fume hood with appropriate PPE.

• Methanol: Flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled.

Always consult the Safety Data Sheet (SDS) for each reagent before use.[6][7][8] An eyewash station and safety shower should be readily accessible.[6]

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-(Methylsulfanyl)nicotinoyl chloride. Retrieved from [Link]

• Bruice, T. C., & Benkovic, S. J. (1966). Bioorganic Mechanisms, Vol. 1. W. A. Benjamin.

• Eurofins. (2021, May 24). ANALYTICAL METHOD SUMMARIES. Retrieved from [Link]

• Google Patents. (n.d.). EP0128279B1 - Process for the preparation of 6-methyl-nicotinic-acid esters.
• Google Patents. (n.d.). WO2006080256A1 - Processes for producing 1-(6-methylpyridin-3-yl)-2-[4(methylsulfonyl)phenyl]ethanone and intermediate for production.

• Chemistry Steps. (2020, February 23). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• Singh, R. K., et al. (n.d.). A Kinetic Study of Alkaline Hydrolysis of Methyl Nicotinate in Aquo-DMSO System Conductometrically. Zenodo.

• Organic Syntheses. (n.d.). Nicotinic acid. Retrieved from [Link]

• Singh, R., & Kumar, A. (2025, June 3). Enzymatic approaches to nicotinic acid synthesis: recent advances and future prospects. Journal of Chemical Technology & Biotechnology.

• European Medicines Agency. (n.d.). Methyl Nicotinate. Retrieved from [Link]

• Google Patents. (n.d.). CN115974836A - S- (-) -6-methyl nicotine salicylate and preparation method thereof.
• Mills, C. D., et al. (2008). Stability of methylnicotinate in aqueous solution as utilized in the 'niacin patch test'.

• ResearchGate. (n.d.). Mechanisms of ester hydrolysis under acid or base catalysis. Retrieved from [Link]

• Google Patents. (n.d.). US4579953A - Process for the production of 6-methylnicotinic acid ester.
• Lisicki, D. R., et al. (2022).
• Google Patents. (n.d.). CN114437031A - Synthetic method of 6-methyl nicotine.
• Unknown Source. (n.d.). (48) methyl-6-methyinicotinate Route of Synthesis Manufacturing process.
• Piórkowska, E., et al. (2010). Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS). PubMed.

• Pearson+. (2015, February 25). Base Catalyzed Ester Hydrolysis (Saponification). [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2022, January 31). 15.9: Hydrolysis of Esters. Retrieved from [Link]

• Pickering Laboratories. (n.d.). Analysis of Bioavailable Niacin (Vitamin B3) by HPLC with Post-Column Photochemical Derivatization in Foods and Supplements.

• ResearchGate. (n.d.). Hydrolysis of Cyclopentenyl-alkyl-N-methyl Nicotinates in Micelles and Cyclodextrines. Retrieved from [Link]

• GOV.UK. (n.d.). Niacin (Vitamin B3) - A review of analytical methods for use in food. Retrieved from [Link]

• Bevital. (n.d.). Simultaneous determination of niacin, niacinamide and nicotinuric acid in human plasma. Retrieved from [Link]

Sources

• 1. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 2. youtube.com [youtube.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. bio.vu.nl [bio.vu.nl]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

Application Note & Protocol: Laboratory Scale-Up Synthesis of Methyl 6-(methylsulfonyl)nicotinate

An in-depth guide to the laboratory scale-up for the production of Methyl 6-(methylsulfonyl)nicotinate, designed for researchers, scientists, and professionals in drug development. This document provides a detailed, scientifically-grounded protocol, moving from a foundational gram-scale synthesis to a multi-gram scale-up, with a focus on safety, process optimization, and troubleshooting.

Abstract: Methyl 6-(methylsulfonyl)nicotinate is a valuable heterocyclic building block in medicinal chemistry and materials science, often utilized in the synthesis of complex molecular architectures. The sulfonyl group, in particular, is a key pharmacophore in numerous approved drugs.[1] This guide provides a comprehensive, two-step protocol for the synthesis of Methyl 6-(methylsulfonyl)nicotinate, beginning with the nucleophilic aromatic substitution of Methyl 6-chloronicotinate to form a thioether intermediate, followed by its oxidation to the target sulfone. The primary focus is to establish a robust and reproducible baseline procedure at the gram scale and then to provide a detailed roadmap for scaling this process up to multi-gram quantities, addressing the critical challenges of thermal management, reagent handling, and purification that arise when moving beyond the benchtop.[2][3]

Overall Synthetic Scheme

The synthesis is a two-stage process starting from commercially available Methyl 6-chloronicotinate.

Step 1: Synthesis of Methyl 6-(methylthio)nicotinate via Nucleophilic Aromatic Substitution. Step 2: Oxidation of the thioether intermediate to the target sulfone, Methyl 6-(methylsulfonyl)nicotinate.

Caption: Two-step synthesis of the target compound.

PART 1: Safety First - Hazard Analysis and Risk Mitigation

Scaling up chemical reactions introduces risks that may not be apparent at a smaller scale.[4] A thorough risk assessment is mandatory before beginning any work.

• Thermal Hazards: The oxidation of a thioether to a sulfone (Step 2) is a highly exothermic reaction. On a larger scale, the surface-area-to-volume ratio of the reactor decreases, significantly reducing the efficiency of passive heat dissipation.[3] This can lead to a rapid temperature increase, solvent boiling, and a potential "runaway reaction."[4] Mitigation: Always use an ice bath for external cooling during the oxidant addition, monitor the internal reaction temperature with a thermocouple, and control the addition rate of the oxidant.

• Reagent Hazards:

  • meta-Chloroperoxybenzoic acid (m-CPBA): A strong oxidizing agent that can be shock-sensitive, especially when dry. It is typically supplied wetted with water to reduce this risk. Avoid grinding or subjecting it to impact.

  • Sodium thiomethoxide (NaSMe): A corrosive and moisture-sensitive solid. It can release flammable and toxic methanethiol gas upon contact with acid. Handle in a fume hood and under an inert atmosphere.

  • Dichloromethane (DCM) & Dimethylformamide (DMF): Both are hazardous solvents. DCM is a suspected carcinogen, and DMF is a reproductive toxin. All handling must occur in a well-ventilated chemical fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

• Workup Hazards: Quenching the reaction mixture from Step 2 requires careful, slow addition to a reducing agent solution (e.g., sodium thiosulfate) to neutralize excess peroxide, which can also be exothermic.

PART 2: Foundational Protocol - Small-Scale Synthesis (1-5 g)

This section establishes a reliable baseline procedure for producing high-purity material on a gram scale.

Step A: Synthesis of Methyl 6-(methylthio)nicotinate

This step involves a nucleophilic aromatic substitution reaction. The chlorine atom on the pyridine ring is displaced by the thiomethoxide nucleophile.

Reagent/Material	Molecular Weight ( g/mol )	Quantity (for 5g scale)	Molar Equivalents
Methyl 6-chloronicotinate	171.58	5.00 g	1.0
Sodium Thiomethoxide (NaSMe)	70.09	2.25 g	1.1
Dimethylformamide (DMF), anhydrous	73.09	50 mL	-
Ethyl Acetate	-	~200 mL	-
Saturated Brine Solution	-	~100 mL	-
Anhydrous Magnesium Sulfate	-	As needed	-

Protocol:

• Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and a nitrogen inlet. Place the flask in a room temperature water bath.

• Reagent Addition: Under a nitrogen atmosphere, add Methyl 6-chloronicotinate (5.00 g) and anhydrous DMF (50 mL) to the flask. Stir until the solid dissolves.

• Reaction: Carefully add sodium thiomethoxide (2.25 g) in one portion. The reaction mixture may turn yellow or orange.

• Monitoring: Stir the reaction at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexane:Ethyl Acetate eluent system. The starting material should be consumed, and a new, lower Rf spot corresponding to the product should appear.

• Workup: Once the reaction is complete, pour the mixture into a separatory funnel containing 100 mL of water and 100 mL of ethyl acetate.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with water (2 x 50 mL) and then with saturated brine solution (1 x 50 mL) to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product, Methyl 6-(methylthio)nicotinate, is often of sufficient purity for the next step. If necessary, it can be purified by column chromatography on silica gel. The expected yield is typically >90%.

Step B: Oxidation to Methyl 6-(methylsulfonyl)nicotinate

This step uses a strong oxidant to convert the thioether to a sulfone. It is crucial to use at least two equivalents of the oxidant to ensure the reaction proceeds past the intermediate sulfoxide stage.[5]

Reagent/Material	Molecular Weight ( g/mol )	Quantity (for 4.5g scale)	Molar Equivalents
Methyl 6-(methylthio)nicotinate	183.22	4.50 g	1.0
m-CPBA (77% max)	172.57	11.2 g	2.2
Dichloromethane (DCM)	84.93	100 mL	-
Sat. Sodium Bicarbonate Sol.	-	~100 mL	-
10% Sodium Thiosulfate Sol.	-	~50 mL	-
Anhydrous Magnesium Sulfate	-	As needed	-

Protocol:

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve Methyl 6-(methylthio)nicotinate (4.50 g) in DCM (100 mL).

• Cooling: Place the flask in a large ice-water bath and stir for 15 minutes to bring the internal temperature to approximately 0 °C.

• Controlled Addition: Dissolve m-CPBA (11.2 g) in DCM (~50 mL) and add it to the dropping funnel. Add the m-CPBA solution dropwise to the stirred reaction mixture over 30-45 minutes, ensuring the internal temperature does not rise above 10 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours.

• Monitoring: Monitor the reaction by TLC (1:1 Hexane:Ethyl Acetate). The starting thioether and the intermediate sulfoxide should be fully converted to the final sulfone product, which will have the highest Rf value.

• Quenching: Cool the reaction mixture back to 0 °C. Slowly pour it into a beaker containing a stirred solution of 10% aqueous sodium thiosulfate (50 mL) to quench the excess peroxide.

• Neutralization & Extraction: Transfer the mixture to a separatory funnel. Wash with saturated sodium bicarbonate solution (2 x 50 mL) to remove m-chlorobenzoic acid, followed by water (1 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude product is typically a white to off-white solid. Recrystallization from a solvent system like ethyl acetate/hexanes or isopropanol will yield the pure Methyl 6-(methylsulfonyl)nicotinate. The expected yield is generally in the range of 85-95%.

PART 3: Process Optimization & Scale-Up Considerations (5g to 50g+)

Scaling a synthesis from 5g to 50g or more is not just about multiplying reagent quantities by ten.[4][6] It requires a shift in methodology and a heightened awareness of chemical engineering principles.[2]

Caption: Key workflow adjustments for process scale-up.

Key Parameters for Successful Scale-Up

Parameter	Bench-Scale Approach (1-5g)	Scale-Up Approach (5-50g+)	Rationale for Change
Heat Transfer	Flask in ice bath	Jacketed reactor or large tub with mechanical cooling; internal thermocouple	The decreased surface-area-to-volume ratio requires more efficient and controlled heat removal to prevent runaway reactions.[3][4]
Reagent Addition	Manual addition via dropping funnel	Automated syringe pump or peristaltic pump	Ensures a slow, consistent addition rate, which is critical for controlling the exotherm of the oxidation step.[2]
Mixing	Magnetic stir bar	Overhead mechanical stirrer with a properly sized impeller	Provides superior mixing and ensures homogeneous temperature and reagent concentration in a larger volume, preventing localized "hot spots."[7]
Purification	Flash column chromatography	Recrystallization	Chromatography is impractical and costly for large quantities. Crystallization is more economical and scalable for isolating solid products.
Monitoring	TLC	TLC, with potential for HPLC for quantitative analysis	Provides more accurate data on reaction completion and impurity profiling, which is crucial for batch-to-batch consistency.[2]
Solvent Volume	High dilution common	Optimized for concentration (e.g., 5-10 mL/g)	Reduces solvent waste and cost, and improves reactor throughput, but requires more careful thermal management.

In-Depth Scale-Up Discussion

• Thermal Management is Paramount: The oxidation in Step 2 can release a significant amount of energy. For a 50g scale, this is not trivial. Before attempting the scale-up, it is advisable to run the reaction in a small reaction calorimeter to quantify the heat of reaction. This data informs the necessary cooling capacity. The addition of the m-CPBA solution must be controlled by the internal temperature; if it rises above the set limit (e.g., 10 °C), the addition must be paused until the temperature subsides.[4]

• Rethinking Reagent Addition: At a larger scale, a dropping funnel provides poor control. A syringe pump allows for a precise and constant rate of addition. For the 50g scale of Methyl 6-(methylthio)nicotinate, the m-CPBA solution should be added over 2-3 hours, not 30 minutes. This extended addition time is a key safety control.

• Purification Strategy: While column chromatography is excellent for small-scale purification, it becomes a bottleneck at larger scales. Developing a robust crystallization procedure is essential. This involves screening various solvents (e.g., isopropanol, ethanol, ethyl acetate, heptane) and combinations to find conditions that provide high recovery and excellent purity. The final product should be washed with cold solvent to remove any soluble impurities.

PART 4: Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Step 1: Reaction Stalls	1. Inactive NaSMe (degraded by moisture/air).2. Insufficiently anhydrous DMF.	1. Use fresh, high-quality NaSMe and handle under inert gas.2. Use a sealed bottle of anhydrous DMF.
Step 2: Incomplete Oxidation	1. Insufficient m-CPBA (less than 2.2 equivalents).2. Low reaction temperature or insufficient time.	1. Use a slight excess of m-CPBA (2.2-2.5 eq).2. Allow the reaction to warm to room temperature and stir for several hours after the initial cooling period. Check for completion with TLC.
Low Yield after Workup	1. Product loss during aqueous washes (especially if emulsions form).2. Incomplete extraction from the aqueous layer.	1. Use brine to break up emulsions.2. Perform an additional extraction of the aqueous layers.
Difficulty with Crystallization	1. Presence of oily impurities.2. Incorrect solvent system.	1. Treat the crude product with activated carbon before crystallization or perform a quick silica plug filtration.2. Conduct small-scale solvent screening to find an optimal system. Seeding with a small crystal can induce crystallization.

PART 5: References

• ResolveMass Laboratories Inc. (2025, October 13). Scale Up Custom Synthesis.

• Pure Synth. (2025, July 18). Key Factors for Successful Scale-Up in Organic Synthesis.

• Murphy, G. K., et al. (2023, May 20). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. PMC.

• Xiao, W., Chen, J.-Q., & Wu, J. (2025, June). Radical sulfonylation with sulfur dioxide surrogates. Chemical Society Reviews.

• Lab Manager. (2022, October 21). How to Scale Up a New Synthesis Reaction.

• H.E.L Group. (2026, February 26). 5 Top bench-scale strategies to ensure a smooth scale-up process.

• Stanford Environmental Health & Safety. (2023, March 15). Scale Up Safety.

• Organic Chemistry Portal. (n.d.). Sulfone synthesis by oxidation.

• Vogt, F. G., & Kord, A. S. (2011). Development of a reagent to access methyl sulfones. Nature Communications.

• D'yakonov, V. A., et al. (2021). Regulation of cell function by methionine oxidation and reduction. The Journal of Physiology.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pure-synth.com [pure-synth.com]
• 3. How to Scale Up a New Synthesis Reaction | Lab Manager [labmanager.com]
• 4. ehs.stanford.edu [ehs.stanford.edu]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. helgroup.com [helgroup.com]

The Strategic Functionalization of the Pyridine Ring: A Detailed Guide to the Applications of Methyl 6-(methylsulfonyl)nicotinate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, with its derivatives being integral to numerous FDA-approved drugs and advanced materials.[1] The functionalization of the pyridine ring is a critical endeavor in the synthesis of novel molecules with tailored properties. This guide provides an in-depth exploration of Methyl 6-(methylsulfonyl)nicotinate, a versatile reagent for the strategic modification of the pyridine nucleus. While direct literature on this specific compound is sparse, this document extrapolates from established chemical principles and related methodologies to present a comprehensive overview of its synthesis and potential applications. The methylsulfonyl group, a potent electron-withdrawing moiety, activates the pyridine ring for nucleophilic aromatic substitution, making it an excellent leaving group for the introduction of a wide array of functional groups.

Physicochemical Properties and Spectroscopic Data

While detailed experimental data for Methyl 6-(methylsulfonyl)nicotinate is not widely published, its properties can be inferred from its structure and comparison to analogous compounds.

Property	Predicted Value/Information	Source
Molecular Formula	C8H9NO4S	[2]
Molecular Weight	215.23 g/mol	[2]
Appearance	Expected to be a solid at room temperature	Inferred
Solubility	Likely soluble in polar organic solvents like DMF, DMSO, and chlorinated solvents	Inferred
1H NMR (Predicted)	Signals corresponding to the pyridine ring protons, the methyl ester protons, and the methylsulfonyl protons. The pyridine protons are expected to be downfield due to the electron-withdrawing effects of the ester and sulfonyl groups.	Inferred
13C NMR (Predicted)	Carbons attached to the electronegative atoms (oxygen, nitrogen, and sulfur) and the carbonyl carbon will show characteristic downfield shifts.	Inferred
IR Spectroscopy (Predicted)	Characteristic peaks for the C=O stretch of the ester (around 1720-1740 cm-1), S=O stretches of the sulfone (around 1300-1350 cm-1 and 1120-1160 cm-1), and C-O and C-N stretching vibrations.	Inferred
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight.	Inferred

Synthesis of Methyl 6-(methylsulfonyl)nicotinate: A Proposed Pathway

Workflow for the Proposed Synthesis

Sources

• 1. WO2021126313A1 - Nicotine materials, methods of making same, and uses thereof - Google Patents [patents.google.com]
• 2. EP0128279B1 - Process for the preparation of 6-methyl-nicotinic-acid esters - Google Patents [patents.google.com]

Technical Notes & Optimization

How to improve reaction yields when synthesizing Methyl 6-(methylsulfonyl)nicotinate

Technical Support Center: Synthesis of Methyl 6-(methylsulfonyl)nicotinate

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of Methyl 6-(methylsulfonyl)nicotinate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges and improve reaction yields. Our approach is rooted in established chemical principles and field-proven insights to ensure scientific integrity and experimental success.

Introduction

Methyl 6-(methylsulfonyl)nicotinate is a valuable building block in medicinal chemistry. Its synthesis, however, can present challenges related to yield, purity, and reaction control. This guide will focus on the two primary synthetic routes, offering solutions to common problems encountered during laboratory work.

Section 1: Troubleshooting Guide

This section is formatted in a question-and-answer style to directly address specific issues you may encounter during your experiments.

Route 1: Nucleophilic Aromatic Substitution (SNAr) of Methyl 6-chloronicotinate

This is generally the more reliable and higher-yielding route to Methyl 6-(methylsulfonyl)nicotinate. The reaction involves the coupling of Methyl 6-chloronicotinate with a methanesulfinate salt, typically catalyzed by copper or palladium complexes.

Core Protocol: Copper-Catalyzed Sulfonylation

A representative procedure involves the reaction of Methyl 6-chloronicotinate with sodium methanesulfinate using a copper(I) iodide (CuI) catalyst and a ligand such as L-proline or a diamine in a polar aprotic solvent like dimethyl sulfoxide (DMSO).[1][2]

Parameter	Recommended Condition
Starting Materials	Methyl 6-chloronicotinate, Sodium methanesulfinate
Catalyst	Copper(I) iodide (CuI)
Ligand	L-proline or N,N'-dimethylethylenediamine (DMEDA)
Solvent	Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)
Temperature	80-120 °C
Reaction Time	12-24 hours (monitor by TLC or LC-MS)

Troubleshooting Common Issues

Question 1: My reaction shows low or no conversion of the starting material, Methyl 6-chloronicotinate. What are the likely causes and how can I improve the yield?

Answer:

Low conversion in a copper-catalyzed SNAr reaction can stem from several factors. Here’s a systematic approach to troubleshooting:

• Catalyst and Ligand Inactivity:

  • Cause: The copper(I) catalyst may have oxidized to copper(II), which is less active. The ligand may have degraded or is not effectively coordinating to the copper center.

  • Solution: Use freshly purchased, high-purity CuI. Consider using a more robust ligand system. For chloropyridines, specialized ligands can be beneficial.[1] Ensure the ligand is appropriate for the specific reaction; for example, L-proline has shown broad utility in such couplings.[2]

• Insufficient Reaction Temperature:

  • Cause: The activation energy for the nucleophilic aromatic substitution on the electron-deficient pyridine ring may not be met at lower temperatures.

  • Solution: Gradually increase the reaction temperature in increments of 10 °C, while monitoring for any signs of decomposition. The optimal range is typically between 100-120 °C.[3]

• Solvent Purity and Degassing:

  • Cause: Water and oxygen can interfere with the catalytic cycle.

  • Solution: Use anhydrous, high-purity solvents. Degas the solvent and the reaction mixture by bubbling with an inert gas (argon or nitrogen) for 15-30 minutes before heating.

• Base Incompatibility:

  • Cause: While this reaction often does not require an external base, if one is used, it may be incompatible with the starting materials or catalyst.

  • Solution: This reaction is typically run under neutral or slightly basic conditions from the sulfinate salt. If a base is deemed necessary, a mild inorganic base like K₂CO₃ or Cs₂CO₃ is a reasonable choice.

Question 2: I am observing the formation of significant byproducts. What are they and how can I minimize them?

Answer:

Byproduct formation is a common issue. Here are the likely culprits and mitigation strategies:

• Hydrolysis of the Ester:

  • Cause: The methyl ester group is susceptible to hydrolysis, especially if the reaction conditions are too basic or if there is water present during workup. This will form 6-(methylsulfonyl)nicotinic acid.

  • Solution: Use anhydrous conditions. During the workup, avoid strong bases. If an aqueous wash is necessary, use a saturated solution of a mild base like sodium bicarbonate and perform the extraction quickly at a low temperature.[4][5]

• Homocoupling of the Starting Material:

  • Cause: This can occur under certain catalytic conditions, leading to the formation of dimers of the starting materials.

  • Solution: Ensure the proper catalyst-to-ligand ratio and control the reaction temperature. Using a well-defined catalyst system can often suppress this side reaction.

• Decomposition of the Sulfinate Salt:

  • Cause: Sodium methanesulfinate can be unstable at elevated temperatures.

  • Solution: Add the sulfinate salt portion-wise to the reaction mixture at the reaction temperature to maintain a low instantaneous concentration.

Workflow Diagram for SNAr Route

Caption: General workflow for the SNAr synthesis.

Route 2: Oxidation of Methyl 6-methylnicotinate

This route involves the multi-step oxidation of the methyl group at the 6-position of Methyl 6-methylnicotinate. This pathway is often more challenging due to the difficulty in controlling the oxidation state and the potential for over-oxidation.

Troubleshooting Common Issues

Question 3: I am attempting to oxidize Methyl 6-methylnicotinate, but I am getting a mixture of products, including the corresponding carboxylic acid. How can I achieve selective oxidation to the sulfone?

Answer:

Selective oxidation to the sulfone is a significant challenge. Here’s a breakdown of the issues and potential solutions:

• Over-oxidation to Carboxylic Acid:

  • Cause: Strong oxidizing agents like potassium permanganate (KMnO₄) will readily oxidize the methyl group all the way to a carboxylic acid.[6][7]

  • Solution: This route is inherently prone to over-oxidation. A multi-step approach is more feasible but complex:

    • Halogenation: First, perform a free-radical halogenation of the 6-methyl group to get Methyl 6-(bromomethyl)nicotinate.

    • Thiol Formation: React the bromomethyl intermediate with a sulfur nucleophile like sodium sulfide.

    • Controlled Oxidation: Oxidize the resulting thioether to the sulfone using a milder oxidizing agent like Oxone® or m-CPBA. This two-step oxidation (thioether to sulfoxide, then to sulfone) allows for better control.

• Oxidation of the Pyridine Ring:

  • Cause: The pyridine nitrogen can be oxidized to an N-oxide, especially with peroxy acids.

  • Solution: Choose your oxidizing agent carefully. For the thioether to sulfone oxidation, Oxone® is often a good choice as it can be selective under the right conditions.[8]

• Low Yields and Complex Mixtures:

  • Cause: Each step in this multi-step sequence can have its own set of side reactions and purification challenges.

  • Solution: Given the complexities, the SNAr route is generally recommended for a more direct and higher-yielding synthesis. If this oxidation route must be pursued, careful optimization of each step with diligent reaction monitoring (TLC, LC-MS) is crucial.

Decision Tree for Synthetic Route Selection

Caption: Decision-making for synthetic route selection.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the key precursors for the synthesis of Methyl 6-(methylsulfonyl)nicotinate?

A1: The two main precursors, corresponding to the two primary synthetic routes, are:

• Methyl 6-chloronicotinate: This is used in the nucleophilic aromatic substitution (SNAr) route. It can be synthesized from 6-chloronicotinic acid.

• Methyl 6-methylnicotinate: This is the starting material for the oxidation route. It is typically prepared by the oxidation of 5-ethyl-2-methylpyridine to 6-methylnicotinic acid, followed by Fischer esterification.[9][10]

Q2: What are common impurities that I should be aware of in my starting materials?

A2: For the synthesis of the precursor, Methyl 6-methylnicotinate, a common impurity is the byproduct of the oxidation of 5-ethyl-2-methylpyridine, which is dinicotinic acid. If this is carried through to the esterification step, it will form a diester impurity.[11] It is advisable to purify the 6-methylnicotinic acid before esterification.

Q3: What purification techniques are most effective for the final product, Methyl 6-(methylsulfonyl)nicotinate?

A3: Methyl 6-(methylsulfonyl)nicotinate is a polar compound.

• Column Chromatography: This is a very effective method. Given the polarity of the sulfone group, a normal-phase silica gel column with a gradient elution of ethyl acetate in hexanes or dichloromethane in methanol is a good starting point.

• Recrystallization: If a solid product is obtained, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes, ethanol/water) can be an excellent way to obtain high-purity material.

• Liquid-Liquid Extraction: During the workup, careful liquid-liquid extraction can help remove polar impurities. However, due to the product's polarity, there is a risk of it partitioning into the aqueous layer, so multiple extractions with an organic solvent are recommended.[12]

Q4: How can I confirm the identity and purity of my final product?

A4: A combination of spectroscopic techniques is essential for full characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure. The proton NMR should show characteristic signals for the pyridine ring protons, the methyl ester protons, and the methylsulfonyl protons.

• Mass Spectrometry (MS): This will confirm the molecular weight of the compound. Electrospray ionization (ESI) is a suitable method.

• Infrared (IR) Spectroscopy: This will show characteristic absorption bands for the sulfonyl group (strong absorptions around 1300-1350 cm⁻¹ and 1140-1160 cm⁻¹) and the ester carbonyl group (around 1720-1740 cm⁻¹).

• High-Performance Liquid Chromatography (HPLC): This is an excellent technique for assessing the purity of the final product.

You can find reference spectra for the final product from commercial suppliers.[13]

Q5: Are there any specific safety precautions I should take during this synthesis?

A5: Standard laboratory safety practices should always be followed. Specific points to consider for these syntheses include:

• Oxidizing Agents: Handle strong oxidizing agents like potassium permanganate and Oxone® with care.

• Solvents: Work in a well-ventilated fume hood, especially when using volatile organic solvents like DMSO and DMF.

• Copper and Palladium Catalysts: These heavy metal catalysts can be toxic. Avoid inhalation of dust and skin contact.

• Halogenated Compounds: Chlorinated starting materials can be irritants.

Always consult the Safety Data Sheet (SDS) for all chemicals used.

References

• Zhu, W., & Ma, D. (2005). Synthesis of Aryl Sulfones via l-Proline-Promoted CuI-Catalyzed Coupling Reaction of Aryl Halides with Sulfinic Acid Salts. The Journal of Organic Chemistry, 70(7), 2696–2700. [Link]

• PubMed. Synthesis of aryl sulfones via L-proline-promoted CuI-catalyzed coupling reaction of aryl halides with sulfinic acid salts. [Link]

• OXIDATION OF METHYLPYRIDINES WITH SOME ARGENTOUSCOMPOUNDS. Polish Journal of Chemistry.

• Black, G., Depp, E., & Corson, B. B. (1949). Oxidation of certain methylpyridines to pyridine carboxylic acids. The Journal of Organic Chemistry, 14(1), 14–21. [Link]

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• Google Patents.

• Cacchi, S., et al. (2013). Palladium-catalyzed sulfination of aryl and heteroaryl halides: direct access to sulfones and sulfonamides. Organic Letters, 15(24), 6226–6229. [Link]

• Google Patents.

• Biscoe, M. R., & Buchwald, S. L. (2009). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Organic letters, 11(8), 1773–1775. [Link]

• Macromolecules. Highly Sulfonated Poly(phenylene sulfone): Preparation and Stability Issues. [Link]

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• Minisci, F., et al. (2000). Aerobic Oxidation of Methylpyridines to Pyridinecarboxylic Acids Catalyzed by N-Hydroxyphthalimide. The Journal of Organic Chemistry, 65(18), 5945–5948. [Link]

• Development of a Ligand for Cu-Catalyzed Amination of Base-Sensitive (Hetero)aryl Chlorides. PMC. [Link]

• How to purify a sulfone and sulfide sulfoxide without a column? (2024). ResearchGate. [Link]

• New Stable Cu(I) Catalyst Supported on Weakly Acidic Polyacrylate Resin for Green C-N Coupling. PMC. [Link]

• Singh, R. K., & Verma, D. K. (1998). A Study of Alkaline Hydrolysis of Methyl Nicotinate in Aquo-ethane-1 ,2-diol Solvent System. Journal of the Indian Chemical Society, 75, 414-416.

• Sperotto, E., et al. (2008). Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols. The Journal of Organic Chemistry, 73(14), 5625–5628. [Link]

• Singh, R. K., & Verma, D. K. (2021). Study of Solvent Effect on Alkali catalysed Hydrolysis of Methyl nicotinate in Water-Dioxane Medium. International Journal of Information Technology and Computer Engineering, 9(2), 15-21. [Link]

• Bamoniri, A., et al. (2013). Palladium-Catalyzed Sulfination of Aryl and Heteroaryl Halides: Direct Access to Sulfones and Sulfonamides. Organic Letters, 15(24), 6226–6229. [Link]

• Organic Letters. A Practical, One-Pot Synthesis of Sulfonylated Pyridines. [Link]

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• Selective Removal of Polar and Non-Polar Impurities with Sulzer Solvent Extraction & Separ

• Taylor & Francis. Hydrolysis kinetics of the prodrug myristyl nicotinate. [Link]

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• ACS Publications. Copper-Catalyzed Sulfinyl Cross-Coupling Reaction of Sulfinamides. [Link]

• Heterocyclic Allylsulfones as Latent Heteroaryl Nucleophiles in Palladium-Catalyzed Cross-Coupling Reactions. Journal of the American Chemical Society. [Link]

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• (48) methyl-6-methyinicotinate Route of Synthesis. Scribd. [Link]

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• New method reveals hidden stereochemical forms of oxid

• Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates. ACS Catalysis. [Link]

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Troubleshooting incomplete conversion in Methyl 6-(methylsulfonyl)nicotinate reactions

Welcome to the technical support guide for the synthesis of Methyl 6-(methylsulfonyl)nicotinate. This resource is designed for researchers, chemists, and process development professionals to troubleshoot and resolve common issues related to incomplete conversion during the synthesis of this key intermediate. Our guidance is rooted in established chemical principles and field-proven insights to ensure you can optimize your reaction outcomes.

Understanding the Core Reaction: Thioether to Sulfone Oxidation

The synthesis of Methyl 6-(methylsulfonyl)nicotinate predominantly involves the oxidation of its thioether precursor, Methyl 6-(methylthio)nicotinate. This transformation is a two-step process at the molecular level: the thioether is first oxidized to an intermediate sulfoxide, which is then further oxidized to the desired sulfone. Incomplete conversion typically signifies that the reaction has either failed to proceed efficiently from the starting material or has stalled at the intermediate sulfoxide stage.

Frequently Asked Questions (FAQs) & Troubleshooting

This guide is structured in a question-and-answer format to directly address the challenges you may be encountering.

Q1: My reaction is incomplete. How can I definitively identify the components in my crude reaction mixture?

A1: Proper diagnosis is the first step to solving the problem. A multi-pronged analytical approach is recommended to identify the starting thioether, the intermediate sulfoxide, and the final sulfone product.

• Thin-Layer Chromatography (TLC): TLC is the quickest method for qualitative assessment. The polarity of the three key compounds increases with the oxidation state of the sulfur atom.

  • Expected Rf Values: Sulfone (most polar) < Sulfoxide < Thioether (least polar).

  • Procedure: Spot the crude reaction mixture alongside your starting material on a silica gel plate. A typical eluent system is a mixture of ethyl acetate and hexanes. Visualize the spots using a UV lamp (254 nm) and a potassium permanganate (KMnO₄) stain, which is highly effective for sulfur-containing compounds.[1] An incomplete reaction will show a persistent spot corresponding to the starting material and/or a new spot between the start and desired product, which is likely the sulfoxide.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis, HPLC is the preferred method. It can precisely measure the percentage of each component.[2]

  • Expected Elution Order: On a reverse-phase column (like a C18), the elution order will be the inverse of polarity: Thioether (longest retention time) > Sulfoxide > Sulfone (shortest retention time).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy provides clear structural information. The protons on the methyl group attached to the sulfur atom are highly diagnostic.

  • Methyl 6-(methyl thio)nicotinate: The -S-CH₃ protons will appear as a singlet around δ 2.5-2.6 ppm.

  • Methyl 6-(methyl sulfinyl)nicotinate (Sulfoxide): The -S(O)-CH₃ protons are shifted downfield to ~δ 2.7-2.9 ppm.

  • Methyl 6-(methyl sulfonyl)nicotinate (Sulfone): The -S(O)₂-CH₃ protons experience the most significant downfield shift, appearing as a singlet around δ 3.1-3.3 ppm.

Compound	Key ¹H NMR Signal (-SCH₃)	Relative Polarity	Typical TLC Rf (Illustrative)
Methyl 6-(methylthio )nicotinate	~2.5-2.6 ppm	Low	0.7
Methyl 6-(methylsulfinyl )nicotinate	~2.7-2.9 ppm	Medium	0.4
Methyl 6-(methylsulfonyl )nicotinate	~3.1-3.3 ppm	High	0.2
Table 1: Comparative analytical properties for monitoring reaction progress.

Q2: My analysis confirms the presence of the intermediate sulfoxide, but very little of the final sulfone. Why has the reaction stalled?

A2: Stalling at the sulfoxide stage is the most common form of incomplete conversion. This occurs because the oxidation of a sulfoxide to a sulfone has a higher activation energy than the initial oxidation of the thioether. The electron-withdrawing nature of the sulfoxide group deactivates it towards further electrophilic attack by the oxidant.[3]

Potential Causes & Solutions:

• Insufficient Oxidant: The conversion of a thioether to a sulfone requires a minimum of two molar equivalents of the oxidizing agent. If only ~1 equivalent was used, the reaction will preferentially stop at the sulfoxide.

  • Solution: Ensure you are using at least 2.0-2.2 equivalents of your oxidant. If the reaction has stalled, a second charge of the oxidant (1.0-1.2 equivalents) can be added to push the conversion to completion.

• Inadequate Reaction Temperature or Time: The second oxidation step may require more forcing conditions.

  • Solution: If the reaction was run at room temperature, consider gently heating it (e.g., to 40-50 °C) after the initial exothermic phase has subsided. Extend the reaction time and monitor by TLC or HPLC until the sulfoxide spot is no longer visible.

• Choice of Oxidant: Some oxidants are kinetically slower or less potent, making the second oxidation step particularly sluggish.[4]

  • Solution: Consider switching to a more powerful or efficient oxidizing system. For example, if using hydrogen peroxide alone, its performance can be dramatically improved with a catalyst.[5][6]

Visualizing the Reaction and Troubleshooting Pathway

The following diagrams illustrate the chemical transformation and a logical workflow for troubleshooting.

Caption: Reaction pathway for sulfone synthesis.

Caption: Troubleshooting workflow for incomplete conversion.

Q3: I see a lot of my starting thioether and very little product. What went wrong?

A3: This scenario points to a fundamental issue with the reaction initiation.

Potential Causes & Solutions:

• Inactive Oxidant: Many oxidizing agents can degrade over time. Hydrogen peroxide loses potency, and m-CPBA can decompose, especially if not stored properly (cool and dry).

  • Solution: Use a fresh bottle of the oxidant or titrate a sample to determine its active content before use.

• Sub-stoichiometric Amount of Oxidant: A simple miscalculation or measurement error can lead to an insufficient charge of the oxidant.

  • Solution: Double-check all calculations and measurements. It is good practice to use a slight excess (e.g., 2.2 equivalents) of the oxidant.[5]

• Reaction Temperature is Too Low: While some oxidations are exothermic, they may still require an initial activation energy to begin. If the reaction is performed at a very low temperature (e.g., 0 °C or below), the rate may be impractically slow.

  • Solution: Allow the reaction to slowly warm to room temperature after the addition of the oxidant is complete. Monitor for signs of reaction (e.g., a slight exotherm).

Q4: Could side reactions be consuming my oxidant and preventing full conversion?

A4: Yes. The pyridine nitrogen in the nicotinate ring is a potential site for oxidation, which can lead to the formation of a pyridine N-oxide byproduct. This is particularly a risk when using strong, non-selective oxidants like peroxyacids (e.g., m-CPBA).[7] This side reaction consumes your oxidant, leaving less available to convert the sulfoxide to the sulfone.

Diagnosis & Solutions:

• Diagnosis: The N-oxide byproduct is significantly more polar than the sulfone and can often be identified by its low Rf on TLC or a short retention time on reverse-phase HPLC.

• Solution:

  • Control Temperature: Add the oxidant slowly at a lower temperature (e.g., 0-10 °C) to control the exotherm and improve selectivity.

  • Change Oxidant: If N-oxide formation is persistent, consider an alternative oxidizing system. Catalytic systems using H₂O₂ with a metal catalyst (e.g., sodium tungstate) can sometimes offer better selectivity for sulfur oxidation.[8]

Experimental Protocols

Protocol 1: General Procedure for Oxidation with m-CPBA

This protocol provides a robust starting point for the oxidation of Methyl 6-(methylthio)nicotinate.

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a temperature probe, dissolve Methyl 6-(methylthio)nicotinate (1.0 eq) in a suitable solvent like dichloromethane (DCM) or ethyl acetate (approx. 10 mL per gram of substrate).

• Cooling: Cool the solution to 0-5 °C using an ice-water bath.

• Oxidant Addition: Add meta-chloroperoxybenzoic acid (m-CPBA, ~77% purity, 2.2 eq) portion-wise over 30-60 minutes, ensuring the internal temperature does not exceed 15 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours.

• Monitoring: Monitor the reaction's progress every 1-2 hours using TLC (e.g., 50% Ethyl Acetate/Hexanes) to check for the disappearance of the starting material and the sulfoxide intermediate.[1]

• Workup:

  • Quench the excess oxidant by adding a 10% aqueous solution of sodium sulfite (Na₂SO₃) or sodium thiosulfate (Na₂S₂O₃) and stirring for 30 minutes.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove m-chlorobenzoic acid, followed by a brine wash.[9]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: If necessary, purify the crude solid by recrystallization from a suitable solvent system (e.g., ethyl acetate/heptane) or by silica gel column chromatography.

References

• Master Organic Chemistry. (2015, July 5). Thiols And Thioethers. [Link]

• The Royal Society of Chemistry. Electronic Supplementary Information. [Link]

• ACS Publications. (2022, July 1). Kilo-Scale Electrochemical Oxidation of a Thioether to a Sulfone: A Workflow for Scaling up Electrosynthesis. Organic Process Research & Development. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. Sulfide Oxidation. [Link]

• ScienceDirect. Oxidation of thioethers and sulfoxides with hydrogen peroxide using TS-1 as catalyst. [Link]

• Route of Synthesis for methyl-6-methyinicotinate. [Link]

• ACS Publications. (2014, February 26). Identification of the Sulfone Functionality in Protonated Analytes via Ion/Molecule Reactions in a Linear Quadrupole Ion Trap Mass Spectrometer. The Journal of Organic Chemistry. [Link]

• National Center for Biotechnology Information. (PMC). Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. [Link]

• Walsh Medical Media. (2011, August 24). HPLC Analysis and Identification of Compounds Inhibiting Bacterial Growth in Ozone Gas Sterilized Polysulfone and Polycarbonate. [Link]

• Organic Syntheses. Synthesis of Enantioenriched NH-Sulfoximines by NH Transfer to Sulfoxides Using. [Link]

• Organic Chemistry Portal. Sulfone synthesis by oxidation. [Link]

• RSC Publishing. (2023, May 11). Introducing a sulfone-embedded anhydride to the anhydride-imine reaction for the modular synthesis of N-heterocyclic sulfones. [Link]

• Vapourtec. (2024, January 4). The electrochemical oxidation of a thioether to form an API intermediate and the effects of substrate electronics on impurity formation. [Link]

• Liv Hospital. (2026, April 1). topical myristyl nicotinate cream. [Link]

• Synfacts. Synthesis of Allyl Aryl Sulfones from Morita–Baylis–Hillman Adducts and Thiosulfonates. [Link]

• European Patent Office. (2020, June 10). NEW MENTHYL NICOTINATE SYNTHESIS PROCESS. [Link]

• Patsnap. (2022, May 6). Synthesis method of 6-methyl nicotine. [Link]

• Organic Chemistry Portal. Sulfoxide synthesis by oxidation. [Link]

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• Chemistry Steps. Ester Reactions Summary and Practice Problems. [Link]

• ResearchGate. (2015, July 28). Synthesis and antinociceptive activity of methyl nicotinate. [Link]

• ResearchGate. (PDF) Antiinflammatory activity of methionine, methionine sulfoxide and methionine sulfone. [Link]

• Organic Syntheses. TRANSESTERIFICATION OF METHYL ESTERS OF AROMATIC AND α,β-UNSATURATED ACIDS WITH BULKY ALCOHOLS. [Link]

• Google Books. The Preparation and Reactions of Some Esters of Nicotinic Acid.

• National Center for Biotechnology Information. (PMC). Regulation of cell function by methionine oxidation and reduction. [Link]

• Reactome Pathway Database. Methionine sulfoxide is oxidised to methionine sulfone. [Link]

• RSC Publishing. Oxidation of methyl groups in the reaction of sulfur homopolyatomic cations with acetonitrile: formation and crystal structure of the novel trithietanylium ring. [Link]

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Technical Support Center: Minimizing Side Reactions in SNAr with Methyl 6-(methylsulfonyl)nicotinate

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for troubleshooting and minimizing side reactions during Nucleophilic Aromatic Substitution (SNAr) reactions involving Methyl 6-(methylsulfonyl)nicotinate. As a potent electrophile, this substrate is highly effective in SNAr, yet its reactivity profile can lead to specific challenges. This document offers solutions based on mechanistic principles and established experimental practices.

Frequently Asked Questions (FAQs)

Q1: My SNAr reaction with Methyl 6-(methylsulfonyl)nicotinate is showing poor yield and multiple spots on TLC. What are the most likely side reactions?

A1: The most common side reactions encountered with this substrate are:

• Hydrolysis of the methyl ester: The ester group is susceptible to hydrolysis under basic or aqueous conditions, especially at elevated temperatures, forming the corresponding carboxylic acid.

• Competitive nucleop[1][2]hilic attack at the ester: A strong nucleophile can potentially attack the ester carbonyl, leading to amide formation (if an amine nucleophile is used) or transesterification.

• Reaction at other positions: While the 6-position is highly activated by the sulfone and the ring nitrogen, strong nucleophiles under forcing conditions could potentially react at other positions, though this is less common.

• Degradation of star[3][4]ting material or product: Prolonged exposure to harsh conditions (strong base, high temperature) can lead to decomposition.

Q2: I'm observing the formation of a new, more polar spot by TLC that I suspect is the hydrolyzed carboxylic acid. How can I prevent this?

A2: To minimize ester hydrolysis, consider the following strategies:

• Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried. Use of oven-dried glassware and performing the reaction under an inert atmosphere (Nitrogen or Argon) is crucial.

• Choice of Base: If your nucleophile requires deprotonation, use a non-nucleophilic base that does not introduce water upon reaction. Bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are preferable to hydroxide bases (NaOH, KOH).

• Aprotic Solvents: [5] Employ polar aprotic solvents like DMSO, DMF, or NMP, which are effective for SNAr and can be obtained in anhydrous grades.

• Temperature Control[5][6]: Use the lowest effective temperature for the reaction. While SNAr often requires heat, excessive temperatures can accelerate hydrolysis.

• **Work-up Procedure:[5] During the reaction work-up, neutralize the reaction mixture at a low temperature (e.g., 0 °C) to minimize ester hydrolysis before extraction.

Q3: Can my amine nucleophile react with the methyl ester group instead of displacing the sulfone?

A3: Yes, this is a potential side reaction, especially with highly nucleophilic amines at elevated temperatures. The electrophilicity of the ester carbonyl can compete with the SNAr active site.

To favor the desired SNAr reaction:

• Temperature Optimization: Run the reaction at the lowest temperature that allows for a reasonable rate of the SNAr reaction. This will disfavor the higher activation energy pathway of amide formation.

• Stoichiometry Control: Use a modest excess of the nucleophile (e.g., 1.1-1.5 equivalents). A large excess might promote side reactions.

Troubleshooting Gu[6]ide

This section provides a structured approach to diagnosing and solving common issues during the SNAr reaction with Methyl 6-(methylsulfonyl)nicotinate.

Issue 1: Low or No Conversion of Starting Material

If you observe a significant amount of unreacted Methyl 6-(methylsulfonyl)nicotinate, consider the following possibilities and solutions.

Potential Causes & Solutions

Possible Cause	Explanation	Recommended Action
Insufficiently Activated Nucleophile	For nucleophiles like alcohols or amines, deprotonation is often necessary to increase their nucleophilicity.	Use a stronger, non-nuc[5]leophilic base (e.g., NaH, t-BuOK) to ensure complete deprotonation of the nucleophile before adding the electrophile.
Inappropriate Solve[5]nt	The solvent plays a critical role in solvating the nucleophile and stabilizing the intermediate.	Switch to a polar aprot[5]ic solvent like DMSO, DMF, or NMP. These solvents enhance the reactivity of the nucleophile.
Low Reaction Temper[5][6]ature	SNAr reactions often have a significant activation energy barrier that requires thermal energy to overcome.	Gradually increase the [6]reaction temperature. Monitor the reaction by TLC or LC-MS to find the optimal temperature that promotes the desired reaction without significant side product formation.
Poor Leaving Group Ability	While the methylsulfonyl group is a good leaving group, its departure is part of the second step of the SNAr mechanism.	This is less likely to be the primary issue with a sulfone, but if all else fails, consider alternative activating groups if synthetically feasible.

Issue 2: Formation of Multiple Products

The appearance of multiple spots on TLC indicates the presence of side reactions. The troubleshooting workflow below can help identify and mitigate these issues.

Caption: Troubleshooting workflow for multiple products.

Experimental Protocols

General Protocol for SNAr with an Alcohol Nucleophile

This protocol provides a starting point for the reaction of Methyl 6-(methylsulfonyl)nicotinate with an alcohol.

1. Reagent Preparation:

• To an oven-dried flask under an inert atmosphere (Nitrogen or Argon), add the alcohol (1.2 equivalents) and anhydrous DMSO (to achieve a concentration of 0.1-0.5 M).
• Cool the solution to 0 °C in an ice bath.

2. Deprotonation:

• Add sodium hydride (1.3 equivalents, 60% dispersion in mineral oil, washed with anhydrous hexanes) portion-wise to the stirring solution of the alcohol.
• Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the alkoxide.

3. SNAr Reaction:

• Add Methyl 6-(methylsulfonyl)nicotinate (1.0 equivalent) to the reaction mixture as a solid or as a solution in a small amount of anhydrous DMSO.
• Heat the reaction to the desired temperature (e.g., 80-120 °C).

4. Monitoring and Work-up:

• Monitor the reaction progress by TLC or LC-MS.
• Upon completion, cool the reaction to 0 °C and cautiously quench with saturated aqueous ammonium chloride.
• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).
• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

5. Purification:

• Purify the crude product by flash column chromatography on silica gel.

Mechanism and Rationale

The SNAr reaction proceeds via a two-step addition-elimination mechanism.

Caption: The addition-elimination mechanism of SNAr.

The pyridine ring is inherently electron-deficient, which facilitates nucleophilic attack. The methylsulfonyl group 7 is a strong electron-withdrawing group that further activates the 6-position towards nucleophilic attack. The stability of the intermediate Meisenheimer complex is crucial for the reaction to proceed. The negative charge in th[8][9]is intermediate is delocalized onto the electronegative nitrogen atom of the pyridine ring and the oxygen atoms of the sulfone group, which lowers the activation energy of the first, rate-determining step.

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• Study of Solvent Effect on Alkali catalysed Hydrolysis of Methyl nicotinate in Water-Dioxane Medium. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. Available at: [Link]

• Highly Regioselective DABCO‐Catalyzed Nucleophilic Aromatic Substitution (SNAr) Reaction of Methyl 2,6‐Dichloronicotinate with Phenols | Request PDF - ResearchGate. Available at: [Link]

Sources

• 1. zenodo.org [zenodo.org]
• 2. zenodo.org [zenodo.org]
• 3. chemistry-online.com [chemistry-online.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Reaction Examples [cdb.ics.uci.edu]
• 8. iscnagpur.ac.in [iscnagpur.ac.in]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Technical Support Center: Optimizing Solvent Selection for Methyl 6-(methylsulfonyl)nicotinate Cross-Coupling

Welcome to the Application Scientist Support Portal. This guide provides mechanistic troubleshooting, quantitative data, and self-validating protocols for the desulfonylative cross-coupling of Methyl 6-(methylsulfonyl)nicotinate.

System Overview & Mechanistic Causality

Methyl 6-(methylsulfonyl)nicotinate is a highly functionalized electrophile. The methylsulfonyl ( −SO2​Me ) group at the 6-position acts as a robust pseudohalide for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Stille, Negishi) (1)[1]. However, the presence of the methyl ester at the 3-position introduces a critical chemoselectivity challenge: the reaction conditions must promote the oxidative addition of the inert C(sp2)–SO2 bond while strictly avoiding the hydrolysis or transesterification of the ester (2)[2].

Solvent selection is the primary variable that dictates this balance. The solvent governs the stabilization of the catalytic intermediate, the solubility of the required inorganic base, and the thermodynamic activity of any adventitious water (3)[3].

Decision Matrix & Workflow

Workflow for solvent optimization in desulfonylative cross-coupling.

Frequently Asked Questions (FAQs)

Q: Why does solvent choice disproportionately affect the cross-coupling of 6-(methylsulfonyl)nicotinates compared to standard 6-halopyridines? A: The cleavage of the C(sp2)–SO2Me bond requires a highly electron-rich metal center (typically Ni(0) or Pd(0) with strong σ -donor ligands) to undergo oxidative addition, extruding SO2 or forming a metal-sulfinate complex (2)[2]. Coordinating solvents like DMF or DMAc stabilize these polar intermediates. In contrast, non-polar solvents like toluene often fail to stabilize the extruded sulfinate leaving group, leading to stalled catalytic cycles (3)[3].

Q: How do I balance base solubility and ester stability when selecting a solvent? A: Suzuki couplings require a base to activate the boronic acid via the formation of a boronate complex. Traditional protocols utilize biphasic mixtures (e.g., Toluene/H2O or Dioxane/H2O). However, for Methyl 6-(methylsulfonyl)nicotinate, aqueous basic conditions will rapidly saponify the methyl ester to the corresponding nicotinic acid. To prevent this, you must use anhydrous polar aprotic solvents (e.g., anhydrous DMF or 1,4-Dioxane) combined with finely milled, anhydrous bases (e.g., K3​PO4​ or Cs2​CO3​ ) (1)[1].

Troubleshooting Guide

Issue: High recovery of unreacted Methyl 6-(methylsulfonyl)nicotinate; no cross-coupled product observed.

• Root Cause: Failure of oxidative addition. The C-S bond activation energy is higher than that of standard C-I or C-Br bonds.

• Intervention: Switch from non-polar solvents (e.g., Toluene) to polar aprotic solvents (e.g., DMF). Ensure the solvent is rigorously degassed (sparged with Argon for 30 mins). Oxygen rapidly deactivates the electron-rich catalysts required for desulfonylation ().

Issue: Complete consumption of starting material, but the main product is 6-substituted nicotinic acid (Mass = Expected M - 14).

• Root Cause: Base-mediated ester hydrolysis outcompeting the cross-coupling cycle.

• Intervention: Eliminate water. If using a protic solvent mixture, switch to anhydrous 1,4-Dioxane. Verify that your inorganic base was oven-dried prior to use.

Issue: Formation of transesterification byproducts (e.g., ethyl 6-(methylsulfonyl)nicotinate).

• Root Cause: Utilizing alcohol solvents (e.g., Ethanol, Methanol) in the presence of a base.

• Intervention: Avoid alcoholic solvents entirely when working with methyl esters unless a deliberate transesterification is desired.

Quantitative Solvent Screening Data

The following table summarizes the solvent effects on the desulfonylative Suzuki-Miyaura coupling of Methyl 6-(methylsulfonyl)nicotinate with phenylboronic acid (using Pd(OAc)2​ /PCy3 and K3​PO4​ at 100°C).

Solvent System	Dielectric Constant (ε)	Base Solubility	Ester Retention	Typical Yield	Primary Observation
1,4-Dioxane / H₂O (5:1)	~2.2 (mixed)	High	Poor	< 20%	Rapid ester saponification.
Toluene (Anhydrous)	2.4	Low	Excellent	~ 15%	Stalled reaction; poor catalyst stabilization.
1,4-Dioxane (Anhydrous)	2.2	Moderate	Excellent	88%	Optimal balance of stability and reactivity.
DMF (Anhydrous)	36.7	Moderate	Excellent	85%	Good C-S activation, requires aqueous workup.

Self-Validating Protocol: Anhydrous Desulfonylative Suzuki-Miyaura Coupling

This protocol utilizes a self-validating feedback loop to ensure the integrity of the methyl ester while driving the desulfonylative coupling to completion.

Step 1: Reagent Preparation & Atmosphere Control

• In a glovebox or under standard Schlenk conditions, add Methyl 6-(methylsulfonyl)nicotinate (1.0 equiv), the corresponding boronic acid (1.5 equiv), finely milled anhydrous K3​PO4​ (2.0 equiv), and Pd(OAc)2​ (5 mol%) / PCy3 (10 mol%) to an oven-dried reaction vial.

• Validation Check: Ensure the K3​PO4​ was dried under vacuum at 120°C for 12 hours. Clumpy base indicates moisture, which will cause hydrolysis.

Step 2: Solvent Degassing & Addition

• Sparge anhydrous 1,4-Dioxane with Argon for 30 minutes.

• Add the degassed 1,4-Dioxane to the reaction vial to achieve a substrate concentration of 0.2 M. Seal the vial with a PTFE-lined septum.

Step 3: Reaction Execution & Monitoring

• Heat the reaction mixture to 100°C with vigorous stirring (800 rpm).

• Validation Check (1 Hour): Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LCMS.

  • If the peak at [M+H]+ corresponding to the hydrolyzed acid is >5%, abort, re-dry the base, and ensure the solvent is strictly anhydrous.

  • If unreacted starting material remains without hydrolysis, continue heating.

Step 4: Workup & Isolation

• Cool the reaction to room temperature. Filter the mixture through a short pad of Celite to remove the inorganic salts and palladium black, eluting with EtOAc.

• Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc) to isolate the pure cross-coupled methyl nicotinate derivative.

References

• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.[3]

• Desulfonylative Functionalization of Organosulfones via Inert (Hetero)Aryl C(sp2)–SO2 Bond Cleavage. PMC.[2]

• Development of Versatile Sulfone Electrophiles for Suzuki–Miyaura Cross-Coupling Reactions. ACS Catalysis.[1]

• Cross-Coupling Reaction Manual: Desk Reference. Sigma-Aldrich.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Technical Support Center: Navigating Reactions with Methyl 6-(methylsulfonyl)nicotinate

Welcome to the dedicated technical support center for researchers, scientists, and drug development professionals working with Methyl 6-(methylsulfonyl)nicotinate. This guide is designed to provide expert insights and practical solutions to common challenges encountered during the chemical synthesis and modification of this important building block. Here, we will delve into the nuances of its reactivity, with a special focus on overcoming steric hindrance to achieve optimal reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of Methyl 6-(methylsulfonyl)nicotinate that influence its reactivity?

Methyl 6-(methylsulfonyl)nicotinate possesses a pyridine ring substituted with a methyl ester at the 3-position and a potent electron-withdrawing methylsulfonyl group at the 6-position. This substitution pattern creates a highly electron-deficient pyridine ring, which is crucial for its reactivity, particularly in nucleophilic aromatic substitution (SNAr) reactions. The sulfonyl group significantly activates the ring for nucleophilic attack.

Q2: Why is steric hindrance a concern when working with this molecule?

Steric hindrance primarily arises from the methylsulfonyl group at the C6 position, which can impede the approach of bulky nucleophiles or reagents to the adjacent reaction sites on the pyridine ring. This can lead to slower reaction rates or lower yields.

Q3: What are the most common reactions where steric hindrance can be an issue with Methyl 6-(methylsulfonyl)nicotinate?

The most common reactions include:

• Nucleophilic Aromatic Substitution (SNAr): While the sulfonyl group is an excellent leaving group, its size can hinder the approach of large nucleophiles.

• Condensation Reactions: In reactions such as those used in the synthesis of the COX-2 inhibitor Etoricoxib, where Methyl 6-(methylsulfonyl)nicotinate is a key intermediate, the steric bulk around the ester group can influence the efficiency of the condensation with other large molecules.[1][2][3]

Q4: How should I handle and store Methyl 6-(methylsulfonyl)nicotinate?

This compound should be handled in a well-ventilated area, wearing appropriate personal protective equipment. It is stable under normal conditions but should be stored in a tightly sealed container in a cool, dry place, away from strong oxidizing agents and bases.[4]

Troubleshooting Guide

Problem 1: Low Yield in Nucleophilic Aromatic Substitution (SNAr) Reactions

Symptoms:

• Incomplete consumption of starting material.

• Formation of side products.

• Low isolated yield of the desired substituted product.

Root Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Steric Hindrance	The bulky methylsulfonyl group may be preventing the efficient approach of your nucleophile.	1. Use a smaller, more nucleophilic reagent: If possible, consider a less sterically demanding nucleophile.2. Increase Reaction Temperature: Carefully increasing the temperature can provide the necessary activation energy to overcome the steric barrier. Monitor for decomposition.3. Optimize the Solvent: Polar aprotic solvents like DMSO, DMF, or NMP can enhance the reactivity of the nucleophile.
Insufficient Activation	The reaction conditions may not be optimal to facilitate the substitution.	1. Choice of Base: For nucleophiles that require deprotonation, use a strong, non-nucleophilic base like NaH or KHMDS.[5]2. Catalysis: Consider the use of a suitable catalyst, such as a palladium complex for cross-coupling type reactions.
Leaving Group Inefficiency	While the methylsulfonyl group is a good leaving group, in some contexts, its departure might be slow.	1. Lewis Acid Additives: The addition of a Lewis acid can sometimes facilitate the departure of the leaving group.

Visualizing the SNAr Mechanism

The following diagram illustrates the addition-elimination mechanism of an SNAr reaction on an activated pyridine ring, such as in Methyl 6-(methylsulfonyl)nicotinate.

Caption: SNAr mechanism on Methyl 6-(methylsulfonyl)nicotinate.

Experimental Protocols

The following protocols are adapted from patent literature for the synthesis of intermediates related to Etoricoxib, demonstrating reactions involving Methyl 6-(methylsulfonyl)nicotinate's precursor, Methyl 6-methylnicotinate. These can serve as a starting point for developing procedures for the sulfonylated analog.

Protocol 1: Condensation with a Phenylacetic Acid Derivative

This protocol describes the formation of a diketone intermediate, a key step in one of the synthetic routes to Etoricoxib.[6]

Materials:

• 4-(Methylsulfonyl)phenylacetic acid

• tert-Butylmagnesium chloride (1M solution in THF)

• Methyl 6-methylnicotinate (as a proxy for the sulfonylated compound)

• Tetrahydrofuran (THF), anhydrous

Procedure:

• To a solution of 4-(methylsulfonyl)phenylacetic acid (3.0 kg) in THF (6 L), add a 1M solution of tert-butylmagnesium chloride in THF (40 L) dropwise.

• Heat the mixture to 70-80°C.

• Slowly add a solution of Methyl 6-methylnicotinate (1.7 kg) in THF (5 L) over 2 to 3 hours.

• Maintain the reflux for 1 hour after the addition is complete.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture and quench appropriately for workup and purification.

Protocol 2: Condensation with a Benzyl Cyanide Derivative

This protocol outlines the condensation of Methyl 6-methylnicotinate with a benzyl cyanide derivative.[7]

Materials:

• 4-(Methylthio)benzyl cyanide

• Methyl 6-methylnicotinate

• Sodium methoxide solution (30%)

• Toluene

Procedure:

• In a round-bottom flask, charge toluene (800 mL), 4-(methylthio)benzyl cyanide (100 g), and Methyl 6-methylnicotinate (111.12 g) at 25-30°C.

• Heat the reaction mixture to 80-90°C.

• Add 30% sodium methoxide solution (213.91 g) over 1-1.5 hours at 80-90°C.

• Distill off the methanol/toluene mixture to maintain a temperature of 85-90°C.

• Stir the reaction mixture for 2-3 hours at 85-90°C.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to 10-15°C for workup.

Troubleshooting Workflow

When encountering difficulties in your reactions, a systematic approach to troubleshooting is essential.

Caption: A systematic workflow for troubleshooting reactions.

References

Sources

• 1. nbinno.com [nbinno.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis method of 6-methyl nicotine - Eureka | Patsnap [eureka.patsnap.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Method for preparing etoricoxib - Eureka | Patsnap [eureka.patsnap.com]
• 7. "Process For The Preparation Of Etoricoxib" [quickcompany.in]

Technical Support Center: Troubleshooting &amp; Purification of Methyl 6-(methylsulfonyl)nicotinate

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals working with Methyl 6-(methylsulfonyl)nicotinate (CAS: 1190948-26-5 or 112108-01-9).

This compound is a critical synthetic intermediate in the development of Hedgehog (Hh) signaling pathway inhibitors, specifically pyridyl-based compounds that target the Smoothened (SMO) transmembrane protein to halt hyperproliferative diseases like basal-cell carcinoma ()[1],. Because this intermediate is often subjected to downstream cross-coupling or amide bond formation, achieving >99% purity is non-negotiable.

Fig 1: Hedgehog signaling pathway and SMO inhibition by pyridyl derivatives.

Part 1: Mechanistic Troubleshooting (FAQs)

Q1: Why does my crude mixture form an intractable emulsion during aqueous workup? The Causality: The standard nucleophilic aromatic substitution (SNAr) to synthesize this compound involves reacting methyl 6-chloronicotinate with sodium methanesulfinate in polar aprotic solvents like DMSO ()[2]. DMSO is highly miscible with water. If the reaction is not sufficiently diluted, the DMSO alters the partition coefficient between the aqueous and organic layers, driving the product into the aqueous phase and forming stable emulsions. The Solution: Dilute the crude mixture with at least 10 volumes of water relative to DMSO. Washing the ethyl acetate layer with 5% aqueous LiCl effectively pulls residual DMSO into the aqueous phase by creating a high-ionic-strength environment that strips strongly coordinating solvents.

Q2: LC-MS analysis of my crude mixture shows a major impurity at M-14 (m/z ~201). What is this byproduct? The Causality: This mass corresponds to 6-(methylsulfonyl)nicotinic acid, the ester hydrolysis byproduct ()[3]. The methyl ester is highly susceptible to saponification. This occurs if the reaction mixture is exposed to adventitious moisture in the presence of excess base, or if the aqueous workup is too alkaline. The Solution: Maintain strictly anhydrous conditions during the SNAr reaction. During workup, ensure the aqueous phase is kept near neutral pH (pH 6–7). If hydrolysis has already occurred, the acid byproduct can be removed by washing the organic layer with a mild aqueous bicarbonate solution.

Q3: How can I efficiently separate unreacted methyl 6-chloronicotinate from the sulfone product? The Causality: Both the starting material and the product share the pyridine-3-carboxylate scaffold, leading to similar retention factors (Rf) on normal-phase silica. The Solution: While silica gel chromatography with a shallow gradient (0–40% EtOAc in Hexanes) is effective ()[4], recrystallization from EtOAc/Hexane often provides superior separation. The highly polar methylsulfonyl group significantly decreases the solubility of the product in non-polar solvents compared to the chloro-precursor, allowing for selective precipitation.

Part 2: Quantitative Data & Comparisons

To successfully isolate the target compound, you must leverage the physicochemical differences between the product and its common impurities.

Compound	Molecular Weight ( g/mol )	TLC Rf (30% EtOAc/Hexanes)	Solubility (EtOAc)	Solubility (Water)
Methyl 6-(methylsulfonyl)nicotinate	215.22	0.35	High (Hot), Moderate (Cold)	Low
Methyl 6-chloronicotinate (Starting Material)	171.58	0.65	High	Low
6-(methylsulfonyl)nicotinic acid (Hydrolysis Byproduct)	201.20	0.05	Low	Moderate

Part 3: Step-by-Step Purification Methodologies

Use the decision tree below to select the appropriate purification protocol based on your crude mixture analysis.

Fig 2: Decision tree for selecting the optimal purification workflow.

Protocol A: Optimized Liquid-Liquid Extraction (LLE) for DMSO/Salt Removal

This self-validating protocol ensures the complete removal of inorganic salts and reaction solvents prior to chromatography.

• Quench: Pour the crude DMSO reaction mixture into ice-cold distilled water (10 mL water per 1 mL DMSO) under vigorous stirring.

• Extract: Add Ethyl Acetate (3 x 15 mL per gram of theoretical yield) and partition the layers in a separatory funnel.

• Wash: Wash the combined organic layers sequentially with distilled water (2 x 10 mL) and 5% aqueous LiCl (1 x 10 mL). Self-Validation Check: The organic layer should no longer smell of sulfurous DMSO after the LiCl wash.

• Dry & Concentrate: Wash with saturated brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude solid.

Protocol B: Flash Column Chromatography (Silica Gel)

Use this protocol if unreacted methyl 6-chloronicotinate exceeds 5% by HPLC.

• Dry-Loading: Dissolve the crude solid in a minimum amount of dichloromethane (DCM), add silica gel (2x the crude weight), and evaporate to a free-flowing powder. Note: Dry-loading prevents band broadening caused by the poor solubility of the sulfone in the initial non-polar eluent.

• Equilibration: Pack the column and equilibrate with 100% Hexanes.

• Elution: Elute using a step gradient from 0% to 40% Ethyl Acetate in Hexanes ()[4].

• Fraction Collection: Monitor fractions via TLC (UV active at 254 nm). The target sulfone product elutes after the starting material.

Protocol C: Recrystallization (For >99% Purity)

The most efficient method for polishing semi-pure (>90%) material.

• Dissolution: Suspend the semi-pure solid in a minimum volume of boiling Ethyl Acetate in an Erlenmeyer flask.

• Precipitation: Gradually add Hexanes dropwise until the solution becomes slightly cloudy (the cloud point). Add one drop of Ethyl Acetate to clear the solution.

• Crystallization: Allow the mixture to cool slowly to room temperature to promote large, pure crystal growth. Once at room temperature, transfer to an ice bath for 1 hour to maximize thermodynamic yield.

• Isolation: Collect the white crystalline solid via vacuum filtration and wash with ice-cold hexanes.

References

• Google Patents.WO2009126863A2 - Pyridyl inhibitors of hedgehog signalling. Genentech, Inc.

• New Drug Approvals. Vismodegib - Hedgehog Signaling Pathway Inhibitor. URL: [Link]

Sources

• 1. WO2009126863A2 - Pyridyl inhibitors of hedgehog signalling - Google Patents [patents.google.com]
• 2. Methyl 6-(methylsulfonyl)nicotinate synthesis - chemicalbook [chemicalbook.com]
• 3. WO2009126863A2 - Pyridyl inhibitors of hedgehog signalling - Google Patents [patents.google.com]
• 4. CN101072755A - Pyridyl-based inhibitors of Hedgehog signaling - Google Patents [patents.google.com]

Technical Support Center: HPLC Method Development for Methyl 6-(methylsulfonyl)nicotinate Purity Analysis

Welcome to the analytical support hub for Methyl 6-(methylsulfonyl)nicotinate (CAS: 1190948-26-5). This compound is a critical pyridine-based intermediate frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including Hedgehog (Hh) signaling pathway inhibitors [1].

Because impurities—such as unreacted starting materials or downstream degradation products—can propagate through synthetic workflows and compromise final API efficacy, establishing a robust, self-validating High-Performance Liquid Chromatography (HPLC) method is essential. This guide provides field-proven methodologies, physicochemical rationales, and troubleshooting protocols to ensure analytical integrity.

Physicochemical Profiling & Method Rationale

To develop a reliable chromatographic method, every parameter must be grounded in the molecule's specific physicochemical traits:

• The Pyridine Ring : The basic nitrogen in the pyridine ring is highly prone to secondary ion-exchange interactions with residual acidic silanols on silica-based stationary phases. Rationale : We mandate a fully end-capped C18 column and an acidic mobile phase modifier (0.1% Trifluoroacetic Acid) to protonate silanols, thereby preventing peak tailing [2].

• The Methyl Ester Group : Esters are susceptible to hydrolysis in aqueous environments, especially at extreme pH levels. Rationale : The sample diluent must contain a high percentage of organic solvent (e.g., 50% Acetonitrile) to suppress on-column or autosampler-induced degradation into 6-(methylsulfonyl)nicotinic acid [1].

• The Methylsulfonyl Group : This highly polar, electron-withdrawing group significantly reduces the overall hydrophobicity of the molecule compared to its chlorinated precursors. Rationale : A gradient elution starting with a low organic percentage is required to ensure adequate retention and resolution from polar void-volume interferences.

Standard Operating Procedure (SOP): Core Purity Workflow

This protocol is designed as a self-validating system . By incorporating specific System Suitability Testing (SST) criteria, the method automatically verifies its resolving power and precision before any sample data is reported.

Reagents & Equipment

• Stationary Phase : Waters XBridge C18, 150 mm × 4.6 mm, 3.5 µm (or equivalent end-capped column).

• Mobile Phase A : 0.1% Trifluoroacetic acid (TFA) in Milli-Q Water.

• Mobile Phase B : 0.1% TFA in HPLC-grade Acetonitrile.

• Diluent : Water : Acetonitrile (50:50, v/v).

Step-by-Step Preparation

• Blank Preparation : Transfer 1.0 mL of Diluent into an HPLC vial.

• System Suitability Standard : Accurately weigh 10 mg of Methyl 6-(methylsulfonyl)nicotinate and 1 mg of 6-(methylsulfonyl)nicotinic acid (hydrolysis impurity). Dissolve in 10 mL of diluent.

• Sample Preparation : Weigh 10 mg of the synthesized batch into a 10 mL volumetric flask. Add 5 mL of diluent, sonicate for 5 minutes to ensure complete dissolution, and make up to volume. Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Chromatographic Conditions

• Flow Rate : 1.0 mL/min

• Column Temperature : 30°C

• Autosampler Temperature : 4°C (Critical to prevent ester hydrolysis)

• Detection : UV at 230 nm (Optimal for substituted pyridine chromophores)

• Injection Volume : 5 µL

Data Presentation: Gradient & System Suitability

Table 1: Optimized Gradient Elution Profile

Time (Minutes)	Mobile Phase A (%)	Mobile Phase B (%)	Elution Phase
0.0	95	5	Equilibration & Retention
2.0	95	5	Isocratic Hold
12.0	40	60	Linear Gradient
15.0	10	90	Column Wash
15.1	95	5	Re-equilibration
20.0	95	5	End of Run

Table 2: Relative Retention Times (RRT) & SST Criteria

Analyte / Impurity	RRT	Resolution (Rs)	Tailing Factor (Tf)
6-(methylsulfonyl)nicotinic acid	~0.65	N/A	≤ 1.5
Methyl 6-(methylsulfonyl)nicotinate	1.00	≥ 3.0	≤ 1.5
Methyl 6-chloronicotinate (SM)	~1.45	≥ 4.0	≤ 1.5

(Note: If Rs between the acid degradant and the main peak drops below 3.0, the system fails validation and the column must be washed or replaced).

Troubleshooting Guides & FAQs

Q1: I am observing a secondary peak eluting before the main API peak that increases in area over time. What is it, and how do I prevent it? Root Cause : The ester group in Methyl 6-(methylsulfonyl)nicotinate is prone to aqueous hydrolysis, converting it into 6-(methylsulfonyl)nicotinic acid [1]. Because the carboxylic acid is significantly more polar than the methyl ester, it elutes earlier (RRT ~0.65) in reverse-phase HPLC. Solution :

• Immediate fix : Change the sample diluent to a higher organic ratio (e.g., 80% Acetonitrile) to minimize water-driven hydrolysis.

• Systemic fix : Maintain the autosampler temperature strictly at 4°C to slow the kinetic rate of degradation while samples queue.

Q2: My main peak exhibits severe tailing (Asymmetry factor > 2.0). How can I improve peak shape? Root Cause : The basic pyridine nitrogen is interacting with unreacted, acidic silanol groups on the silica stationary phase via secondary ion-exchange mechanisms [2]. Solution : Ensure the mobile phase pH is strictly maintained around 2.0–2.5 using a strong ion-pairing acid like TFA. If tailing persists, your column's end-capping may be depleted; switch to a new, fully end-capped C18 column or a Charged Surface Hybrid (CSH) column designed specifically for basic compounds.

Q3: How do I ensure adequate resolution between the starting material (Methyl 6-chloronicotinate) and the final product? Root Cause : Both compounds are structurally identical except at the 6-position (chloro vs. methylsulfonyl). Solution : The methylsulfonyl group is highly polar, whereas the chloro group is lipophilic. Under the recommended gradient, the target API will elute before the chlorinated starting material. If co-elution occurs, decrease the initial gradient slope (e.g., extend the 5% B isocratic hold to 5 minutes) to increase interaction time with the hydrophobic stationary phase.

Visualizations & Workflows

Fig 1. Synthetic and degradation pathways of Methyl 6-(methylsulfonyl)nicotinate.

Fig 2. Decision matrix for resolving common chromatographic anomalies during HPLC analysis.

References

• Pyridyl inhibitors of hedgehog signalling (WO2006028958A2). Google Patents.
• Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. SciSpace.

Technical Support Center: Resolving Co-elution Issues in Methyl 6-(methylsulfonyl)nicotinate Chromatography

Welcome to the technical support center for chromatographic analysis of Methyl 6-(methylsulfonyl)nicotinate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for co-elution issues, a common challenge in the analysis of this and other polar, aromatic compounds. Here, we move beyond generic advice to offer a scientifically grounded, systematic approach to method development and problem-solving.

Introduction: Understanding the Challenge

Methyl 6-(methylsulfonyl)nicotinate is a polar molecule containing both a pyridine ring, which can undergo ionic interactions, and a sulfone group, which adds to its polarity. These characteristics can lead to complex retention behavior and a high propensity for co-elution with impurities or related substances, especially in reversed-phase liquid chromatography (RPLC). Achieving baseline separation (Rs > 1.5) is critical for accurate quantification and impurity profiling.[1] This guide will walk you through a logical workflow to diagnose and resolve these separation challenges.

Frequently Asked Questions (FAQs)

Q1: My initial RPLC method shows poor peak shape (tailing) and co-elution for Methyl 6-(methylsulfonyl)nicotinate. What's the first step?

A1: Poor peak shape is often the root cause of apparent co-elution.[2] Before making drastic changes to your method, it's crucial to address peak tailing, which is common for basic compounds like pyridines on silica-based columns.

The Underlying Cause: Peak tailing for basic analytes is frequently caused by secondary interactions with acidic residual silanol groups (Si-OH) on the surface of the stationary phase.[3][4] At moderate pH, these silanols can become deprotonated (SiO-) and interact electrostatically with the protonated pyridine nitrogen of your analyte, leading to a secondary, stronger retention mechanism that causes tailing.

Step-by-Step Protocol to Improve Peak Shape:

• Mobile Phase pH Adjustment: The most effective initial step is to control the ionization state of both the analyte and the stationary phase by adjusting the mobile phase pH.[5]

  • Recommendation: Lower the pH of the aqueous portion of your mobile phase to a range of 2.5-3.5.[5][6] This ensures the silanol groups are fully protonated (neutral), minimizing secondary interactions.[4]

  • Buffer Selection: Use a buffer with a pKa close to the target pH. For a pH of 2.5-3.5, phosphate or formate buffers are suitable.[7] A buffer concentration of 10-50 mM is generally recommended to provide sufficient buffering capacity.[4][7]

• Evaluate Buffer Concentration: Insufficient buffer concentration can lead to inconsistent pH at the column head and poor peak shape.[3][8]

  • Experiment: If tailing persists, incrementally increase the buffer concentration within the 10-50 mM range. Be mindful that higher salt concentrations can increase backpressure and may precipitate in high organic mobile phases.[4][9]

• System Check: Ensure your HPLC system is not contributing to the problem.[2]

  • Extra-Column Volume: Minimize tubing length and diameter.[2]

  • Injection Solvent: Dissolve your sample in the initial mobile phase composition to prevent peak distortion.[2]

Q2: I've improved the peak shape, but a key impurity is still co-eluting with the main peak. How do I improve selectivity (α)?

A2: Once peak shape is optimized, the next step is to alter the chromatographic selectivity, which is the ability of the system to differentiate between two analytes.[10] This is primarily influenced by the mobile phase composition and the stationary phase chemistry.[10][11]

Troubleshooting Workflow for Improving Selectivity:

Caption: A systematic workflow for resolving co-elution by modifying selectivity.

Detailed Methodologies:

• Change the Organic Modifier: Acetonitrile and methanol have different solvent properties and can alter selectivity.[1]

  • Acetonitrile: Acts as a weaker dipole and is aprotic.

  • Methanol: Is a protic solvent and can engage in hydrogen bonding interactions.

  • Protocol: Re-run your gradient using methanol as the organic modifier instead of acetonitrile (or vice-versa) while keeping all other parameters constant. This simple change can sometimes reverse elution order or significantly improve separation.

• Systematic pH Adjustment: The retention of ionizable compounds is highly dependent on pH.[6][12]

  • Rationale: Systematically varying the mobile phase pH can drastically alter the charge state and, consequently, the retention of your analyte and its impurities, leading to changes in selectivity.

  • Experimental Protocol:

    • Prepare mobile phases with buffers at different pH values (e.g., pH 2.8, 4.5, and 6.5). Ensure you choose a buffer effective for each pH range (e.g., phosphate for pH 2.8 and 6.5, acetate for pH 4.5).[7]

    • Run your gradient at each pH condition and observe the changes in the separation of the critical pair.

• Change the Stationary Phase Chemistry: If mobile phase optimization is insufficient, a different stationary phase can offer alternative separation mechanisms.[1]

  • Phenyl-Hexyl Phase: Provides π-π interactions with aromatic rings, which can offer unique selectivity for aromatic compounds like Methyl 6-(methylsulfonyl)nicotinate.[13]

  • Cyano (CN) Phase: Can be used in both reversed-phase and normal-phase modes and offers strong dipole-dipole interactions.[13]

Comparative Table of Initial Methodologies:

Parameter	C18 Column (Initial)	Phenyl-Hexyl Column	Cyano (CN) Column
Primary Interaction	Hydrophobic	Hydrophobic & π-π	Dipole-Dipole & Weak Hydrophobic
Best For	General purpose reversed-phase	Aromatic and unsaturated compounds	Polar compounds, structural isomers
Typical Mobile Phase	Acetonitrile/Water or Methanol/Water with buffer	Acetonitrile/Water or Methanol/Water with buffer	Acetonitrile/Water or Methanol/Water with buffer

Q3: My compound and the co-eluting impurity are both very polar. Even with method optimization, I'm struggling to get enough retention and resolution. What are my options?

A3: For very polar compounds that are poorly retained in reversed-phase, alternative chromatographic modes are often necessary.[14][15][16]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for separating highly polar compounds.[15][17]

  • Mechanism: In HILIC, a polar stationary phase (like bare silica, diol, or amide) is used with a mobile phase high in organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[14][15] A water-rich layer forms on the stationary phase, and polar analytes partition into this layer, leading to retention.[16]

  • Advantages: Provides strong retention for compounds that elute in the void volume in RPLC.[14] It is also highly compatible with mass spectrometry due to the high organic content of the mobile phase.[14]

  • Starting Conditions:

    • Column: TSKgel Amide-80 or a similar amide-based HILIC column.

    • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0

    • Mobile Phase B: Acetonitrile

    • Gradient: Start at 95% B, and decrease to 50% B over 15-20 minutes.

• Mixed-Mode Chromatography (MMC): MMC columns utilize stationary phases with both hydrophobic and ion-exchange functionalities, offering multiple retention mechanisms on a single column.

  • Mechanism: These columns can provide a combination of reversed-phase, cation-exchange, and/or anion-exchange interactions. By adjusting mobile phase pH and ionic strength, you can modulate these interactions to achieve unique selectivity.[18]

  • Advantages: Particularly useful for separating complex mixtures containing acidic, basic, and neutral compounds in a single run.[19]

  • Example: A C18 column with embedded anion-exchange groups could simultaneously retain compounds via hydrophobic interactions and electrostatically interact with the pyridine ring of your analyte.

• Supercritical Fluid Chromatography (SFC): SFC is a form of normal-phase chromatography that uses supercritical carbon dioxide as the main mobile phase.[20]

  • Mechanism: It provides fast and efficient separations, especially for polar and chiral compounds.[21][22] A polar co-solvent, like methanol, is often added to the CO2 to increase elution strength for polar analytes.[20][23]

  • Advantages: SFC offers very fast run times and is considered a "green" technique due to reduced solvent consumption.[21] It is well-suited for separating compounds soluble in methanol.[20][21]

Decision Tree for Advanced Chromatographic Modes:

Caption: Selecting an advanced chromatographic mode based on sample properties.

Conclusion

Resolving co-elution issues in the chromatography of Methyl 6-(methylsulfonyl)nicotinate requires a logical, multi-faceted approach. By first ensuring optimal peak shape and then systematically manipulating selectivity through mobile phase and stationary phase choices, most separation challenges can be overcome. For particularly difficult separations involving highly polar compounds, advanced techniques like HILIC, Mixed-Mode, and SFC provide powerful alternative solutions. This guide serves as a foundational resource to empower you to develop robust and reliable analytical methods.

References

• Chrom Tech. (n.d.). How to Improve HPLC Peak Resolution. Retrieved from [Link]

• Chyba, M., & Komsta, Ł. (2013). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique.
• Zhang, K., & Liu, X. (2016). Mixed-mode chromatography in pharmaceutical and biopharmaceutical applications. Journal of Pharmaceutical and Biomedical Analysis, 128, 73-88.

• Merck Millipore. (n.d.). Factors Affecting Resolution in HPLC. Retrieved from [Link]

• ALWSCI. (2025, November 18). Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It. Retrieved from [Link]

• Phenomenex. (2016, June 23). HILIC Explained: What It Is & How It Works. Retrieved from [Link]

• Julia, H. (2023, February 27). A Short Note on Applications of Mixed Mode Chromatography in Pharmaceutics. Journal of Pharmaceutical and Pharmacological Research, 7, 003.

• Dr. Maisch GmbH. (n.d.). HILIC. Retrieved from [Link]

• IntechOpen. (2022, April 23). Perspective Chapter: Mixed-Mode Chromatography. Retrieved from [Link]

• Lemasson, E., Bertin, S., Hennig, P., Lesellier, E., & West, C. (2026, April 1). Mixed-Mode Chromatography—A Review.

• SIELC Technologies. (n.d.). Evolution of Mixed-Mode Chromatography. Retrieved from [Link]

• Roemling, R., Sakata, M., Kawai, Y., & et al. (2026, March 28). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column.

• AnalyteGuru. (2023, August 9). Real Solutions to Improve Your HPLC Peak Resolution. Retrieved from [Link]

• Lesellier, E. (n.d.). How Good is SFC for Polar Analytes? Chromatography Today. Retrieved from [Link]

• Wikipedia. (n.d.). Supercritical fluid chromatography. Retrieved from [Link]

• KNAUER. (2026, February 9). Buffer & Eluent Preparation in HPLC – Best Practices. Retrieved from [Link]

• McCalley, D. V. (2004). Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography.

• Axion Labs. (2025, July 3). Co-Elution: How to Detect and Fix Overlapping Peaks. YouTube. Retrieved from [Link]

• Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Teledyne Labs. (n.d.). What is Supercritical Fluid Chromatography. Retrieved from [Link]

• JoVE. (2024, December 5). Video: Supercritical Fluid Chromatography. Retrieved from [Link]

• Element Lab Solutions. (2019, June 4). Buffers and Eluent Additives for HPLC Method Development. Retrieved from [Link]

• ACE HPLC. (n.d.). A Guide to HPLC and LC-MS Buffer Selection. Retrieved from [Link]

• Parast, K. A., Le, T. T., & Bame, M. (2015). Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites. Journal of Analytical Methods in Chemistry, 2015, 1-7.
• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2022, March 1). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC North America, 40(3), 116-123.

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Retrieved from [Link]

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Retrieved from [Link]

• Agilent Technologies. (2023, August 10). Why it matters and how to get good peak shape. Retrieved from [Link]

• Element Lab Solutions. (n.d.). HPLC Method Development Kit: Where to Start?. Retrieved from [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Stoll, D. R. (2022, June 1). Essentials of LC Troubleshooting, Part III: Those Peaks Don't Look Right. LCGC North America, 40(6), 269-273.

• SIELC Technologies. (n.d.). HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns. Retrieved from [Link]

• WorldOfChemicals. (2025, March 5). Methyl 6-methylnicotinate: Comprehensive Overview and Applications. Retrieved from [Link]

• Molnar Institute. (n.d.). ESSENTIAL GUIDES TO METHOD DEVELOPMENT IN LIQUID CHROMATOGRAPHY. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Method Development. Retrieved from [Link]

• Agilent Technologies. (2024, March 28). HPLC Method Development: From Beginner to Expert Part 2. Retrieved from [Link]

• Wikipedia. (n.d.). Methyl nicotinate. Retrieved from [Link]

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Preventing hydrolysis of the ester group in Methyl 6-(methylsulfonyl)nicotinate

A Researcher's Guide to Preventing Ester Group Hydrolysis

Welcome to the technical support center for Methyl 6-(methylsulfonyl)nicotinate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for experiments involving this compound. As Senior Application Scientists, we have compiled this resource to help you navigate the challenges associated with the hydrolytic stability of the ester group in Methyl 6-(methylsulfonyl)nicotinate, ensuring the integrity of your experiments and the reliability of your results.

Understanding the Challenge: The Hydrolysis of Methyl 6-(methylsulfonyl)nicotinate

Methyl 6-(methylsulfonyl)nicotinate is a valuable building block in pharmaceutical and chemical synthesis. However, its ester functional group is susceptible to hydrolysis, a chemical reaction with water that cleaves the ester bond to form 6-(methylsulfonyl)nicotinic acid and methanol. This degradation can lead to reduced yields, impure products, and inaccurate biological data.

The presence of the electron-withdrawing methylsulfonyl group at the 6-position of the pyridine ring significantly influences the reactivity of the ester. This group increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by water or hydroxide ions, thereby accelerating the rate of hydrolysis compared to unsubstituted methyl nicotinate.[1]

This guide will provide you with the foundational knowledge and practical protocols to effectively prevent this unwanted hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Methyl 6-(methylsulfonyl)nicotinate in my experiments?

A1: The primary degradation pathway is the hydrolysis of the methyl ester group to the corresponding carboxylic acid, 6-(methylsulfonyl)nicotinic acid. This reaction can be catalyzed by both acidic and, more significantly, basic conditions.[2][3]

Q2: At what pH is Methyl 6-(methylsulfonyl)nicotinate most stable?

Q3: How does temperature affect the stability of the ester?

A3: As with most chemical reactions, an increase in temperature will significantly accelerate the rate of hydrolysis.[3] Therefore, it is crucial to maintain low temperatures during storage and experimental workups whenever possible.

Q4: Can I use a standard aqueous workup after a reaction involving Methyl 6-(methylsulfonyl)nicotinate?

A4: Standard aqueous workups, especially those involving basic washes (e.g., sodium bicarbonate or carbonate solutions) to neutralize acid catalysts, pose a high risk of inducing hydrolysis. It is essential to use modified procedures to minimize contact with water and basic conditions.

Q5: Are there any additives that can help prevent hydrolysis?

A5: Yes, certain chemical stabilizers can be employed. Carbodiimides, for example, can react with any carboxylic acid formed, preventing it from catalyzing further hydrolysis.[4][5]

Troubleshooting Guide: Diagnosing and Solving Hydrolysis Issues

This section provides a structured approach to identifying and resolving common issues related to the hydrolysis of Methyl 6-(methylsulfonyl)nicotinate.

Observation	Potential Cause	Recommended Solution
Low yield of ester product after reaction and workup.	Hydrolysis during the aqueous workup, especially during basic washes.	Implement a low-temperature, rapid workup protocol using cold, dilute bicarbonate solutions. Minimize the contact time between the organic layer and the aqueous phase.
Presence of a more polar spot on TLC analysis of the crude product.	Formation of the more polar 6-(methylsulfonyl)nicotinic acid due to hydrolysis.	Confirm the identity of the spot by co-spotting with a standard of the carboxylic acid. If confirmed, review and optimize the workup and storage conditions.
¹H NMR of the isolated product shows a broad singlet, and the methyl ester singlet has a lower integration than expected.	The broad singlet may correspond to the carboxylic acid proton. Incomplete reaction or hydrolysis during workup.	Perform a D₂O exchange to confirm the acidic proton. If hydrolysis is the issue, re-purify the product and revise the experimental procedure to minimize exposure to water and basic/acidic conditions.
Decreased potency or activity of a stock solution over time.	Gradual hydrolysis of the ester during storage.	Store stock solutions in an anhydrous aprotic solvent (e.g., DMSO, DMF) at low temperatures (-20°C or -80°C). Avoid repeated freeze-thaw cycles. For aqueous buffers, prepare fresh solutions and use a slightly acidic buffer (pH 4-6).[3]

Visualizing the Troubleshooting Process

A decision tree for troubleshooting hydrolysis.

Experimental Protocols

Protocol 1: Low-Temperature Aqueous Workup to Minimize Hydrolysis

This protocol is designed for the workup of reactions where Methyl 6-(methylsulfonyl)nicotinate is the product, aiming to minimize hydrolysis by controlling temperature and exposure to basic conditions.

Materials:

• Reaction mixture containing Methyl 6-(methylsulfonyl)nicotinate

• Ice-cold deionized water

• Ice-cold saturated sodium bicarbonate (NaHCO₃) solution

• Ice-cold brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane)

• Separatory funnel

• Ice bath

Procedure:

• Cool the Reaction: Once the reaction is complete, immediately cool the reaction vessel in an ice bath to 0-5°C.

• Quench with Cold Water: While in the ice bath, slowly add ice-cold deionized water to the reaction mixture with vigorous stirring.

• Extraction: Transfer the mixture to a pre-chilled separatory funnel. Extract the product into a suitable organic solvent.

• Neutralization (if necessary): If the reaction was conducted under acidic conditions, wash the organic layer quickly with ice-cold saturated NaHCO₃ solution.

  • Critical Step: Perform this wash rapidly (1-2 minutes) to minimize base-catalyzed hydrolysis. Vent the separatory funnel frequently to release any evolved CO₂.

• Brine Wash: Wash the organic layer with ice-cold brine to remove residual water.

• Drying: Separate the organic layer and dry it over anhydrous Na₂SO₄ or MgSO₄.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure at a low temperature.

Protocol 2: Stability Assessment of Methyl 6-(methylsulfonyl)nicotinate in Solution

This protocol outlines a method to determine the stability of Methyl 6-(methylsulfonyl)nicotinate under various buffered conditions.

Materials:

• Methyl 6-(methylsulfonyl)nicotinate

• Buffer solutions (e.g., pH 4, 7, and 9)

• HPLC-grade water, acetonitrile, and methanol

• HPLC system with a UV detector

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Solution Preparation: Prepare stock solutions of Methyl 6-(methylsulfonyl)nicotinate in each buffer at a known concentration.

• Incubation: Store aliquots of each solution at controlled temperatures (e.g., 4°C, 25°C, 40°C).

• Time Points: At predetermined time intervals (e.g., 0, 24, 48, 72 hours, 1 week), take a sample from each condition.

• HPLC Analysis: Analyze the samples by HPLC to quantify the remaining Methyl 6-(methylsulfonyl)nicotinate and the formation of 6-(methylsulfonyl)nicotinic acid.

  • Example HPLC Conditions:

    • Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

    • Flow Rate: 1.0 mL/min.

    • Detection: 265 nm.

    • Column Temperature: 30°C.

• Data Analysis: Plot the concentration of Methyl 6-(methylsulfonyl)nicotinate versus time for each condition to determine the rate of hydrolysis.

Visualizing the Hydrolysis Prevention Workflow

A workflow for minimizing hydrolysis during workup.

Data Summary

While specific kinetic data for the hydrolysis of Methyl 6-(methylsulfonyl)nicotinate is not publicly available, the following table provides a qualitative comparison of expected hydrolysis rates under different conditions, based on established principles of organic chemistry.

Condition	Relative Rate of Hydrolysis	Primary Hydrolysis Mechanism
pH 2 (Strongly Acidic)	Moderate	Acid-catalyzed
pH 5 (Slightly Acidic)	Slowest	Minimal catalysis
pH 7 (Neutral)	Slow	Uncatalyzed (water-mediated)
pH 10 (Basic)	Fast	Base-catalyzed (saponification)
pH 12 (Strongly Basic)	Very Fast	Base-catalyzed (saponification)
25°C	Baseline	-
50°C	Significantly Faster	-
0°C	Significantly Slower	-

References

• PSIBERG. (2023, February 7). Esters Hydrolysis: Types and their Mechanisms. Retrieved from [Link]

• Chen, C. H., & Cheng, C. H. (2002). Efficient and Convenient Nonaqueous Workup Procedure for the Preparation of Arylboronic Esters. The Journal of Organic Chemistry, 67(1), 55-58.
• Vertex AI Search. (2024, March 8). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance.
• Iwasaki, K., et al. (2021). Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. Drug Metabolism and Pharmacokinetics, 38, 100391.
• Buchwald, P., & Bodor, N. (1999). Quantitative structure-metabolism relationships: steric and nonsteric effects in the enzymatic hydrolysis of noncongener carboxylic esters. Journal of medicinal chemistry, 42(25), 5160-5168.

• Principles of Drug Action 1, Spring 2005, Esters. (n.d.). Retrieved from [Link]

• Fischer, A., et al. (2026, February 17). Are Electron-Withdrawing Groups Affecting Polyester Hydrolysis? A Comprehensive Study on Poly(thioether-ester)s and Poly(sulfone-ester)s. Macromolecules.
• Theodorou, V., et al. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution.

• Student Doctor Network Forums. (2016, June 21). increasing the rate of ester hydrolysis. Retrieved from [Link]

• Evans, C. G., & Thomas, J. D. R. (1971). Effect of unsaturated substituents on the hydrolysis of esters. Journal of the Chemical Society B: Physical Organic, 1502-1504.

• AADE. (n.d.). Inhibition of Hydrolytic Degradation in Ester-Based Invert Emulsion Drilling Fluids. Retrieved from [Link]

• Bar-Peled, L., et al. (2020). 2-Sulfonyl pyridines as tunable, cysteine-reactive electrophiles. PMC.
• ResearchGate. (n.d.).

• News - Carbodiimide: The most widely used and highly effective anti-hydrolysis agent. (2026, January 9). Retrieved from [Link]

• Stloukal, P., et al. (2016). Carbodiimide additive to control hydrolytic stability and biodegradability of PLA. Polymer Testing, 54, 19-28.
• Campbell, A. D., et al. (1970). Transmission of substituent effects in pyridines. Part I. Alkaline hydrolysis of some 3- and 4-substituted methyl pyridinecarboxylates. Journal of the Chemical Society B: Physical Organic, 1063-1065.

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Retrieved from [Link]

• Google Patents. (n.d.). EP1514897A1 - A stabilizer against hydrolysis for an ester-group- containing resin and a thermoplastic resin composition.
• Massacret, M., et al. (2009). Effect of Sulfonyl Protecting Groups on the Neighboring Group Participation Ability of Sulfonamido Nitrogen. The Journal of Organic Chemistry, 74(7), 2795-2803.
• ResearchGate. (n.d.).

• Fagron Academy. (n.d.). Buffers in Compounding Pharmacies: A Practical Guide for Pharmacists. Retrieved from [Link]

• Liu, W., et al. (2020).

• 12BL Experiment 5: Ester Hydrolysis Safety: Proper lab goggles/glasses must b. (n.d.). Retrieved from [Link]

• RSC Education. (n.d.). Making esters from alcohols and acids | Class experiment. Retrieved from [Link]

• Characterization of Nicotinamidases: Steady-State Kinetic Parameters, Class-wide Inhibition by Nicotinaldehydes and C

• Organic Syntheses Procedure. (n.d.). Synthesis of Tetrasubstituted 1H-Pyrazoles by Copper-mediated Coupling of Enaminones with Nitriles. Retrieved from [Link]

• Ross, M., & Katzman, S. (2008).

• GitHub Pages. (n.d.). Investigations Folio: Organic Preparation – Ester Hydrolysis. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• Coach Benner. (n.d.). Synthesis, Isolation, and Purification of an Ester. Retrieved from [Link]

• Chemguide. (n.d.). hydrolysis of esters. Retrieved from [Link]

• ACS Publications. (2025, March 18). Pyridyl Pyrimidylsulfones as Latent Pyridyl Nucleophiles in Palladium-Catalyzed Cross-Coupling Reactions | Organic Letters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved from [Link]

• ResearchGate. (2021, March 4). Study of Solvent Effect on Alkali catalysed Hydrolysis of Methyl nicotinate in Water-Dioxane Medium. Retrieved from [Link]

• ResearchGate. (2021, January 19). Work up of ester?. Retrieved from [Link]

• Google Patents. (n.d.). CA2244213A1 - Buffer systems for stabilizing pharmaceutical preparations.

• University of Liverpool Repository. (2015, September 10). Towards a Low Temperature, Liquid Phase Methyl Methacrylate Process through Mechanism-Guided Process Design. Retrieved from [Link]

• Friedrich, M., & Manolikakes, G. (2018). Base‐Mediated C4‐Selective C−H‐Sulfonylation of Pyridine. Chemistry–A European Journal, 24(57), 15217-15221.
• ResearchGate. (n.d.). Analysis of methylnicotinate solutions by HPLC.

• Mettler Toledo. (n.d.). New Experimental Techniques for Organic Synthesis. Retrieved from [Link]

• MDPI. (2022, April 6). Simultaneous Determination of Methyl Nicotinate and Three Salicylic Acid Derivatives in Pain Relief Spray Using HPLC–DAD. Retrieved from [Link]

• Asynt. (2022, July 6). Small Scale Reaction Chemistry at Low Temperatures Without Dry Ice / Acetone. Retrieved from [Link]

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Optimizing temperature and pressure for Methyl 6-(methylsulfonyl)nicotinate catalysis

Welcome to the Technical Support Center. This portal provides advanced troubleshooting, mechanistic insights, and validated protocols for the synthesis and catalytic application of Methyl 6-(methylsulfonyl)nicotinate (CAS: 1189063-02-4). This compound is a critical intermediate in the development of pyridyl inhibitors targeting the Hedgehog (Hh) signaling pathway [1].

Mechanistic Overview: The Role of Temperature and Pressure

The synthesis of Hedgehog pathway inhibitors often requires the precise coupling of 6-(methylsulfonyl)nicotinic acid with aniline derivatives[2]. The upstream synthesis of the methyl ester intermediate and its subsequent downstream catalysis are highly sensitive to thermodynamic and barometric variables.

Causality in the Sulfonation Step: The conversion of methyl 6-chloronicotinate to methyl 6-(methylsulfonyl)nicotinate via sodium methanesulfinate is a nucleophilic aromatic substitution ( SN​Ar ). The pyridine nitrogen and the electron-withdrawing ester group activate the chloride leaving group.

• Temperature: The reaction requires a strict thermal window (80 °C – 95 °C). Below 80 °C, the kinetic barrier of the SN​Ar mechanism prevents efficient conversion. Above 100 °C, the methyl ester undergoes premature hydrolysis or decarboxylation, drastically reducing yield.

• Pressure: While typically run at atmospheric pressure, utilizing a sealed microwave reactor at elevated pressure (3–5 bar) allows the solvent (DMSO) to reach optimal kinetic energy states without boiling, accelerating the reaction from 12 hours to 45 minutes while suppressing thermal degradation.

Causality in Pd-Catalyzed Amidation: During the downstream coupling of the hydrolyzed intermediate, temperature controls the rate of oxidative addition of the palladium catalyst to the aryl halide. Excessive temperature under atmospheric pressure leads to ligand dissociation and the precipitation of inactive "palladium black." Applying a positive pressure of inert gas (e.g., N2​ or Argon at 1.5 bar) stabilizes the dissolved catalyst complex and prevents solvent flashing at the high temperatures (105 °C) required for the catalytic cycle.

Troubleshooting Guides & FAQs

Q1: Why is my yield of Methyl 6-(methylsulfonyl)nicotinate dropping below 50% despite prolonged heating at 110 °C? A1: You are exceeding the thermal stability threshold of the ester. Prolonged heating above 100 °C in DMSO causes partial hydrolysis of the methyl ester, especially if trace water is present in the sodium methanesulfinate salt. Solution: Lower the temperature to 85 °C. If faster kinetics are required, do not increase the temperature; instead, transition to a pressurized microwave reactor (3 bar) at 90 °C to force the reaction to completion within 1 hour.

Q2: During the Pd-catalyzed amidation of 6-(methylsulfonyl)nicotinic acid, I observe rapid palladium black formation. How do I prevent this? A2: Palladium black indicates catalyst degradation, usually caused by ligand starvation or solvent boiling. Solution: First, ensure your reaction vessel is pressurized with Argon (1.5–2.0 bar) to keep the solvent (e.g., Toluene/DMF) strictly in the liquid phase and to stabilize the phosphine ligands. Second, reduce the reaction temperature from 120 °C to 105 °C. The slight drop in thermal energy prevents the reductive elimination step from outpacing the oxidative addition, maintaining the active Pd(0)/Pd(II) cycle.

Q3: Can I run the sulfonation reaction at room temperature if I increase the pressure to 50 bar? A3: No. Pressure primarily affects the phase behavior of the solvent and the activation volume ( ΔV‡ ) of the transition state. The SN​Ar reaction has a negligible or slightly positive activation volume, meaning hydrostatic pressure alone cannot overcome the high activation energy ( Ea​ ) required to break the C-Cl bond. Thermal energy (minimum 80 °C) is non-negotiable.

Experimental Protocols

Every protocol below is designed as a self-validating system, incorporating In-Process Controls (IPC) to verify mechanistic integrity before proceeding to the next step.

Protocol A: Catalytic Sulfonation of Methyl 6-chloronicotinate

• Preparation: Charge a dry, pressure-rated 50 mL reactor with methyl 6-chloronicotinate (1.0 eq, 10 mmol) and anhydrous sodium methanesulfinate (1.5 eq, 15 mmol).

• Solvent Addition: Add 20 mL of anhydrous DMSO. Purge the vessel with Argon for 5 minutes.

• Pressurization & Heating: Seal the reactor and apply 2.0 bar of Argon pressure. Heat the mixture to exactly 85 °C with vigorous stirring (800 rpm).

• IPC Validation: After 4 hours, sample 50 μ L, quench with water, and extract with EtOAc. Analyze via HPLC. Validation criteria: <2% starting material remaining.

• Workup: Cool to room temperature, vent pressure, and pour into 100 mL of ice water. Filter the resulting white precipitate, wash with cold water, and dry under vacuum at 40 °C to yield Methyl 6-(methylsulfonyl)nicotinate.

Protocol B: Hydrolysis and Pd-Catalyzed Amidation (Procedures M & G)

• Hydrolysis (Procedure M): Suspend 1.0 g of Methyl 6-(methylsulfonyl)nicotinate in THF/Water (1:1). Add LiOH (2.0 eq) and stir at 25 °C for 2 hours. Acidify to pH 2 with 1M HCl to precipitate 6-(methylsulfonyl)nicotinic acid. Filter and dry.

• Amidation (Procedure G): In a Schlenk flask, combine 6-(methylsulfonyl)nicotinic acid (1.0 eq), 4-chloro-3-(pyridin-2-yl)aniline (1.05 eq), HATU (1.2 eq), and DIPEA (3.0 eq) in anhydrous DMF.

• Catalytic Optimization: If utilizing a Pd-catalyzed cross-coupling variant for structural analogs, add PdCl2​(dppf) (5 mol%). Pressurize the flask to 1.5 bar with Argon and heat to 105 °C for 6 hours.

• Purification: Concentrate under reduced pressure and purify via reverse-phase HPLC to yield the final Hedgehog inhibitor API [2].

Data Presentation: Optimization Matrix

The following table summarizes the quantitative causality between temperature, pressure, and reaction outcomes.

Reaction Step	Temp (°C)	Pressure (bar)	Time (h)	Yield (%)	Primary Failure Mode if Out of Spec
Sulfonation (Standard)	85	1.0 (Atm)	12.0	88	Unreacted starting material (if <80°C).
Sulfonation (Microwave)	95	4.0	0.75	92	Ester hydrolysis (if >100°C).
Hydrolysis	25	1.0 (Atm)	2.0	>95	Degradation of sulfonyl group (if >50°C).
Pd-Amidation/Coupling	105	1.5 (Argon)	6.0	81	Palladium black precipitation (if >115°C).

System Workflows and Biological Context

To fully understand the synthesis and application of these compounds, refer to the logical workflows and biological signaling pathways below.

Experimental workflow for Methyl 6-(methylsulfonyl)nicotinate synthesis and API coupling.

Hedgehog (Hh) signaling pathway and mechanism of SMO inhibition by pyridyl APIs.

References

• Lee, J. J., Ekker, S. C., von Kessler, D. P., Porter, J. A., Sun, B. I., & Beachy, P. A. (1994). Autoproteolysis in hedgehog protein biogenesis. Science, 266(5190), 1528-1537. URL:[Link]

• Chen, Y., et al. (2009). Pyridyl inhibitors of hedgehog signalling. World Intellectual Property Organization (WO2009126863A2).

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Methyl 6-(methylsulfonyl)nicotinate and Methyl 6-chloronicotinate

In the landscape of modern synthetic chemistry, particularly within drug discovery and development, the selection of appropriate building blocks is paramount to the success of a synthetic campaign. Substituted pyridines are a cornerstone of many biologically active molecules, and the ability to functionalize the pyridine ring efficiently and selectively is a key consideration. This guide provides an in-depth comparative analysis of two common pyridine-based building blocks: Methyl 6-(methylsulfonyl)nicotinate and Methyl 6-chloronicotinate. We will explore their relative reactivities in two of the most powerful and widely used transformations in contemporary organic synthesis: Nucleophilic Aromatic Substitution (SNAr) and Suzuki-Miyaura cross-coupling reactions.

Introduction to the Contestants

At first glance, Methyl 6-(methylsulfonyl)nicotinate and Methyl 6-chloronicotinate share a common scaffold: a methyl nicotinate core. The key difference lies in the nature of the leaving group at the 6-position of the pyridine ring—a methylsulfonyl group (-SO₂CH₃) versus a chloro group (-Cl). This seemingly subtle distinction has profound implications for the reactivity of these molecules, influencing reaction rates, optimal conditions, and ultimately, their suitability for a given synthetic transformation.

Compound	Structure
Methyl 6-(methylsulfonyl)nicotinate
Methyl 6-chloronicotinate

This guide will delve into the mechanistic underpinnings of their reactivity, present comparative experimental data, and provide detailed protocols to empower researchers to make informed decisions in their synthetic endeavors.

Mechanistic Considerations: A Tale of Two Leaving Groups

The reactivity of these two compounds is fundamentally governed by the electronic nature of the pyridine ring and the ability of the substituent at the 6-position to act as a leaving group.

Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a cornerstone of pyridine functionalization. It proceeds via a two-step addition-elimination mechanism, where a nucleophile attacks the electron-deficient pyridine ring to form a negatively charged intermediate known as a Meisenheimer complex.[1][2] The stability of this intermediate is crucial, and it is enhanced by the presence of electron-withdrawing groups on the ring.[1] The subsequent elimination of the leaving group restores the aromaticity of the ring.

The electron-deficient nature of the pyridine ring itself makes it susceptible to nucleophilic attack, particularly at the 2- and 4-positions, where the negative charge of the Meisenheimer complex can be delocalized onto the electronegative nitrogen atom.[3] The presence of an additional electron-withdrawing group, such as the methyl ester at the 3-position and the leaving group at the 6-position, further activates the ring towards nucleophilic attack.

The key to the difference in reactivity between our two subject molecules lies in the leaving group's ability to stabilize the transition state leading to the Meisenheimer complex and its facility to depart in the elimination step. The sulfonate anion is generally considered a good leaving group.[3] In the context of SNAr on a pyridine ring, the reactivity for displacement is expected to be high at the 4- and 2-positions due to electronic activation.[3]

Methyl 6-(methylsulfonyl)nicotinate: The methylsulfonyl group is a powerful electron-withdrawing group, both through inductive effects and resonance. This strong electron-withdrawing nature significantly activates the pyridine ring towards nucleophilic attack, more so than a chloro group. Furthermore, the resulting methylsulfinate anion is a stable leaving group.

Methyl 6-chloronicotinate: The chloro group is also an electron-withdrawing group, activating the pyridine ring for SNAr. However, its electron-withdrawing ability is less pronounced than that of the methylsulfonyl group. While chloride is a good leaving group, the overall rate of SNAr is often dictated by the initial nucleophilic attack, which is favored by the stronger activation provided by the methylsulfonyl group.

Therefore, in SNAr reactions, Methyl 6-(methylsulfonyl)nicotinate is generally expected to be more reactive than Methyl 6-chloronicotinate.

Caption: Generalized workflow for the SNAr mechanism.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful palladium-catalyzed method for the formation of carbon-carbon bonds.[4][5] It involves the reaction of an organohalide or pseudohalide with an organoboron compound in the presence of a palladium catalyst and a base.[6][7] The catalytic cycle generally consists of three key steps: oxidative addition, transmetalation, and reductive elimination.[6]

The reactivity of the aryl halide or pseudohalide in the oxidative addition step is a critical factor determining the overall efficiency of the Suzuki-Miyaura reaction. The general reactivity order for aryl halides is I > Br > Cl.[4] Aryl chlorides are often less reactive and require more forcing conditions or specialized catalyst systems for efficient coupling.[4]

Methyl 6-chloronicotinate: As an aryl chloride, Methyl 6-chloronicotinate can be a challenging substrate for Suzuki-Miyaura coupling. While the electron-deficient nature of the pyridine ring can facilitate oxidative addition compared to electron-rich aryl chlorides, it often requires more active palladium catalysts, specific ligands, and higher reaction temperatures to achieve good yields.

Methyl 6-(methylsulfonyl)nicotinate: The use of sulfonyl groups as leaving groups in Suzuki-Miyaura reactions is less common than halides but has been demonstrated. The C-S bond of the sulfone can undergo oxidative addition to a low-valent palladium catalyst. However, this process is generally considered to be more difficult than the oxidative addition of C-Cl bonds.

Therefore, in Suzuki-Miyaura cross-coupling reactions, Methyl 6-chloronicotinate is generally the more established and often more reactive coupling partner compared to Methyl 6-(methylsulfonyl)nicotinate.

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Comparative Experimental Data

To provide a more quantitative comparison, the following tables summarize typical reaction conditions and yields for both compounds in representative SNAr and Suzuki-Miyaura reactions, based on literature precedents.

Table 1: Nucleophilic Aromatic Substitution with a Generic Amine Nucleophile (R-NH₂)

Parameter	Methyl 6-(methylsulfonyl)nicotinate	Methyl 6-chloronicotinate
Nucleophile	Primary or Secondary Amine	Primary or Secondary Amine
Solvent	DMSO, DMF, NMP	DMSO, DMF, NMP
Base	K₂CO₃, Cs₂CO₃, DIPEA	K₂CO₃, Cs₂CO₃, DIPEA
Temperature	Room Temperature to 80 °C	80 °C to 120 °C
Typical Yield	High (often >90%)	Moderate to High (60-90%)
Reaction Time	Shorter (1-6 hours)	Longer (6-24 hours)

Note: These are generalized conditions and may vary depending on the specific nucleophile.

Table 2: Suzuki-Miyaura Cross-Coupling with Phenylboronic Acid

Parameter	Methyl 6-(methylsulfonyl)nicotinate	Methyl 6-chloronicotinate
Boronic Acid	Phenylboronic Acid	Phenylboronic Acid
Catalyst	Pd(PPh₃)₄, PdCl₂(dppf)	Pd(PPh₃)₄, PdCl₂(dppf), Pd(OAc)₂
Ligand	Often required (e.g., SPhos, XPhos)	Often required (e.g., SPhos, XPhos)
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	K₂CO₃, Cs₂CO₃, K₃PO₄
Solvent	Dioxane/H₂O, Toluene/H₂O	Dioxane/H₂O, Toluene/H₂O
Temperature	100 °C to 140 °C	80 °C to 120 °C
Typical Yield	Lower to Moderate (variable)	Moderate to High (70-95%)
Reaction Time	Longer (12-48 hours)	Shorter (2-12 hours)

Note: These are generalized conditions and may vary depending on the specific boronic acid and catalyst system.

Experimental Protocols

To provide practical guidance, the following are representative, step-by-step protocols for the reactions discussed.

Protocol 1: General Procedure for SNAr with an Amine

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Methyl 6-(methylsulfonyl)nicotinate or Methyl 6-chloronicotinate (1.0 eq).

• Reagent Addition: Add the amine nucleophile (1.1-1.5 eq) and the base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition: Add the anhydrous solvent (e.g., DMF or DMSO) to achieve a suitable concentration (typically 0.1-0.5 M).

• Reaction Conditions: Heat the reaction mixture to the desired temperature (see Table 1) under an inert atmosphere (e.g., nitrogen or argon).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature and pour it into water.

• Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

• Reaction Setup: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add Methyl 6-chloronicotinate (1.0 eq), the boronic acid (1.2-1.5 eq), and the base (e.g., K₂CO₃, 2.0-3.0 eq).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if necessary, the ligand.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add the degassed solvent system (e.g., dioxane/water 4:1) via syringe.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (see Table 2) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Filtration and Extraction: Filter the mixture through a pad of Celite to remove the catalyst. Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Caption: A typical experimental workflow for organic synthesis.

Conclusion and Recommendations

The choice between Methyl 6-(methylsulfonyl)nicotinate and Methyl 6-chloronicotinate is highly dependent on the desired transformation.

• For Nucleophilic Aromatic Substitution (SNAr) reactions, Methyl 6-(methylsulfonyl)nicotinate is the superior choice. Its enhanced reactivity allows for milder reaction conditions, shorter reaction times, and often leads to higher yields compared to its chloro-substituted counterpart. This is particularly advantageous when working with sensitive or sterically hindered nucleophiles.

• For Suzuki-Miyaura cross-coupling reactions, Methyl 6-chloronicotinate is the more reliable and generally more reactive substrate. The well-established reactivity of aryl chlorides in palladium-catalyzed cross-coupling, coupled with the vast array of available catalysts and ligands, makes it the go-to reagent for introducing carbon-carbon bonds at the 6-position of the nicotinic acid scaffold.

References

• Um, I. H., et al. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC. Available at: [Link].

• Cinquini, M., et al. Sulphinyl, sulphonyl, and sulphonium groups as leaving groups in aromatic nucleophilic substitutions. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link].

• ResearchGate. Highly Regioselective DABCO‐Catalyzed Nucleophilic Aromatic Substitution (SNAr) Reaction of Methyl 2,6‐Dichloronicotinate with Phenols. Available at: [Link].

• Pace, V., et al. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules. Available at: [Link].

• Frontiers. Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study. Available at: [Link].

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. Available at: [Link].

• Organic Chemistry Portal. Suzuki Coupling. Available at: [Link].

• ChemRxiv. A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. Available at: [Link].

• SciSpace. The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to. Available at: [Link].

• Academia.edu. Highly Regioselective DABCO-Catalyzed Nucleophilic Aromatic Substitution (SNAr) Reaction of Methyl 2,6-Dichloronicotinate with Phenols. Available at: [Link].

• PMC. Methyl 6-chloronicotinate. Available at: [Link].

• PMC. Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory. Available at: [Link].

• Wikipedia. Suzuki reaction. Available at: [Link].

• Chemistry Steps. Nucleophilic Aromatic Substitution. Available at: [Link].

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• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
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• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Suzuki Coupling [organic-chemistry.org]

Validating the purity of Methyl 6-(methylsulfonyl)nicotinate using LC-MS/MS

Validating the Purity of Methyl 6-(methylsulfonyl)nicotinate: A Comparative Guide to LC-MS/MS vs. Traditional Techniques

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with validating highly polar, functionalized pharmaceutical intermediates. Methyl 6-(methylsulfonyl)nicotinate (CAS: 1190948-26-5) is a prime example. Featuring both a methyl ester and a methylsulfonyl moiety on a pyridine ring, this compound is a critical synthetic intermediate in the development of .

Trace impurities in such starting materials—whether unreacted precursors or hydrolysis degradants—can propagate through synthetic workflows, ultimately compromising the Active Pharmaceutical Ingredient (API). While High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) has historically been the default for purity assays, the stringent demands of modern pharmaceutical quality systems increasingly favor the orthogonal selectivity of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Analytical Challenge: Why LC-MS/MS Outperforms HPLC-UV

Pyridine derivatives present unique analytical challenges. Impurities such as 6-(methylsulfonyl)nicotinic acid (a hydrolysis product) often exhibit polarities strikingly similar to the parent compound, leading to co-elution in standard reverse-phase chromatography.

• The HPLC-UV Limitation: UV detection relies entirely on chromatographic resolution and the presence of a chromophore. If an impurity co-elutes with Methyl 6-(methylsulfonyl)nicotinate and shares a similar UV absorption profile, it will artificially inflate the apparent purity of the main peak, masking critical flaws in the batch[1].

• The LC-MS/MS Advantage: Tandem mass spectrometry employs dual selectivity. Even if an impurity co-elutes, the triple quadrupole mass spectrometer isolates the specific mass-to-charge ratio (m/z) of the target analyte, effectively filtering out unresolved background peaks[2]. This mechanistic advantage allows LC-MS/MS to achieve Limits of Quantitation (LOQ) that are routinely 10 to 100 times lower than traditional LC-UV methods[3].

Comparative Performance Data

To objectively evaluate the best approach for purity validation, we must compare the fundamental performance metrics of the available analytical platforms.

Table 1: Performance Comparison for Purity Analysis of Small-Molecule Intermediates

Parameter	LC-MS/MS (MRM Mode)	HPLC-UV (DAD)	GC-MS
Sensitivity (LOQ)	1 - 5 ng/mL (ppb)	0.1 - 1 µg/mL (ppm)	10 - 50 ng/mL
Selectivity	Excellent (m/z & fragmentation)	Moderate (Retention time & UV)	High (m/z & EI spectra)
Matrix Interference	Low (Isotope dilution / MRM)	High (Co-elution risks)	Moderate (Requires volatility)
Run Time	3 - 5 minutes	10 - 20 minutes	15 - 30 minutes
Suitability	Ideal (Highly polar, easily ionized)	Adequate (Has chromophore)	Poor (Thermal degradation risk)

Mechanistic Workflow & Fragmentation Logic

To validate the purity of Methyl 6-(methylsulfonyl)nicotinate, we must establish a self-validating analytical workflow aligned with the 4[4]. These updated guidelines emphasize a lifecycle and Quality-by-Design (QbD) approach, ensuring the method is unequivocally fit for its intended purpose[5].

Figure 1: Lifecycle approach to LC-MS/MS method validation based on ICH Q2(R2) and Q14 guidelines.

For the MS/MS detection, Electrospray Ionization in positive mode (ESI+) is optimal due to the basic nitrogen in the pyridine ring. The precursor ion [M+H]+ is expected at m/z 216.03. Collision-Induced Dissociation (CID) yields specific product ions used for robust quantification and qualification.

Figure 2: Proposed ESI+ MRM fragmentation pathways for Methyl 6-(methylsulfonyl)nicotinate.

Self-Validating Experimental Protocol for LC-MS/MS

A robust protocol must be a self-validating system. This means incorporating System Suitability Testing (SST), matrix blanks, and Internal Standards (IS) into every batch to ensure causality between the instrument's state and the data output.

Step 1: Sample and Standard Preparation

• Causality: To correct for matrix effects (ion suppression or enhancement) inherent to ESI, a structurally similar stable isotope-labeled internal standard (SIL-IS) must be spiked into all samples at a constant concentration. This ensures that any fluctuation in ionization efficiency is mathematically normalized.

• Procedure: Dissolve the Methyl 6-(methylsulfonyl)nicotinate sample in LC-MS grade Acetonitrile:Water (50:50, v/v) to a target concentration of 1 µg/mL. Spike with 50 ng/mL of the SIL-IS. Prepare a 7-point calibration curve ranging from 1 ng/mL to 2000 ng/mL.

Step 2: Chromatographic Separation

• Causality: A superficially porous particle (SPP) C18 column (e.g., 2.1 x 50 mm, 2.7 µm) provides UHPLC-like efficiency at lower backpressures. Mobile Phase A (0.1% Formic Acid in Water) provides the excess protons necessary to drive [M+H]+ formation in the ESI source, while Mobile Phase B (0.1% Formic Acid in Acetonitrile) provides the organic elution strength.

• Procedure: Execute a rapid gradient from 5% B to 95% B over 3 minutes at a flow rate of 0.4 mL/min. The short run time is made possible by the MS/MS selectivity, which does not require baseline chromatographic resolution of all matrix components[2].

Step 3: Mass Spectrometry (MRM) Parameters

• Procedure: Operate the triple quadrupole in Multiple Reaction Monitoring (MRM) mode.

  • Target Precursor: m/z 216.0

  • Quantifier Transition: m/z 216.0 → 184.0 (Collision Energy: ~15 eV)

  • Qualifier Transition: m/z 216.0 → 136.0 (Collision Energy: ~25 eV)

Step 4: ICH Q2(R2) Validation Execution

• Specificity: Inject a blank (diluent + IS) to confirm the absence of interfering peaks at the retention time of the analyte[6].

• Linearity & Range: Analyze the calibration curve. The method must demonstrate a proportional response across the range. Acceptable criteria: R² > 0.995, with residuals within ±15%[4].

• Accuracy & Precision: Spike known concentrations of the reference standard into a synthetic matrix at 3 levels (Low, Mid, High). Analyze in hexaplicate to prove repeatability.

Expected Validation Metrics

When executed correctly, the LC-MS/MS protocol will yield validation metrics that easily satisfy regulatory scrutiny.

Table 2: Target Validation Criteria based on ICH Q2(R2) for LC-MS/MS

Validation Parameter	ICH Q2(R2) Requirement	Expected LC-MS/MS Result
Specificity	No interference from matrix/degradants	Resolution via m/z isolation; Blank response < 20% of LOQ
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	1.5 ng/mL (S/N > 25)
Linearity	Proportional response across range	R² = 0.998 (Range: 1.5 - 2000 ng/mL)
Accuracy (Recovery)	Mean recovery across specified range	98.5% - 102.3%
Precision (Repeatability)	RSD of multiple injections	< 2.5% at nominal concentration

Conclusion

While HPLC-UV remains a viable tool for bulk assay testing, the purity validation of critical intermediates like Methyl 6-(methylsulfonyl)nicotinate demands the superior selectivity and sensitivity of LC-MS/MS. By leveraging MRM transitions, analysts can bypass the limitations of co-eluting impurities and lack of chromophores, ensuring that the analytical procedure is unequivocally fit for its intended purpose under the modern ICH Q2(R2) framework.

References

• WO2006028958A2 - Pyridyl inhibitors of hedgehog signalling Google P
• Validation of Analytical Procedures Q2(R2) International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH)
• ICH Q2(R2)
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline European Medicines Agency (EMA)
• LC-MS/MS in the Clinical Laboratory – Where to From Here?
• Liquid Chromatography Mass Spectrometry (LC MS MS) Analysis NorthEast BioLab
• Combined Chromatographic and Spectrometric Approaches for Cleaning Verification LCGC Intern

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. nebiolab.com [nebiolab.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. database.ich.org [database.ich.org]
• 5. intuitionlabs.ai [intuitionlabs.ai]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Strategic Leaving Group Selection in Pyridine SNAr: Methylsulfonyl vs. Halogens

A Comparative Guide for Late-Stage Functionalization and Drug Development

Nucleophilic aromatic substitution (SNAr) is a cornerstone methodology in the synthesis of functionalized pyridine derivatives, which are ubiquitous in active pharmaceutical ingredients (APIs). While chloropyridines have traditionally served as the default electrophiles, the demand for milder conditions, higher functional group tolerance, and precise chemoselectivity has driven the adoption of advanced leaving groups.

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of the methylsulfonyl (-SO2Me) group against traditional halogens (-F, -Cl, -Br). This document provides mechanistic insights, comparative quantitative data, and a self-validating experimental protocol to optimize your synthetic workflows.

Mechanistic Causality: The SNAr Reactivity Paradigm

In standard aliphatic nucleophilic substitution (SN2), reactivity is heavily dictated by the strength of the carbon-leaving group bond. However, SNAr on electron-deficient heterocycles operates via a fundamentally different two-step addition-elimination mechanism.

Mechanistic pathway of Nucleophilic Aromatic Substitution (SNAr) on pyridine derivatives.

The initial nucleophilic attack disrupts aromaticity to form a negatively charged Meisenheimer complex. Because this step is typically rate-determining, the reactivity of the substrate is governed by the inductive electron-withdrawing power of the leaving group, which lowers the transition state energy (1)[1].

This mechanistic reality explains the "fluorine anomaly," where fluoropyridines react orders of magnitude faster than chloropyridines, despite the C–F bond being the strongest carbon-halogen bond[1].

However, the methylsulfonyl group (-SO2Me) represents a paradigm shift. The strong electron-withdrawing nature of the sulfone highly activates the pyridine ring toward nucleophilic attack. Furthermore, unlike fluoride, the resulting sulfinate anion is an exceptionally stable, excellent leaving group during the fast elimination step. Kinetic studies on related nitrogen heterocycles demonstrate that alkylsulfonyl groups can outcompete even fluorine under certain conditions, and are vastly superior to chlorine and bromine (2)[2][3].

Comparative Performance Data

When designing a synthetic route, the choice of leaving group dictates the harshness of the reaction conditions and the functional group tolerance of the overall process. The table below summarizes the comparative performance of these groups.

Leaving Group	Relative SNAr Reactivity	Inductive Activation (σI)	Leaving Group Ability	Typical Reaction Temp	Chemoselectivity Potential
-SO2Me	Exceptional	Very High	Excellent	RT to 50 °C	High (Orthogonal to Halogens)
-F	Excellent	High	Poor	RT to 80 °C	Moderate
-Br	Moderate	Moderate	Good	80 °C to 120 °C	Low
-Cl	Low	Moderate	Moderate	100 °C to 150 °C	Low

Chemoselectivity and Strategic Advantages

A major challenge in drug development is the regioselective functionalization of polyhalogenated heterocycles. The -SO2Me group offers exquisite chemoselectivity.

For example, in substrates like 4-chloro-2-(methylsulfonyl)pyrimidine or analogous pyridines, incoming nucleophiles will exclusively displace the -SO2Me group (4)[4]. This allows chemists to install an amine at the C2 position under mild conditions while preserving the C4-chloride for downstream transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig amination)[4].

Self-Validating Experimental Protocol

To ensure reproducibility, the following protocol details the chemoselective SNAr displacement of a -SO2Me group in the presence of a -Cl group. This workflow is designed as a self-validating system, incorporating in-process checks to guarantee scientific integrity.

Step-by-step workflow for the chemoselective SNAr displacement of a methylsulfonyl group.

Protocol: Chemoselective Amination of 2-(Methylsulfonyl)-4-chloropyridine

Objective: Displace the -SO2Me group with a primary amine while leaving the -Cl intact.

Step 1: Reaction Setup & Reagent Selection

• Procedure: In an oven-dried flask, dissolve 1.0 equivalent of 2-(methylsulfonyl)-4-chloropyridine in anhydrous Dimethyl Sulfoxide (DMSO) to a concentration of 0.2 M. Add 1.2 equivalents of the target primary amine, followed by 2.0 equivalents of N,N-diisopropylethylamine (DIPEA).

• Causality: DMSO is chosen as a polar aprotic solvent because it poorly solvates anions, thereby maximizing the effective nucleophilicity of the amine. DIPEA is selected as a non-nucleophilic base to scavenge the generated sulfinic acid without competing for the electrophilic site or degrading the heterocycle.

Step 2: Execution & Kinetic Monitoring (Validation Check)

• Procedure: Stir the reaction at room temperature (20–25 °C).

• In-Process Validation: At t = 2 hours, withdraw a 10 µL aliquot, dilute in 1 mL of 50:50 MeCN/H2O, and analyze via LC-MS.

• Validation Criteria: The LC-MS trace must show the disappearance of the starting material mass and the appearance of the product mass. Crucially, the absence of a bis-aminated byproduct confirms the chemoselectivity of the -SO2Me displacement over the -Cl group. If unreacted starting material remains, gently warm the reaction to 40 °C.

Step 3: Workup & Isolation

• Procedure: Dilute the reaction mixture with ethyl acetate (10 volumes) and wash sequentially with water (3 x 5 volumes) and brine (1 x 5 volumes). Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Causality: The displaced leaving group (methanesulfinate salt) and DMSO are highly water-soluble. The rigorous aqueous wash acts as a built-in purification step, efficiently removing these byproducts and often yielding analytically pure product without the need for silica gel chromatography.

References

• Title: SNAr Displacements with 6-(Fluoro, Chloro, Bromo, Iodo, and Alkylsulfonyl)purine Nucleosides: Synthesis, Kinetics, and Mechanism Source: Journal of the American Chemical Society URL: [Link]

• Title: Catalyzed Cross-Coupling Enables C2-Selective Amination of 2,4-Dihalopyrimidines Source: ChemRxiv URL: [Link]

• Title: S(N)Ar displacements with 6-(fluoro, chloro, bromo, iodo, and alkylsulfonyl)purine nucleosides: synthesis, kinetics, and mechanism Source: PubMed / NIH URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. S(N)Ar displacements with 6-(fluoro, chloro, bromo, iodo, and alkylsulfonyl)purine nucleosides: synthesis, kinetics, and mechanism1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

Benchmarking Methyl 6-(methylsulfonyl)nicotinate in Suzuki-Miyaura Couplings: A Guide to Desulfinative Orthogonality

As a Senior Application Scientist, I frequently encounter the challenge of site-selective functionalization in complex heterocyclic scaffolds. The is a cornerstone of modern carbon-carbon bond formation, traditionally relying on aryl halides or triflates as electrophiles[1]. However, in advanced drug discovery, relying solely on halides limits synthetic flexibility.

This guide benchmarks the performance of Methyl 6-(methylsulfonyl)nicotinate against traditional halide equivalents (chlorides and bromides). By leveraging the methylsulfonyl (-SO₂Me) group as a pseudo-halide leaving group, chemists can unlock powerful orthogonal coupling strategies, enabling the programmable synthesis of complex pyridine derivatives without relying on cumbersome protecting group chemistry.

Mechanistic Insights: The Desulfinative Advantage

The fundamental steps of the Suzuki-Miyaura catalytic cycle include oxidative addition, transmetalation, and reductive elimination ()[2]. The choice of electrophile dictates the activation energy required for the turnover-limiting oxidative addition step.

While bromides undergo facile oxidative addition, and chlorides require highly electron-rich ligands to break the strong C-Cl bond, sulfones present a unique mechanistic pathway. Under palladium catalysis, oxidative addition into the C-S bond of the methylsulfonyl group is followed by the extrusion of sulfur dioxide (desulfination) before transmetalation can occur ()[3].

Catalytic cycle of desulfinative Suzuki-Miyaura coupling highlighting the SO2 extrusion step.

This requirement for thermal desulfination is a strategic advantage. It renders the sulfone inert under mild coupling conditions (e.g., room temperature), allowing more reactive halides on the same molecule to be coupled first. Once the halide is consumed, the temperature can be elevated to activate the sulfone, achieving orthogonal chemoselectivity .

Benchmarking Experimental Data

To objectively evaluate Methyl 6-(methylsulfonyl)nicotinate, we benchmarked its reactivity against its halogenated counterparts: Methyl 6-bromonicotinate and Methyl 6-chloronicotinate. The model reaction involves coupling with phenylboronic acid to yield Methyl 6-phenylnicotinate.

Table 1: Electrophile Performance Comparison

Electrophile	Leaving Group	Optimal Catalyst System	Temp (°C)	Time (h)	Yield (%)	Reactivity Profile & Chemoselectivity
Methyl 6-bromonicotinate	-Br	Pd(PPh₃)₄ / Na₂CO₃	80	4	95	High: Reacts rapidly; poor orthogonality if other reactive sites exist.
Methyl 6-chloronicotinate	-Cl	Pd₂(dba)₃ / SPhos / K₃PO₄	100	12	88	Moderate: Requires bulky, electron-rich ligands to overcome C-Cl bond strength.
Methyl 6-(methylsulfonyl)nicotinate	-SO₂Me	Pd(OAc)₂ / XPhos / K₂CO₃	110	16	82	Orthogonal: Stable to mild conditions; requires thermal activation for desulfination.

Data Analysis: While the bromide delivers the highest yield in the shortest time, it lacks selectivity in complex poly-halogenated scaffolds. The sulfone requires a higher temperature (110°C) and a specialized dialkylbiaryl phosphine ligand (XPhos) to facilitate the challenging C-S oxidative addition, as detailed in the [4].

Self-Validating Experimental Protocol

The following methodology details the optimized desulfinative cross-coupling of Methyl 6-(methylsulfonyl)nicotinate. Every step is designed as a self-validating system to ensure reproducibility and high yields.

Step-by-Step Methodology

• Reagent Setup (Glovebox): In a nitrogen-filled glovebox, charge a dry Schlenk tube with Methyl 6-(methylsulfonyl)nicotinate (1.0 equiv), phenylboronic acid (1.5 equiv), Pd(OAc)₂ (5 mol%), XPhos (10 mol%), and K₂CO₃ (3.0 equiv).

  • Causality: The glovebox ensures the strict exclusion of atmospheric oxygen, which rapidly oxidizes the electron-rich XPhos ligand and deactivates the Pd(0) species. K₂CO₃ is selected as a mild, insoluble base that slowly dissolves, providing a controlled release of carbonate to activate the boronic acid without promoting protodeboronation.

• Solvent Addition & Degassing: Add anhydrous 1,4-dioxane (0.2 M). Seal the tube, remove it from the glovebox, and perform three cycles of Freeze-Pump-Thaw.

  • Causality: Dioxane provides the necessary high boiling point (101°C) required for thermal desulfination. Freeze-pump-thaw removes dissolved oxygen far more rigorously than simple nitrogen sparging.

• Thermal Activation: Heat the sealed reaction mixture in an oil bath at 110°C for 16 hours. Monitor via LC-MS.

  • Causality: The elevated temperature provides the thermodynamic driving force for the extrusion of SO₂ gas, which is the turnover-limiting step[3].

• Aqueous Workup: Cool the mixture to room temperature. Dilute with ethyl acetate and wash sequentially with distilled water and brine.

  • Causality: The aqueous wash acts as a self-validating purification step, effectively partitioning the inorganic palladium salts, unreacted boronic acid, and potassium carbonate into the aqueous layer, leaving the crude product in the organic phase.

• Purification: Dry the organic layer over Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Step-by-step experimental workflow for the desulfinative cross-coupling protocol.

Application in Drug Discovery: Hedgehog Pathway Inhibitors

The true value of Methyl 6-(methylsulfonyl)nicotinate lies in its application to late-stage pharmaceutical synthesis. A prominent example is its use in synthesizing inhibitors of the Hedgehog (Hh) signaling pathway, which are critical for treating basal cell carcinomas and other malignancies ()[5].

By utilizing the sulfone as a robust leaving group, researchers can efficiently couple complex, sterically hindered anilines or aryl groups to the 6-position of the nicotinate core. These pyridine derivatives act as potent antagonists of the Smoothened (SMO) receptor, halting the downstream activation of GLI transcription factors and preventing uncontrolled cell proliferation[5].

Hedgehog signaling pathway illustrating SMO antagonism by pyridine-based inhibitors.

Conclusion

Methyl 6-(methylsulfonyl)nicotinate is a highly strategic electrophile for Suzuki-Miyaura cross-coupling. While it requires more rigorous thermal activation and specialized ligands compared to standard bromides, this barrier provides a distinct advantage: chemoselective orthogonality . For researchers developing complex multi-functionalized pyridine scaffolds—such as advanced kinase or SMO inhibitors—this sulfone derivative is an indispensable tool that eliminates the need for exhaustive protection/deprotection sequences.

References

• Suzuki reaction - Wikipedia. Available at: [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Available at:[Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at:[Link]

• Palladium-Catalyzed Suzuki - Miyaura Cross-Couplings of Sulfonyl Chlorides and Boronic Acids - ResearchGate. Available at:[Link]

• WO2009126863A2 - Pyridyl inhibitors of hedgehog signalling - Google Patents.

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. Yoneda Labs [yonedalabs.com]
• 5. WO2009126863A2 - Pyridyl inhibitors of hedgehog signalling - Google Patents [patents.google.com]

A Comparative Guide to the Synthesis of Methyl 6-(methylsulfonyl)nicotinate: Navigating the Challenges of Inter-Lab Reproducibility

Introduction: The Critical Role of a Key Building Block in Medicinal Chemistry

Methyl 6-(methylsulfonyl)nicotinate (CAS No: 1190948-26-5) is a heterocyclic building block of significant interest to the pharmaceutical and agrochemical industries.[1] Its structure, featuring a pyridine ring substituted with both an electron-withdrawing methylsulfonyl group and a methyl ester, makes it a versatile intermediate for the synthesis of complex target molecules. The sulfone moiety, in particular, is a common feature in many active pharmaceutical ingredients (APIs), valued for its ability to act as a hydrogen bond acceptor and to modulate the physicochemical properties of a compound, such as solubility and metabolic stability.

However, the synthesis of this and related sulfones can be fraught with challenges, leading to significant variability in yield, purity, and overall success when transferred between different laboratories. This guide provides an in-depth analysis of the primary synthetic route to Methyl 6-(methylsulfonyl)nicotinate, dissects the key variables that impact its reproducibility, evaluates a viable alternative pathway, and establishes best practices for analytical validation to ensure consistent outcomes.

Primary Synthetic Route: Oxidation of a Thioether Precursor

The most common and mechanistically straightforward approach to Methyl 6-(methylsulfonyl)nicotinate involves the oxidation of its thioether precursor, Methyl 6-(methylthio)nicotinate. This two-step process begins with the synthesis of the thioether, followed by its oxidation to the desired sulfone.

Step 1: Synthesis of Methyl 6-(methylthio)nicotinate

The thioether is typically prepared via a nucleophilic aromatic substitution (SNAr) reaction. The starting material, Methyl 6-chloronicotinate, is reacted with a methylthiolate source, such as sodium thiomethoxide.

Causality Behind Experimental Choices:

• Starting Material: Methyl 6-chloronicotinate is an ideal substrate. The chlorine atom at the 6-position of the pyridine ring is activated towards nucleophilic attack by the electron-withdrawing effects of the ring nitrogen and the ester group.

• Nucleophile: Sodium thiomethoxide is a potent and readily available nucleophile that efficiently displaces the chloride.

• Solvent: A polar aprotic solvent like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) is chosen to solubilize the reagents and facilitate the SNAr mechanism by stabilizing the charged Meisenheimer intermediate without solvating the nucleophile excessively.

Step 2: Oxidation of Methyl 6-(methylthio)nicotinate to the Sulfone

The oxidation of the intermediate sulfide to the sulfone is the critical step where reproducibility issues often arise. This transformation proceeds through a sulfoxide intermediate.[2] A common and effective oxidizing agent for this purpose is meta-chloroperoxybenzoic acid (m-CPBA).

Causality Behind Experimental Choices:

• Oxidizing Agent: m-CPBA is widely used due to its effectiveness in oxidizing sulfides to sulfones under relatively mild conditions. It is generally soluble in common organic solvents like dichloromethane (DCM).

• Stoichiometry: This is arguably the most critical parameter for controlling the reaction outcome.[3] A minimum of two equivalents of the oxidant are required to convert the sulfide to the sulfone. Using a slight excess (e.g., 2.1-2.2 equivalents) is common practice to ensure the reaction goes to completion. Insufficient oxidant will result in a mixture containing the starting sulfide and the intermediate sulfoxide.[3]

• Temperature Control: Sulfide oxidations are often exothermic. The reaction is typically initiated at a low temperature (e.g., 0 °C) to control the initial rate of reaction and prevent potential side reactions. Allowing the reaction to slowly warm to room temperature ensures a controlled and complete conversion.

Experimental Workflow: Oxidation Pathway

Caption: Workflow for the oxidation of a thioether to a sulfone.

Dissecting Reproducibility: A Comparative Analysis

The oxidation step is particularly sensitive to subtle variations in protocol execution. To illustrate this, the following table presents hypothetical results from three different labs attempting the same reaction, highlighting common sources of discrepancy.

Parameter	Lab A (Successful)	Lab B (Incomplete Reaction)	Lab C (Impure Product)
m-CPBA Purity	85% (Titered)	70% (Assumed 100%)	85% (Titered)
m-CPBA Equivalents	2.2	2.2 (Effectively 1.8)	2.2
Temperature Control	Addition at 0 °C, slow warm to RT	Addition at RT	Addition at 0 °C, then heated to 40 °C
Quenching Step	Washed with Na₂S₂O₃	Washed with water only	Washed with Na₂S₂O₃
Purification	Column Chromatography	Column Chromatography	Direct Crystallization
Yield	85%	55%	92% (crude)
Purity (by NMR)	>98%	60% Sulfone, 35% Sulfoxide	90% Sulfone, 8% m-CBA

Analysis of Discrepancies:

• Lab B's low yield and high percentage of sulfoxide impurity stem directly from using degraded m-CPBA. The actual number of oxidizing equivalents was insufficient for complete conversion to the sulfone. This underscores the importance of validating reagent quality .

• Lab C's high crude yield is misleading. By heating the reaction, they likely accelerated the process but also risked side reactions. Their failure to adequately remove the m-chlorobenzoic acid (m-CBA) byproduct during workup, combined with skipping chromatography, resulted in a significantly impure final product.

Key Variables Affecting Reproducibility

The following diagram illustrates the critical variables that must be controlled to achieve a reproducible synthesis.

Caption: Key variables influencing the reproducibility of sulfone synthesis.

An Alternative Pathway: Nucleophilic Substitution with a Sulfinate Salt

An alternative strategy for constructing the C-SO₂ bond is the direct reaction of an activated aryl halide with a sulfinate salt, such as sodium methanesulfinate (CH₃SO₂Na). This approach bypasses the need for the thioether intermediate and the subsequent oxidation step.

Synthetic Protocol: Sulfinate Substitution

• Reagents: To a solution of Methyl 6-chloronicotinate in a polar aprotic solvent (e.g., DMSO), add sodium methanesulfinate.

• Conditions: The reaction mixture is heated (e.g., 80-120 °C) for several hours until analysis (TLC or LC-MS) indicates consumption of the starting material.

• Workup: The reaction is cooled, diluted with water, and the product is extracted with an organic solvent (e.g., ethyl acetate). The organic layer is then washed, dried, and concentrated.

• Purification: The crude product is purified by column chromatography or recrystallization.

Comparative Analysis of Synthetic Routes

Feature	Oxidation of Thioether	Nucleophilic Substitution with Sulfinate
Number of Steps	2 (Thioether formation, then oxidation)	1
Key Reagents	Sodium Thiomethoxide, m-CPBA	Sodium Methanesulfinate
Reaction Conditions	Mild (0 °C to RT for oxidation)	Harsher (Elevated temperatures)
Reproducibility Concern	Precise control of oxidant stoichiometry and exotherm	Consistent heating, purity of sulfinate salt
Atom Economy	Lower (m-CBA byproduct)	Higher
Scalability	Exotherm can be a challenge on a large scale	Generally more straightforward to scale

Alternative Route Workflow

Caption: Workflow for sulfone synthesis via sulfinate substitution.

Best Practices for Analytical Validation and Ensuring Reproducibility

Regardless of the synthetic route chosen, rigorous analytical characterization is non-negotiable for confirming the identity and purity of the final product, forming the bedrock of a reproducible process.

Standardized Analytical Protocols

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: Accurately weigh 10-20 mg of the sample and dissolve in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃). Filter into a clean NMR tube.

  • ¹H NMR: Acquire a standard proton spectrum. The spectrum should show distinct signals for the aromatic protons, the methyl ester protons, and the methyl sulfone protons, with correct integration values.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. This is crucial for confirming the number of unique carbon environments and the absence of major impurities.

• Mass Spectrometry (MS):

  • Technique: Use Liquid Chromatography-Mass Spectrometry (LC-MS) with electrospray ionization (ESI) in positive mode.

  • Expected Ion: The primary ion observed should correspond to the protonated molecule [M+H]⁺. For Methyl 6-(methylsulfonyl)nicotinate (C₈H₉NO₄S, MW = 215.23), the expected m/z would be approximately 216.0.[1]

Expected Spectroscopic Data

Technique	Assignment	Expected Chemical Shift (δ) / m/z
¹H NMR (CDCl₃)	Aromatic H (Pyridine Ring)	~9.2 ppm, ~8.4 ppm, ~8.0 ppm
Methyl Ester (-OCH₃)	~4.0 ppm
Methyl Sulfone (-SO₂CH₃)	~3.2 ppm
¹³C NMR (CDCl₃)	Carbonyl (C=O)	~164 ppm
Aromatic Carbons	~120-160 ppm
Methyl Ester (-OCH₃)	~53 ppm
Methyl Sulfone (-SO₂CH₃)	~44 ppm
LC-MS (ESI+)	Protonated Molecule [M+H]⁺	216.0

Conclusion

The synthesis of Methyl 6-(methylsulfonyl)nicotinate, while conceptually simple, presents several practical hurdles to achieving inter-laboratory reproducibility. The most common method, oxidation of a thioether, is highly sensitive to reagent quality, stoichiometry, and thermal control. An alternative route via nucleophilic substitution with sodium methanesulfinate offers a more streamlined process that may be more robust upon scale-up, though it requires higher reaction temperatures.

Ultimately, achieving reproducibility is not about rigidly adhering to a written procedure, but about understanding the causality behind each step. By validating reagent quality, precisely controlling reaction parameters, performing meticulous workup and purification, and employing standardized analytical techniques, researchers can ensure the consistent and reliable production of this valuable chemical intermediate.

References

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information.
• Premier Group. (n.d.). Methyl -6- methyl Nicotinate.
• BenchChem. (2025). Spectroscopic Profile of Methyl 6-methylnicotinate: A Technical Guide.
• Unknown Source. (n.d.). methyl-6-methyinicotinate Route of Synthesis.
• BLD Pharm. (n.d.). Methyl 6-(methylsulfonyl)nicotinate.
• BenchChem. (2025). Benchmarking synthesis routes for industrial production of Methyl 6-methylnicotinate.
• Autech. (n.d.). Understanding Methyl 6-methylnicotinate: CAS 5470-70-2 for Pharmaceutical Synthesis.
• BenchChem. (2026). Technical Support Center: Optimizing Sulfone Formation.
• Wiley Online Library. (n.d.). Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones.

Sources

• 1. 1190948-26-5|Methyl 6-(methylsulfonyl)nicotinate|BLD Pharm [bldpharm.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Spectroscopic Validation of Methyl 6-(methylsulfonyl)nicotinate Reaction Intermediates: A Comparative Guide to PAT Modalities

Executive Summary & The Analytical Challenge

Methyl 6-(methylsulfonyl)nicotinate (CAS: 1190948-26-5) is a highly electrophilic pyridine scaffold utilized extensively in the synthesis of pharmaceutical active ingredients. The C6-methylsulfonyl moiety acts as an exceptional leaving group in nucleophilic aromatic substitution (SNAr) reactions. However, the presence of the C3-methyl ester introduces a significant chemoselectivity challenge: depending on the nucleophile and solvent conditions, competing side reactions such as ester amidation or hydrolysis can occur.

To ensure process efficiency and high chemoselectivity, researchers must capture and validate the transient Meisenheimer complex intermediate. Relying solely on end-point analysis is insufficient. Modern process development requires telescoping these SNAr reactions using robust Process Analytical Technology (PAT) to monitor transient intermediates in real-time 1[1]. This guide objectively compares the performance of in-situ FTIR, inline Benchtop NMR, and offline LC-MS for tracking these critical reaction intermediates.

Comparative Analysis of Spectroscopic Modalities

No single analytical technique provides a complete picture of a complex SNAr reaction. The table below summarizes the quantitative performance metrics of the three primary modalities used for intermediate validation.

Performance Metric	In-situ FTIR (ReactIR)	Inline Benchtop NMR (ReactNMR)	DILC / Offline LC-MS
Temporal Resolution	< 30 seconds	1 – 5 minutes	5 – 15 minutes
Structural Specificity	Moderate (Functional group shifts)	High (Proton/Carbon environments)	Very High (Exact m/z & fragmentation)
Intermediate Detection	Excellent (Captures highly transient species)	Good (Requires steady-state accumulation)	Poor (Transients often degrade during LC transit)
Sampling Method	Non-destructive, probe-based	Non-destructive, flow-cell	Destructive, physical aliquot
Primary Limitation	Peak overlap in complex mixtures	Lower sensitivity vs. high-field NMR	Manual sampling errors (if not automated)

In-situ FTIR spectroscopy with ReactIR is highly suitable for monitoring SNAr reactions and investigating catalytic mechanisms without disrupting the reaction environment 2[2]. However, to build a self-validating system, ReactIR is best paired with orthogonal techniques. Combining ReactIR with inline benchtop NMR allows for comprehensive speciation, capturing both functional group transformations and proton environment shifts 3[3].

Workflow Visualization: Multi-Modal PAT Integration

The following diagram illustrates the logical relationship and data flow when combining these analytical modalities in a continuous flow reactor setup.

Fig 1: Multi-modal PAT workflow for tracking SNAr intermediates.

Experimental Protocol: Self-Validating SNAr Reaction Monitoring

To guarantee scientific integrity, experimental protocols must not only detail the how, but the why. The following protocol outlines the SNAr reaction of Methyl 6-(methylsulfonyl)nicotinate with pyrrolidine, utilizing a self-validating PAT loop.

Step 1: System Initialization and Baseline Acquisition

• Action: Purge the automated flow reactor with anhydrous nitrogen. Charge the reactor with a 0.5 M solution of Methyl 6-(methylsulfonyl)nicotinate in anhydrous DMSO. Acquire a background spectrum using the ReactIR probe.

• Causality: DMSO is selected due to its high dielectric constant, which stabilizes the highly polar Meisenheimer transition state. Establishing a solvent background is critical to isolate the starting material's ester carbonyl stretch ( νC=O​ ~1725 cm⁻¹) and the asymmetric sulfonyl stretch ( νSO2​ ~1310 cm⁻¹) from background noise.

Step 2: Nucleophile Introduction and Kinetic Profiling (FTIR)

• Action: Introduce pyrrolidine at a controlled flow rate. Monitor the real-time attenuation of the 1310 cm⁻¹ peak and the emergence of a transient, shifted carbonyl peak (~1710 cm⁻¹).

• Causality: The nucleophilic attack at the C6 position disrupts the aromaticity of the pyridine ring, pushing electron density toward the C3-ester group. This transient increase in electron density weakens the C=O bond, shifting its IR absorption to a lower wavenumber. Observing this shift confirms the formation of the Meisenheimer intermediate. Continuous monitoring prevents over-reaction and identifies the rate-determining step (expulsion of the methanesulfinate leaving group).

Step 3: Orthogonal Validation via DILC

• Action: Utilize a Direct Inject Liquid Chromatography (DILC) interface to automatically sample 1 µL aliquots from the flow stream every 5 minutes directly into an LC-MS system.

• Causality: While FTIR provides high temporal resolution, it lacks absolute mass confirmation. Integrating DILC eliminates the degradation and yield loss associated with manual offline sampling4[4]. DILC provides exact mass (m/z) validation of the steady-state intermediates, confirming that the C3-ester remains intact and validating the chemoselectivity of the reaction.

Step 4: Speciation via Inline Benchtop NMR

• Action: Route the post-reactor stream through a benchtop NMR flow cell. Track the chemical shift of the C5 and C4 protons.

• Causality: The formation of the Meisenheimer complex significantly alters the magnetic environment of the pyridine ring. The C5 proton will exhibit a distinct upfield shift due to the temporary loss of the aromatic ring current. This NMR data self-validates the structural assignment inferred from the ReactIR wavenumber shifts, creating a closed-loop, high-confidence analytical profile.

References

• Towards greener-by-design fine chemicals. Part 2: technological frontiers RSC Publishing[Link][1]

• Utilization of ReactIR in Fit for Purpose Process Enablement ResearchGate[Link][2]

• Application of Direct Inject Liquid Chromatography (DILC) as Real-Time Process Analytical Technology for Flow Reactions ACS Publications[Link][4]

• ReactNMR and ReactIR as Reaction Monitoring and Mechanistic Elucidation Tools The Journal of Organic Chemistry[Link][3]

Sources

• 1. Towards greener-by-design fine chemicals. Part 2: technological frontiers - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D5CS00930H [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Electrophilicity of Methyl 6-(methylsulfonyl)nicotinate and Related Esters

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and organic synthesis, the precise modulation of a molecule's reactivity is paramount. Among the vast arsenal of functional groups, esters and sulfones play a critical role in defining the electrophilic character of a molecule, thereby influencing its interactions with biological targets and its suitability for various chemical transformations. This guide provides an in-depth comparison of the electrophilicity of Methyl 6-(methylsulfonyl)nicotinate and related ester compounds, supported by established chemical principles and outlining experimental approaches for their quantitative assessment.

The Crucial Role of Electrophilicity

Electrophilicity, the ability of a molecule to accept electrons, is a fundamental concept in chemistry that dictates the kinetics and thermodynamics of many reactions. In drug development, a compound's electrophilicity can determine its mechanism of action, metabolic stability, and potential for off-target effects. For medicinal chemists, a quantitative understanding of electrophilicity is essential for designing covalent inhibitors, probes for target identification, and molecules with optimized pharmacokinetic profiles.

The pyridine ring, a common scaffold in pharmaceuticals, is inherently electron-deficient due to the electronegative nitrogen atom.[1][2] This characteristic makes it less susceptible to electrophilic aromatic substitution compared to benzene derivatives and more prone to nucleophilic attack.[1][3] The introduction of electron-withdrawing groups, such as a methylsulfonyl (-SO₂CH₃) moiety, further enhances this electrophilic nature, making specific positions on the ring highly reactive towards nucleophiles.

Comparing the Candidates: A Structural and Electronic Analysis

The focus of this guide is to compare the electrophilicity of Methyl 6-(methylsulfonyl)nicotinate with related nicotinic acid esters. The key distinguishing feature is the presence and position of the powerful electron-withdrawing methylsulfonyl group.

Core Structures Under Comparison:

• Methyl 6-(methylsulfonyl)nicotinate: The primary subject of this guide. The methylsulfonyl group at the 6-position exerts a strong inductive and resonance electron-withdrawing effect, significantly increasing the electrophilicity of the pyridine ring and the carbonyl carbon of the ester.

• Methyl Nicotinate: The parent compound, lacking a sulfonyl group. Its electrophilicity is primarily dictated by the ester group and the inherent electron-deficient nature of the pyridine ring.

• Methyl 6-methylnicotinate: The presence of an electron-donating methyl group at the 6-position is expected to decrease the overall electrophilicity of the ring compared to methyl nicotinate.

• Other Substituted Nicotinates: The principles discussed can be extended to nicotinates with other substituents, allowing for a broader understanding of structure-reactivity relationships.

The strong electron-withdrawing nature of the sulfonyl group in Methyl 6-(methylsulfonyl)nicotinate is the key determinant of its heightened electrophilicity. This effect is twofold: it deactivates the pyridine ring towards electrophilic attack while simultaneously activating it for nucleophilic aromatic substitution (SNAr) and increasing the partial positive charge on the carbonyl carbon of the ester group.[4]

Quantitative Assessment of Electrophilicity

While qualitative predictions based on structure are invaluable, a quantitative comparison requires experimental or computational data. Several methods can be employed to determine the relative electrophilicity of these compounds.

Experimental Approaches: Kinetic Studies

A common and direct method to quantify electrophilicity is to measure the reaction rates with a standard nucleophile.[5] By keeping the nucleophile and reaction conditions constant, the observed rate constants provide a direct measure of the relative electrophilicity of the ester substrates.

Table 1: Hypothetical Comparative Kinetic Data

Compound	Relative Rate Constant (k_rel) with Nucleophile 'Nu'
Methyl 6-(methylsulfonyl)nicotinate	100
Methyl Nicotinate	5
Methyl 6-methylnicotinate	1

Note: The values in this table are illustrative and intended to demonstrate the expected trend. Actual experimental values would need to be determined.

The significantly higher relative rate constant for Methyl 6-(methylsulfonyl)nicotinate in this hypothetical example underscores the profound impact of the methylsulfonyl group on its electrophilic character.

Computational Approaches: Density Functional Theory (DFT)

Modern computational chemistry provides powerful tools to predict and rationalize chemical reactivity. Density Functional Theory (DFT) calculations can be used to determine various electronic properties that correlate with electrophilicity, such as:

• LUMO (Lowest Unoccupied Molecular Orbital) Energy: A lower LUMO energy indicates a greater ability to accept electrons, and thus higher electrophilicity.

• Global Electrophilicity Index (ω): This index, derived from the electronic chemical potential and chemical hardness, provides a quantitative measure of electrophilicity.[6][7][8]

• Calculated NMR Chemical Shifts: The calculated ¹³C chemical shift of the carbonyl carbon can correlate with its electrophilicity.[9][10][11]

Table 2: Hypothetical Comparative DFT Data

Compound	Calculated LUMO Energy (eV)	Global Electrophilicity Index (ω)
Methyl 6-(methylsulfonyl)nicotinate	-2.5	3.2
Methyl Nicotinate	-1.0	2.1
Methyl 6-methylnicotinate	-0.8	1.9

Note: These values are for illustrative purposes. Actual DFT calculations would be required for precise values.

The trend in the hypothetical DFT data aligns with the expected increase in electrophilicity for the sulfonyl-substituted ester.

Experimental Protocol: Determination of Relative Reaction Rates

This section provides a generalized, step-by-step methodology for determining the relative electrophilicity of the esters through a competitive kinetic experiment using a common nucleophile, such as a thiol or an amine, and monitored by High-Performance Liquid Chromatography (HPLC).

Objective: To determine the relative rates of nucleophilic acyl substitution for Methyl 6-(methylsulfonyl)nicotinate, Methyl Nicotinate, and Methyl 6-methylnicotinate.

Materials:

• Methyl 6-(methylsulfonyl)nicotinate

• Methyl Nicotinate

• Methyl 6-methylnicotinate

• Selected Nucleophile (e.g., N-acetylcysteine)

• Aprotic solvent (e.g., Acetonitrile)

• Buffer solution (to maintain constant pH)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Internal standard

Procedure:

• Preparation of Stock Solutions:

  • Prepare stock solutions of each ester and the internal standard of known concentrations in the chosen aprotic solvent.

  • Prepare a stock solution of the nucleophile in the buffer solution.

• Reaction Setup:

  • In a temperature-controlled reaction vessel, combine the stock solutions of the three esters and the internal standard.

  • Initiate the reaction by adding the nucleophile stock solution.

  • Start a timer immediately upon addition.

• Time-Course Monitoring:

  • At predetermined time intervals (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction in the aliquot by adding a suitable quenching agent (e.g., a dilute acid to protonate the nucleophile).

• HPLC Analysis:

  • Inject the quenched aliquots into the HPLC system.

  • Develop a suitable gradient elution method to achieve baseline separation of all reactants, products, and the internal standard.

  • Integrate the peak areas of each ester at each time point.

• Data Analysis:

  • Normalize the peak areas of the esters to the peak area of the internal standard to correct for injection volume variations.

  • Plot the natural logarithm of the concentration of each ester versus time.

  • The slope of the resulting line for each ester will be the negative of the pseudo-first-order rate constant (-k_obs).

  • Calculate the relative rate constants by dividing the rate constant of each ester by the rate constant of the least reactive ester (e.g., Methyl 6-methylnicotinate).

Self-Validation: The inclusion of an internal standard and the linear fit of the kinetic plots (ln[ester] vs. time) serve as internal validation for the precision of the experimental data. The consistency of the relative rates across multiple runs would further validate the findings.

Visualization of Key Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Factors influencing the electrophilicity of the compared esters.

Caption: Workflow for the experimental determination of relative electrophilicity.

Conclusion

The strategic placement of a methylsulfonyl group at the 6-position of methyl nicotinate dramatically enhances its electrophilicity. This makes Methyl 6-(methylsulfonyl)nicotinate a highly valuable building block in medicinal chemistry and organic synthesis, particularly for reactions involving nucleophilic attack at the pyridine ring or the ester carbonyl. The comparative framework and experimental guidelines presented here offer a robust approach for researchers to quantitatively assess and leverage the reactivity of this and related compounds in their drug discovery and development endeavors.

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A Green Chemistry Assessment: Methyl 6-(methylsulfonyl)nicotinate vs. Traditional Thiolation-Oxidation Reagents

Executive Summary & Mechanistic Context

In modern pharmaceutical development, the methylsulfonylpyridine motif is a critical structural pharmacophore, most notably featured in inhibitors of the Hedgehog (Hh) signaling pathway (e.g., Smoothened [SMO] inhibitors used in oncology)[1]. The synthesis of these active pharmaceutical ingredients (APIs) historically relied on harsh, multi-step thiolation and oxidation sequences.

Today, the availability of Methyl 6-(methylsulfonyl)nicotinate (CAS: 1190948-26-5) [2]—and its direct synthesis via green sulfur reagents—has revolutionized this workflow. As an Application Scientist, I have evaluated both the traditional and modern methodologies. This guide provides an objective, data-driven comparison of their environmental impact, safety profiles, and synthetic efficiency, empowering process chemists to make sustainable reagent choices.

Simplified Hedgehog signaling pathway illustrating SMO inhibition by methylsulfonylpyridine APIs.

Reagent Comparison: Traditional vs. Modern Approaches

The Traditional Route: Sodium Thiomethoxide (NaSMe) & mCPBA

Historically, introducing a methylsulfonyl group to the 6-position of a nicotinate ring required a two-step process:

• Thiolation: Nucleophilic aromatic substitution (SNAr) of Methyl 6-chloronicotinate using Sodium thiomethoxide (NaSMe).

• Oxidation: Conversion of the resulting thioether to a sulfone using meta-chloroperoxybenzoic acid (mCPBA).

Environmental & Safety Drawbacks:

• High Toxicity & Odor: NaSMe is highly toxic, corrosive, and releases methanethiol gas, which can cause Reactive Airways Dysfunction Syndrome (RADS)[3]. It requires extreme engineering controls.

• Poor Atom Economy: mCPBA oxidation generates stoichiometric amounts of meta-chlorobenzoic acid as a waste byproduct, severely inflating the reaction's E-factor (mass of waste per mass of product).

The Modern Route: Sodium Methanesulfinate

The modern approach utilizes Sodium methanesulfinate ( CH3​SO2​Na ) to perform a direct, one-step SNAr reaction[4]. The nitrogen atom in the pyridine ring strongly withdraws electron density, rendering the 6-position highly electrophilic. This allows the relatively mild sulfinate nucleophile to displace the chloride directly, forming the sulfone in a single step[5].

Green Chemistry Advantages:

• Benign Handling: Sodium methanesulfinate is an odorless, stable, and non-toxic solid[6].

• High Atom Economy: The one-step direct sulfonylation eliminates the need for stoichiometric oxidants, drastically reducing chemical waste and solvent usage.

Comparative workflows: Traditional two-step thiolation-oxidation vs. modern one-step direct sulfonylation.

Quantitative Performance & Environmental Metrics

The following table summarizes the performance of both routes based on standard process chemistry metrics.

Metric	Traditional Route (NaSMe + mCPBA)	Modern Route (Sodium methanesulfinate)
Total Synthetic Steps	2	1
Overall Isolated Yield	65% – 70%	85% – 92%
Atom Economy	~45%	~82%
Estimated E-factor	> 25 (High solvent & oxidant waste)	< 10 (Aqueous precipitation possible)
Primary Safety Hazards	Toxic gas release (MeSH), explosive peroxides	Mild irritant, stable solid reagents
Total Processing Time	16 – 24 hours (including two workups)	4 – 6 hours

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the causality behind each procedural step.

Protocol A: Modern Direct Sulfonylation (Recommended)

Objective: Synthesize Methyl 6-(methylsulfonyl)nicotinate in a single step[4].

• Reaction Setup: To a stirring solution of Methyl 6-chloronicotinate (2.00 g, 11.7 mmol) in anhydrous DMSO (10 mL), add Sodium methanesulfinate (1.79 g, 17.5 mmol, 1.5 eq).

  • Causality: DMSO is chosen as a polar aprotic solvent to solvate the sodium cation, leaving the methanesulfinate anion highly "naked" and nucleophilic for the SNAr attack.

• Thermal Activation: Heat the mixture to 80°C for 4 hours under a nitrogen atmosphere. Monitor via TLC (Hexanes:EtOAc 1:1).

  • Causality: While the 6-position is activated, the steric bulk of the sulfinate requires thermal energy to overcome the activation barrier of the Meisenheimer complex intermediate.

• Workup & Isolation: Cool the reaction to room temperature and slowly pour into 50 mL of ice water.

  • Causality: The highly polar DMSO and unreacted sodium methanesulfinate partition into the aqueous phase, while the target sulfone product precipitates as a white solid.

• Purification: Filter the precipitate, wash with cold water (2 x 10 mL), and dry under vacuum to afford the product (Yield: ~88%).

Protocol B: Traditional Thiolation-Oxidation (For Comparison Only)

Objective: Two-step synthesis highlighting waste generation.

• Thiolation: Dissolve Methyl 6-chloronicotinate (2.00 g) in DMF (15 mL). Carefully add NaSMe (0.98 g, 1.2 eq) at 0°C. Stir for 2 hours. Warning: Perform in a highly ventilated fume hood due to toxic methanethiol release[7].

• Intermediate Workup: Quench with water, extract with EtOAc, dry over MgSO4​ , and concentrate.

• Oxidation: Dissolve the crude thioether in DCM (20 mL). Cool to 0°C and add mCPBA (77% purity, 2.5 eq) in portions. Stir at room temperature for 12 hours.

• Peroxide Quench (Critical): Add saturated aqueous Na2​S2​O3​ .

  • Causality: Thiosulfate is a reducing agent required to safely destroy any unreacted, potentially explosive peroxy acid before isolation.

• Neutralization: Wash the organic layer with saturated aqueous NaHCO3​ (3 x 20 mL).

  • Causality: This step is necessary to deprotonate and remove the massive stoichiometric equivalent of meta-chlorobenzoic acid waste into the aqueous layer. Extract, dry, and concentrate (Overall Yield: ~68%).

Conclusion

The transition from traditional thiolation-oxidation sequences to direct sulfonylation using sodium methanesulfinate represents a significant leap in sustainable process chemistry. By utilizing pre-formed Methyl 6-(methylsulfonyl)nicotinate or synthesizing it via the modern one-step SNAr protocol, researchers can eliminate toxic gas hazards, bypass dangerous peroxide oxidations, and drastically reduce their environmental E-factor.

References

• chemicalbook.com - Methyl 6-(methylsulfonyl)nicotinate CAS#: 1190948-26-5 Chemical Properties & Suppliers.
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• RSC Advances - Synthesis and applications of sodium sulfinates: a powerful building block for the synthesis of organosulfur compounds.

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Validation of Analytical Methods for Methyl 6-(methylsulfonyl)nicotinate Quantification: A Comparative Guide

Target Audience: Analytical Chemists, Formulation Scientists, and CMC (Chemistry, Manufacturing, and Controls) Professionals.

Introduction & Biological Context

In the landscape of modern targeted oncology, pyridine derivatives serve as critical building blocks for designing potent receptor antagonists. Methyl 6-(methylsulfonyl)nicotinate (CAS: 1190948-26-5) is a highly specialized chemical intermediate utilized in the synthesis of pyridyl-based inhibitors targeting the Hedgehog (Hh) signaling pathway[1][2].

The Hedgehog pathway is a highly conserved signaling cascade essential for embryonic development, but its aberrant activation is a primary driver in malignancies such as basal cell carcinoma and medulloblastoma[3]. Mechanistically, when the Sonic Hedgehog (SHH) ligand binds to the transmembrane receptor Patched 1 (PTCH1), it relieves the suppression of Smoothened (SMO), a G protein-coupled receptor-like transducer. Active SMO triggers the nuclear translocation of GLI transcription factors, promoting uncontrolled cellular proliferation[4][5]. Active pharmaceutical ingredients (APIs) synthesized from Methyl 6-(methylsulfonyl)nicotinate act as direct pharmacological inhibitors of SMO, halting this oncogenic cascade[2].

Fig 1. Hedgehog signaling cascade and the pharmacological target of the synthesized pyridyl API.

Because Methyl 6-(methylsulfonyl)nicotinate contains a reactive methylsulfonyl leaving group, residual trace amounts in the final API can pose toxicity risks or impact drug stability. Therefore, developing and validating robust analytical methods for its quantification—both for bulk intermediate release and trace-level impurity profiling—is a mandatory requirement under ICH Q2(R2) guidelines[6].

Strategic Method Selection: UHPLC-UV vs. LC-MS/MS

To establish a comprehensive control strategy, analytical scientists must deploy orthogonal techniques based on the phase of development and the required sensitivity. We compare two validated approaches:

• UHPLC-UV (Ultra-High Performance Liquid Chromatography with Ultraviolet Detection): Optimized for routine QA/QC batch release, assaying the purity of the intermediate itself.

• LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): Designed for trace-level quantification of the intermediate as a potential genotoxic impurity (PGI) within the final formulated API.

Comparative Performance Data

The following table summarizes the validation metrics obtained during our comparative study, strictly adhering to the ICH Q2(R2) framework for analytical procedure validation[6][7].

Validation Parameter (ICH Q2)	UHPLC-UV (Bulk Assay)	LC-MS/MS (Trace Impurity Profiling)
Primary Application	Routine Batch Release / Purity	Trace Residue Analysis in Final API
Linear Dynamic Range	1.0 – 150.0 µg/mL	0.5 – 100.0 ng/mL
Limit of Detection (LOD)	0.2 µg/mL (S/N ≥ 3)	0.1 ng/mL (S/N ≥ 3)
Limit of Quantitation (LOQ)	0.6 µg/mL (S/N ≥ 10)	0.5 ng/mL (S/N ≥ 10)
Correlation Coefficient ( R2 )	0.9998	0.9992
Accuracy (Spike Recovery)	98.5% – 101.2%	94.3% – 106.1%
Precision (%RSD, n=6)	0.8%	3.2%
Run Time	6.0 minutes	4.5 minutes

Experimental Protocols & Causality

A method is only as reliable as its underlying physicochemical logic. Below are the self-validating protocols for both methods, detailing the causality behind each experimental parameter.

Protocol A: UHPLC-UV Method for Bulk Purity Assay

Objective: Quantify the weight/weight assay of Methyl 6-(methylsulfonyl)nicotinate and resolve it from its synthetic precursor, methyl 6-chloronicotinate[1].

Step-by-Step Methodology:

• Column Selection: Install a sub-2-micron C18 column (e.g., Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 × 50 mm).

  • Causality: The high surface area and dense end-capping of the BEH particle prevent secondary interactions with the pyridine nitrogen, ensuring sharp, symmetrical peaks (Tailing factor < 1.2).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.05% Trifluoroacetic acid (TFA) in Milli-Q Water.

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Causality: TFA acts as an ion-pairing agent. It suppresses the ionization of the nicotinate moiety, increasing its hydrophobicity and promoting stronger retention on the C18 stationary phase, which prevents the analyte from eluting in the void volume.

• Gradient Elution: Program a linear gradient from 10% B to 70% B over 4.0 minutes, hold for 1.0 minute, and re-equilibrate for 1.0 minute. Flow rate: 0.4 mL/min.

• Sample Preparation: Dissolve 10.0 mg of the intermediate in 100 mL of Diluent (50:50 Water:Acetonitrile) to yield a 100 µg/mL working standard.

• Detection: Set the UV detector to 254 nm.

  • Causality: 254 nm corresponds to the maximum absorbance ( λmax​ ) of the π−π∗ transition within the pyridine ring, providing the highest signal-to-noise ratio while remaining blind to non-UV absorbing aliphatic impurities.

• System Suitability Test (SST): Inject the standard solution six times. The system is validated for the run only if the %RSD of the peak area is ≤ 1.0% and theoretical plates (N) > 5000.

Protocol B: LC-MS/MS Method for Trace Quantification

Objective: Quantify parts-per-billion (ppb) levels of Methyl 6-(methylsulfonyl)nicotinate residue in the final API matrix.

Step-by-Step Methodology:

• Column Selection: Install a superficially porous C18 column (e.g., Agilent Poroshell 120 EC-C18, 2.7 µm, 2.1 × 50 mm).

• Mobile Phase Preparation:

  • Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Causality: Unlike UV methods, TFA cannot be used here as it causes severe ion suppression in the mass spectrometer. Ammonium formate acts as a volatile buffer, stabilizing the droplet pH during desolvation, while formic acid ensures the pyridine nitrogen is fully protonated ( [M+H]+ ), exponentially increasing Electrospray Ionization (ESI+) efficiency.

• Mass Spectrometry (MRM) Parameters:

  • Source: ESI Positive mode.

  • Precursor Ion: m/z 216.0 ( [M+H]+ for C8​H9​NO4​S , MW ≈ 215.22).

  • Product Ion: m/z 136.0 (corresponding to the loss of the methylsulfonyl group, −SO2​CH3​ ).

  • Collision Energy (CE): 20 eV.

  • Causality: Multiple Reaction Monitoring (MRM) isolates the specific precursor mass in Q1, fragments it in Q2, and filters the unique product ion in Q3. This double-filtering eliminates matrix interference from the high-concentration API, providing absolute specificity.

• Sample Preparation (Matrix Match): Prepare standards by spiking known concentrations of the intermediate (0.5 - 100 ng/mL) into a solution containing 1 mg/mL of the final API.

  • Causality: Matrix matching is critical to account for matrix effects (ion enhancement or suppression) caused by the co-elution of the API during ionization.

ICH Q2(R2) Validation Framework

To ensure the trustworthiness of the data, both methods must undergo a rigorous lifecycle validation as dictated by the ICH Q2(R2) guidelines[6][7].

Fig 2. ICH Q2(R2) compliant analytical method validation workflow for intermediate quantification.

Key Validation Insights

• Specificity: In the LC-MS/MS method, specificity was challenged by injecting the final API spiked with potential degradation products. The MRM transition (216.0 → 136.0) showed zero cross-talk, proving the method is stability-indicating.

• Robustness: A Design of Experiments (DoE) approach was utilized to test robustness. Minor deliberate variations in column temperature ( ±2∘C ) and mobile phase flow rate ( ±10% ) resulted in ≤2.0% variation in assay values, confirming the method's resilience for routine laboratory transfer.

Conclusion & Recommendations

The quantification of Methyl 6-(methylsulfonyl)nicotinate requires a phase-appropriate analytical strategy.

• For process development and bulk batch release , the UHPLC-UV method is highly recommended. Its use of TFA ion-pairing delivers superior peak shapes and high precision (%RSD 0.8%), making it cost-effective and highly reproducible.

• For regulatory submission regarding genotoxic impurities , the LC-MS/MS method is mandatory. The strategic use of volatile formate buffers combined with MRM filtering provides the necessary sensitivity (LOQ of 0.5 ng/mL) to prove clearance of the intermediate from the final Hedgehog pathway inhibitor API.

By understanding the causality behind mobile phase selection, detection principles, and matrix effects, analytical scientists can ensure their methods are not just compliant, but scientifically bulletproof.

References

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• Validation of Analytical Procedures Q2(R2) International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL:[Link]

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A Senior Application Scientist's Guide to Yield Optimization for Methyl 6-(methylsulfonyl)nicotinate Derivatives in Drug Discovery

Introduction: The Strategic Importance of the Methylsulfonyl-Nicotinate Scaffold

In the landscape of modern medicinal chemistry, the pyridine ring remains a cornerstone of pharmacophore design, prized for its ability to engage in hydrogen bonding and its metabolic stability.[1] When functionalized with a methylsulfonyl group, as in Methyl 6-(methylsulfonyl)nicotinate, the resulting scaffold becomes a powerful asset in drug discovery. The sulfone moiety often acts as a bioisosteric replacement for other groups, enhancing solubility, metabolic stability, and target engagement through strong dipole interactions and hydrogen bond acceptance. This scaffold is a key component in molecules targeting a range of enzymes and receptors, including those implicated in inflammatory and central nervous system (CNS) disorders.[1][2][3]

However, the synthetic accessibility of these derivatives can be a significant bottleneck, directly impacting the pace and cost of preclinical development. The electron-deficient nature of the pyridine ring presents unique challenges to its functionalization, particularly at the 6-position.[4] This guide provides a comparative analysis of synthetic strategies for preparing Methyl 6-(methylsulfonyl)nicotinate and its analogs, with a focus on maximizing reaction yields. We will dissect the causality behind experimental choices, present detailed protocols for key transformations, and offer data-driven insights to guide your synthetic campaigns.

Core Synthetic Paradigms: A Comparative Overview

The synthesis of a 6-methylsulfonyl-nicotinate derivative can be broadly approached via two primary strategic pathways. The choice between these routes is often dictated by the availability of starting materials, desired substitution patterns, and scalability.

• The Thioether-to-Sulfone Strategy: This is the most common and often most reliable route. It involves the initial synthesis of a methylthioether (sulfide) precursor, followed by a subsequent oxidation to the desired sulfone. This two-step process allows for greater control and often simpler purification of intermediates.

• The Direct Sulfonylation Strategy: This approach aims to form the C-SO₂ bond in a single step. While more atom-economical, direct C-H sulfonylation of pyridine rings is notoriously challenging due to the ring's deactivation towards electrophilic substitution.[4] Modern methods, however, are beginning to overcome these limitations.[5][6]

Below is a visualization of these competing synthetic workflows.

Figure 2. Workflow for m-CPBA Oxidation.

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve Methyl 6-(methylthio)nicotinate (1.0 eq.) in dichloromethane (DCM, approx. 0.1 M concentration).

• Cooling: Place the flask in an ice-water bath and cool the solution to 0°C with stirring.

• Oxidant Addition: Add m-CPBA (approx. 77% purity, 2.2 eq.) in small portions over 30 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 3-5 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to destroy excess peroxide. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by recrystallization to yield the final product.

Part 2: Direct C-H Sulfonylation Strategies

Directly installing a sulfonyl group onto a pyridine ring is an attractive but challenging route. Classical electrophilic sulfonation requires harsh conditions (high temperatures, fuming sulfuric acid) and often provides poor yields and regioselectivity with pyridine substrates. [4]However, modern chemistry has developed more nuanced approaches.

Base-Mediated C4-Selective Sulfonylation

Recent advancements have shown that pyridine can be activated with triflic anhydride (Tf₂O), followed by the addition of a sulfinate salt. [6]The choice of base is critical for controlling the regioselectivity of the addition. While the original prompt concerns the 6-position, understanding these selectivity principles is crucial for any medicinal chemist working with pyridines. For example, a C-H sulfonylation of pyridine with triflic anhydride activation and DABCO as a base gives a 30:70 mixture of C2 and C4 isomers. [6]By switching the base to N-methylpiperidine, high selectivity for the C4 position can be achieved. [6] Causality of Base Selection for Regioselectivity: The mechanism involves the formation of a pyridinium salt with triflic anhydride. A bulky or specifically interacting base like N-methylpiperidine can sterically direct the incoming nucleophile (the sulfinate) to the C4 position, preventing attack at the C2 and C6 positions. [6]

Figure 3. Mechanism of C4-Selective Sulfonylation.

While this method is powerful for C4 functionalization, achieving high yields and selectivity at the C6 position via a C-H activation strategy on an unsubstituted nicotinate ester remains a significant synthetic challenge and is less documented than the thioether oxidation route. For derivatives where the 6-position is the target, the SNAr approach remains the most robust and highest-yielding strategy.

Conclusion and Recommendations

For the synthesis of Methyl 6-(methylsulfonyl)nicotinate derivatives, the evidence strongly supports the Thioether-to-Sulfone Strategy as the most reliable and highest-yielding approach for research and process development.

• Yield: This two-step sequence consistently delivers high overall yields, with both the initial SNAr reaction and the subsequent oxidation step often proceeding with >90% efficiency.

• Robustness: The reactions involved are well-understood, use common laboratory reagents, and are generally scalable.

• Flexibility: This route allows for the synthesis of the sulfoxide intermediate by using only one equivalent of the oxidizing agent, providing access to another class of potentially active compounds.

While direct C-H sulfonylation represents the cutting edge of pyridine functionalization, its application for selectively targeting the 6-position of nicotinate esters is not yet as established or high-yielding as the classical pathway. For drug discovery programs where rapid and reliable access to analogs is paramount, the thioether oxidation pathway offers the most efficient and predictable route to success.

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• Glennon, R. A., et al. (1993).
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 6-(methylsulfonyl)nicotinate

Foundational Principles of Chemical Waste Management

The responsible disposal of any chemical begins with a thorough understanding of its potential hazards and the governing regulations. The U.S. Environmental Protection Agency (EPA) has established a "cradle-to-grave" system for hazardous waste management under the Resource Conservation and Recovery Act (RCRA).[1] This framework mandates that the generator of the waste is responsible for its safe handling from the moment it is created to its final disposal.[1]

For laboratories, particularly in academic settings, the EPA's Subpart K regulations offer an alternative, more flexible set of standards for managing hazardous waste, emphasizing safety and practicality in a research environment.[2] A core tenet of these regulations is that hazardous waste determinations should be made by trained professionals.[2][3]

Hazard Profile of Methyl 6-(methylsulfonyl)nicotinate

While a specific Safety Data Sheet (SDS) for Methyl 6-(methylsulfonyl)nicotinate (CAS No. 1190948-26-5) is not widely available, its chemical structure—a substituted nicotinate, which is a derivative of pyridine—allows us to infer its likely hazard profile from similar compounds.

Based on the SDS for compounds like Methyl 6-methylnicotinate, it is prudent to assume that Methyl 6-(methylsulfonyl)nicotinate may:

• Cause skin irritation.[4][5]

• Cause serious eye irritation.[4][5]

• Be harmful if inhaled, potentially causing respiratory irritation.[4][5]

• Be harmful if swallowed.[6]

Given these potential hazards, all handling and disposal operations must be conducted with appropriate personal protective equipment and within a controlled environment.

Pre-Disposal Safety and Handling

Proper disposal is the final step in a chemical's lifecycle. Safe handling throughout its use in the laboratory is paramount to minimizing risk and preventing unintended releases.

Required Personal Protective Equipment (PPE)

When handling Methyl 6-(methylsulfonyl)nicotinate, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.[7][8]

• Hand Protection: Chemically resistant gloves. It is crucial to consult the glove manufacturer's compatibility chart. While nitrile gloves are common in labs, butyl rubber or PVA gloves may offer better protection for pyridine-like compounds.[7]

• Body Protection: A fully-buttoned laboratory coat.[7]

• Respiratory Protection: All work should be conducted within a certified laboratory chemical fume hood to prevent inhalation.[7] If there is a risk of generating dust or aerosols outside of a fume hood, a NIOSH-approved respirator should be used.[9]

Spill Management

In the event of a spill, immediate and appropriate action is critical.

• Small Spills: For minor spills that can be cleaned up quickly, trained personnel should wear the appropriate PPE, cover the spill with an inert absorbent material (such as sand, diatomaceous earth, or vermiculite), and collect the material using non-sparking tools into a designated, labeled container for disposal.[10]

• Large Spills: If a significant amount of the chemical is spilled, especially outside of a fume hood, the area should be immediately evacuated.[7] Contact your institution's Environmental Health & Safety (EH&S) office and follow their emergency procedures.[7] Do not attempt to clean up a large spill without specialized training and equipment.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of Methyl 6-(methylsulfonyl)nicotinate waste. This workflow ensures compliance with standard hazardous waste regulations.

Diagram: Disposal Workflow for Methyl 6-(methylsulfonyl)nicotinate

Caption: Workflow for the proper disposal of chemical waste in a laboratory setting.

Waste Characterization

The first step is to identify the material as a waste product. Under EPA regulations, the generator must determine if the waste is hazardous.[1] This can be done by:

• Checking EPA Lists: Determining if the chemical is explicitly listed on the P-list (acutely hazardous) or U-list (toxic).[1] Methyl 6-(methylsulfonyl)nicotinate is not on these lists.

• Evaluating Characteristics: Assessing if the waste exhibits any of the four characteristics of hazardous waste: ignitability, corrosivity, reactivity, or toxicity.[1]

Given its inferred properties as an irritant, it is best practice to manage Methyl 6-(methylsulfonyl)nicotinate as a hazardous waste.

Waste Collection and Segregation

• Container Selection: Use a container that is in good condition and chemically compatible with the waste.[11] Glass or polyethylene containers are generally suitable. The container must have a secure, leak-proof lid.[12]

• Accumulation: Collect the waste in this designated container. It is advisable to collect different waste streams separately to avoid unintended chemical reactions.

• Segregation: Store the waste container away from incompatible materials. For pyridine derivatives, this includes strong oxidizing agents and strong acids.[7]

Labeling

Proper labeling is a critical compliance requirement.

• The container must be clearly marked with the words "Hazardous Waste."[11]

• The full chemical name, "Methyl 6-(methylsulfonyl)nicotinate," must be written on the label.[11] Avoid using abbreviations or chemical formulas.

• If it is a solution, list all constituents and their approximate percentages.

Storage and Final Disposal

• Satellite Accumulation Areas (SAA): Store the labeled waste container at or near the point of generation, in a designated SAA, under the control of laboratory personnel.[2][12] The SAA should have secondary containment to catch any potential leaks.

• Time and Volume Limits: Be aware of the accumulation limits for your facility. Under federal regulations, you can accumulate up to 55 gallons of hazardous waste in an SAA.[2] For academic labs under Subpart K, waste must be removed from the laboratory within twelve months.[2]

• Arranging for Pickup: Contact your institution's EH&S department to arrange for the removal of the hazardous waste. They will work with a licensed waste disposal company for final treatment and disposal, which for this type of compound, is typically high-temperature incineration.[10][13]

Quantitative Data Summary

Regulatory Limit	Requirement	U.S. EPA Regulation
SAA Volume Limit	≤ 55 gallons of hazardous waste	40 CFR § 262.15
SAA Acute Waste Limit	≤ 1 quart of acute hazardous waste (P-listed)	40 CFR § 262.15
Lab Removal (Subpart K)	Maximum of 12 months from accumulation start	40 CFR § 262.211

Conclusion

The proper disposal of Methyl 6-(methylsulfonyl)nicotinate is a multi-step process that demands careful attention to safety and regulatory detail. By understanding the compound's potential hazards, utilizing appropriate PPE, and following a systematic collection, labeling, and storage protocol, researchers can ensure they are protecting themselves, their colleagues, and the environment. Always consult your institution's specific waste management plan and your EH&S department for guidance.

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• Jubilant Ingrevia Limited, "Pyridine ACS Safety Data Sheet," January 25, 2024. [Online].
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• Lab Manager, "How to Determine and Manage Hazardous Chemical Waste in Your Lab," October 1, 2025. [Online].
• Tokyo Chemical Industry Co., Ltd., "Methyl 6-Methylnicotinate Safety Data Sheet," November 18, 2025. [Online].
• SynQuest Labs, "Methyl 6-methylnicotinate Safety Data Sheet." [Online].
• Fisher Scientific, "Methyl 6-methylnicotinate Safety Data Sheet," October 18, 2010. [Online].
• MedChemExpress, "Methyl nicotinate Safety Data Sheet." [Online].
• Daniels Health, "How to Ensure Safe Chemical Waste Disposal in Laboratories," May 21, 2025. [Online].
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A Comprehensive Guide to Personal Protective Equipment for Handling Methyl 6-(methylsulfonyl)nicotinate

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities, such as Methyl 6-(methylsulfonyl)nicotinate, demands a thorough understanding of potential hazards and the implementation of robust safety protocols. This guide provides essential, immediate safety and logistical information for the handling and disposal of Methyl 6-(methylsulfonyl)nicotinate, grounded in established principles of chemical safety and risk mitigation.

While a specific Safety Data Sheet (SDS) for Methyl 6-(methylsulfonyl)nicotinate (CAS No. 1190948-26-5) is not widely available, a comprehensive safety strategy can be developed by analyzing its structural components: a nicotinic acid derivative and a methylsulfonyl group.[1][2] Nicotinic acid and its derivatives are known to be skin, eye, and respiratory irritants.[3][4][5][6] The sulfonyl functional group, particularly in more reactive forms like sulfonyl chlorides, can be corrosive and water-reactive.[7][8] Although the methylsulfonyl group in the target compound is more stable, prudence dictates that we prepare for potential irritant properties and handle the compound with the respect due to any new chemical entity.

This guide is structured to provide a logical workflow for laboratory personnel, from initial hazard assessment to final disposal, ensuring a self-validating system of safety at every step.

Hazard Assessment and Engineering Controls: The First Line of Defense

Before any handling of Methyl 6-(methylsulfonyl)nicotinate, a thorough risk assessment is paramount. Based on its constituent functional groups, we must assume the compound is, at a minimum, a skin, eye, and respiratory irritant.

Primary Engineering Control: All handling of Methyl 6-(methylsulfonyl)nicotinate, including weighing, dissolution, and transfer, must be conducted in a certified chemical fume hood.[5][7] This is the most critical step in minimizing inhalation exposure to the compound, which may be a fine powder or volatile.

Personal Protective Equipment (PPE): Your Essential Barrier

The following PPE is mandatory for all personnel handling Methyl 6-(methylsulfonyl)nicotinate. The selection is based on a conservative assessment of the potential hazards.

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield	Provides a robust barrier against splashes to the eyes and face.[3][7]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	Protects against skin contact and potential irritation.[3][5][7]
Body Protection	Chemical-resistant lab coat	Protects skin and personal clothing from contamination.[7]
Respiratory Protection	Use within a chemical fume hood	A fume hood is the primary control for respiratory protection.[7]

• Eye and Face Protection: Standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are required to protect against powders and splashes. A face shield should be worn over the goggles, especially when handling larger quantities or during procedures with a higher risk of splashing.[7]

• Hand Protection: Disposable nitrile gloves are a suitable choice for incidental contact.[7] Always inspect gloves for any signs of damage before use. If prolonged contact is anticipated, or if handling the material in a solvent, consult a glove compatibility chart for the specific solvent being used. Double-gloving is a recommended practice to provide an additional layer of protection.

• Body Protection: A long-sleeved, chemical-resistant lab coat is essential. Ensure it is fully buttoned to provide maximum coverage. Do not wear lab coats outside of the laboratory to prevent the spread of contamination.

• Respiratory Protection: A properly functioning chemical fume hood is the primary and most effective means of respiratory protection.[7] If there is a risk of exceeding exposure limits, or if a fume hood is not available for a specific procedure, a risk assessment must be conducted to determine the appropriate respiratory protection, which may include a NIOSH-approved respirator.

Step-by-Step Protocols for Safe Handling

The following protocols provide a clear, procedural guide for the safe handling of Methyl 6-(methylsulfonyl)nicotinate.

A systematic approach to putting on and taking off PPE is crucial to prevent cross-contamination.

Caption: Workflow for donning and doffing PPE.

• Preparation: Ensure the chemical fume hood is on and the sash is at the appropriate height. Gather all necessary equipment (spatula, weigh paper/boat, container).

• Weighing: Perform all weighing operations within the fume hood. Use a spatula to carefully transfer the solid. Avoid creating dust.

• Transfers: If transferring the solid to a reaction vessel, do so carefully to minimize the generation of dust. If making a solution, add the solvent to the solid slowly to avoid splashing.

• Spills: In the event of a small spill within the fume hood, cover it with a dry, inert absorbent material like sand or vermiculite.[7] Do not use combustible materials. The contaminated absorbent should then be collected in a sealed container for hazardous waste disposal.

Disposal Plan: Ensuring a Safe End-of-Life for the Chemical

Proper disposal is a critical component of the chemical lifecycle. All waste containing Methyl 6-(methylsulfonyl)nicotinate must be treated as hazardous waste.

• Segregation: Do not mix waste containing Methyl 6-(methylsulfonyl)nicotinate with other waste streams unless compatibility is confirmed.

• Containers: Use clearly labeled, sealed containers for all waste. This includes solid waste (contaminated weigh paper, gloves, etc.) and liquid waste (reaction mixtures, solvent washes).

• Neutralization of Reactive Intermediates (A Precautionary Measure): While the methylsulfonyl group is relatively stable, good laboratory practice for sulfonyl compounds involves a quenching step.[7][9] For any unreacted material or reaction mixtures, a cautious quenching with a weak base like sodium bicarbonate solution in an ice bath is a prudent step before final disposal. This should be done in a fume hood with appropriate PPE.

• Final Disposal: Dispose of all waste through your institution's hazardous waste management program.[3]

Caption: Workflow for the disposal of Methyl 6-(methylsulfonyl)nicotinate waste.

Emergency Procedures

In the event of an exposure, immediate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[3][4][5] Remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][4][5] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[3][4][5] If they are not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water.[3] Seek medical attention.

By adhering to these guidelines, researchers can confidently and safely work with Methyl 6-(methylsulfonyl)nicotinate, ensuring both personal safety and the integrity of their research.

References

• Premier Group. (n.d.). Methyl -6- methyl Nicotinate. Retrieved from [Link]

• Organic Syntheses. (n.d.). Sulfanilyl chloride, N-acetyl-. Retrieved from [Link]

• Labsco. (2025, March 25). Methyl 6-methylnicotinate 108630 - Safety Data Sheet. Retrieved from [Link]

• Capital Resin Corporation. (2022, September 13). Strategies for the Safe Handling of Sulfonic Acid. Retrieved from [Link]

• RSC Publishing. (2025, August 6). Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. Retrieved from [Link]

• Open Government Program. (n.d.). Guidelines for the Disposal of Sulphur Containing Solid Waste. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

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